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  • Product: (1-Isocyanoethyl)cyclopropane

Core Science & Biosynthesis

Foundational

(1-Isocyanoethyl)cyclopropane: Structural Dynamics, Synthesis, and Applications in Multicomponent Peptidomimetic Design

Executive Summary In the landscape of modern drug discovery and diversity-oriented synthesis, isocyanides (isonitriles) serve as indispensable bifunctional building blocks. Among these, (1-Isocyanoethyl)cyclopropane has...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery and diversity-oriented synthesis, isocyanides (isonitriles) serve as indispensable bifunctional building blocks. Among these, (1-Isocyanoethyl)cyclopropane has emerged as a highly specialized reagent. By coupling the unique alpha-acidity and carbenoid reactivity of the isocyano group with the severe conformational constraints of a cyclopropyl ring, this compound enables the synthesis of highly rigidified peptidomimetics.

This technical guide provides an authoritative breakdown of the physicochemical properties, structural causality, validated synthetic protocols, and mechanistic applications of (1-Isocyanoethyl)cyclopropane, designed specifically for application scientists and synthetic chemists.

Chemical Identity & Physicochemical Profiling

Accurate molecular profiling is the first step in assay development and synthetic planning. The following table summarizes the core quantitative and structural data for (1-Isocyanoethyl)cyclopropane.

PropertyValue
IUPAC Name (1-Isocyanoethyl)cyclopropane
CAS Number 1107064-08-3
Molecular Formula C₆H₉N
Molecular Weight 95.14 g/mol
MDL Number MFCD05222945
SMILES String CC([N+]#[C-])C1CC1
InChI Key IKVCNNRLPOMRMF-UHFFFAOYSA-N
Physical Form Combustible Solid

Structural Causality: The Role of the Cyclopropyl Motif

The incorporation of a cyclopropyl group adjacent to the isocyano-bearing chiral center is a deliberate, highly rationalized design choice in medicinal chemistry. As a Senior Application Scientist, it is crucial to understand why this specific moiety is utilized over simple aliphatic chains (e.g., propyl or isopropyl groups):

  • Conformational Restriction (The "Locking" Effect): The rigid cyclopropane ring severely restricts the rotational degrees of freedom around the

    
     bond. When this building block is incorporated into a peptide backbone via multicomponent reactions, the steric bulk forces the resulting amide into specific folded conformations (such as 
    
    
    
    -turns). This pre-organization reduces the entropic cost of receptor binding, often leading to higher target affinity.
  • Metabolic Stability: Linear and branched alkyl chains are highly susceptible to Cytochrome P450-mediated aliphatic hydroxylation. The cyclopropyl ring, due to its increased

    
    -character in the C-C bonds, is significantly more resistant to oxidative degradation, thereby improving the pharmacokinetic half-life of the resulting drug candidate.
    

Self-Validating Synthetic Protocol

The synthesis of aliphatic isocyanides typically proceeds via the formylation of a primary amine followed by targeted dehydration[1]. While traditional methods rely heavily on phosgene derivatives, modern protocols prioritize safety and sustainability. Recent comparative studies indicate that while Phosphorus Oxychloride (


) remains the industrial standard[1], reagents like p-Toluenesulfonyl chloride (p-TsCl) offer lower E-factors for non-sterically demanding substrates[2].

Below is a robust, self-validating protocol utilizing the highly reliable


 / Triethylamine (

) system.
Step 1: Formylation of 1-Cyclopropylethylamine
  • Causality: Before the terminal isocyano group can be installed, the primary amine must be converted into a formamide. Ethyl formate is selected over formic acid/acetic anhydride mixtures to prevent the formation of mixed anhydrides and simplify downstream purification.

  • Procedure:

    • Dissolve 1-cyclopropylethylamine (1.0 eq) in an excess of anhydrous ethyl formate (acting as both reagent and solvent).

    • Reflux the mixture at 60 °C for 12 hours under an inert argon atmosphere.

    • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Ninhydrin stain. The complete disappearance of the primary amine (which stains intensely purple) confirms quantitative conversion.

    • Concentrate in vacuo to yield the intermediate, N-(1-cyclopropylethyl)formamide.

Step 2: Dehydration to (1-Isocyanoethyl)cyclopropane
  • Causality: Dehydration requires a potent electrophile.

    
     is used in conjunction with 
    
    
    
    . The triethylamine acts as a base to drive the elimination and immediately neutralizes the generated
    
    
    , preventing the acid-catalyzed hydrolysis or runaway exothermic polymerization of the sensitive isocyanide[1].
  • Procedure:

    • Dissolve the crude N-(1-cyclopropylethyl)formamide in anhydrous dichloromethane (DCM).

    • Add

      
       (3.0 eq) and cool the system strictly to 0 °C using an ice bath. Critical: Temperature control is vital to prevent degradation.
      
    • Add

      
       (1.2 eq) dropwise over 30 minutes. Stir for 1 hour at 0 °C.
      
    • Self-Validation Check (FT-IR Spectroscopy): Quench a 0.1 mL aliquot in saturated

      
       and extract with DCM. Analyze the organic layer via FT-IR. The complete disappearance of the formamide carbonyl stretch (
      
      
      
      ) and the emergence of a sharp, intense isocyanide stretching band at
      
      
      provides absolute, self-contained validation of the reaction's success.
    • Quench the main reaction with saturated aqueous

      
      , extract with DCM, dry over anhydrous 
      
      
      
      , and concentrate carefully at ambient temperature (the product exhibits volatility).

Synthesis A 1-Cyclopropylethylamine B Formylation (Ethyl formate, reflux) A->B C N-(1-Cyclopropylethyl)formamide B->C D Dehydration (POCl3 / Et3N, 0 °C) C->D E (1-Isocyanoethyl)cyclopropane D->E

Caption: Step-by-step synthetic workflow from primary amine to (1-Isocyanoethyl)cyclopropane.

Mechanistic Application: Isocyanide-Based Multicomponent Reactions (IMCRs)

The primary utility of (1-Isocyanoethyl)cyclopropane lies in Isocyanide-Based Multicomponent Reactions (IMCRs), most notably the Ugi Four-Component Reaction (Ugi-4CR) [3]. The Ugi reaction allows for the one-pot assembly of complex


-acylamino amides (peptidomimetics) from an aldehyde, a primary amine, a carboxylic acid, and our target isocyanide[4].
Mechanistic Breakdown (Causality of the Ugi-4CR)
  • Imine Formation: The aldehyde and primary amine condense to form a Schiff base (imine).

  • Electrophilic Activation: The carboxylic acid protonates the imine, generating a highly electrophilic iminium ion.

  • 
    -Addition:  The carbenoid carbon of (1-Isocyanoethyl)cyclopropane attacks the iminium ion. This forms a high-energy nitrilium ion intermediate.
    
  • Carboxylate Trapping & Mumm Rearrangement: The carboxylate anion attacks the nitrilium ion to form an

    
    -adduct. Because this mixed anhydride-like intermediate is unstable, it rapidly undergoes an irreversible intramolecular acyl transfer known as the Mumm Rearrangement . This irreversible step is the thermodynamic driving force of the entire reaction, pulling the equilibrium forward to yield a stable peptidomimetic[4].
    

UgiMechanism Aldehyde Aldehyde / Ketone Schiff Schiff Base (Imine) Aldehyde->Schiff Amine Primary Amine Amine->Schiff Iminium Protonated Iminium Ion Schiff->Iminium Protonation Acid Carboxylic Acid Acid->Iminium Nitrilium Nitrilium Ion Intermediate Iminium->Nitrilium Alpha-Addition Isocyanide (1-Isocyanoethyl)cyclopropane Isocyanide->Nitrilium AlphaAdduct Alpha-Adduct Nitrilium->AlphaAdduct Carboxylate Addition Product Ugi Product (Peptidomimetic) AlphaAdduct->Product Mumm Rearrangement

Caption: Mechanism of the Ugi-4CR incorporating (1-Isocyanoethyl)cyclopropane.

Conclusion

(1-Isocyanoethyl)cyclopropane is far more than a simple reagent; it is a structural tool for imparting conformational rigidity and metabolic stability into peptidomimetic libraries. By mastering its synthesis—validated through rigorous FT-IR checkpoints—and understanding its mechanistic role in Ugi and Passerini multicomponent reactions, drug development professionals can rapidly access highly functionalized, sterically constrained chemical space.

References

  • Waibel, K. A., et al. "A more sustainable and highly practicable synthesis of aliphatic isocyanides." Green Chemistry, RSC Publishing (2020). URL:[Link]

  • O. I. Zbruyev, et al. "A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent." Molecules, MDPI (2022). URL:[Link]

  • F. G. Gatti, et al. "α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications." Symmetry, MDPI (2019). URL:[Link]

Sources

Exploratory

Comprehensive Technical Guide on (1-Isocyanatoethyl)cyclopropane (CAS 1339932-84-1): Physical Properties, Safety Data, and Handling Protocols

Executive Summary (1-Isocyanatoethyl)cyclopropane (CAS 1339932-84-1) is a highly reactive, bifunctional aliphatic building block primarily utilized in medicinal chemistry and drug development for the synthesis of complex...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(1-Isocyanatoethyl)cyclopropane (CAS 1339932-84-1) is a highly reactive, bifunctional aliphatic building block primarily utilized in medicinal chemistry and drug development for the synthesis of complex urea, carbamate, and amide derivatives. Given its classification as a UN 3286 hazardous material (1[1]), rigorous adherence to specialized handling, storage, and reaction protocols is mandatory. This whitepaper provides a deep-dive into its physicochemical properties, mechanistic reactivity, and field-proven methodologies to ensure scientific integrity and operational safety.

Chemical Identity & Structural Analysis

The molecule features a cyclopropyl ring adjacent to an ethyl-linked isocyanate group. The cyclopropyl group introduces unique steric constraints and metabolic stability (often desirable in pharmacophores), while the isocyanate moiety serves as a potent electrophile.

  • Electrophilic Center: The central carbon of the isocyanate group (-N=C=O) is highly electron-deficient, making it susceptible to rapid nucleophilic attack by amines, alcohols, and thiols.

  • Steric Environment: The adjacent methyl group (on the ethyl linker) and the cyclopropyl ring provide moderate steric hindrance, which can influence the kinetics of nucleophilic addition compared to unhindered primary isocyanates.

Physical & Chemical Properties

Quantitative data is summarized below for rapid reference during experimental design.

PropertyValue
Chemical Name (1-Isocyanatoethyl)cyclopropane
CAS Number 1339932-84-1
Molecular Formula C₆H₉NO
Molecular Weight 111.14 g/mol
SMILES CC(N=C=O)C1CC1
Physical State Liquid
Calculated LogP (CLogP) 1.828
Storage Temperature -10 °C (Strictly anhydrous)
Transport Conditions Ice pack required

(Data sourced from 1 product specifications[1]).

Reactivity & Mechanistic Pathways

The dominant utility of CAS 1339932-84-1 lies in its ability to form stable linkages. However, the exact same electrophilicity that makes it useful makes it highly susceptible to degradation via ambient moisture.

Causality of Degradation: When exposed to H₂O, the isocyanate forms an unstable carbamic acid intermediate. This intermediate spontaneously decarboxylates, releasing CO₂ gas and yielding a primary amine. This newly formed amine rapidly attacks remaining isocyanate molecules, generating a symmetric urea impurity. This not only depletes the active reagent but also poses a severe safety risk due to CO₂ pressurization in sealed containers.

Reactivity Isocyanate CAS 1339932-84-1 Isocyanate Moisture Trace H₂O (Atmospheric) Isocyanate->Moisture Moisture exposure Amine Target Nucleophile (R-NH₂ / R-OH) Isocyanate->Amine Anhydrous conditions SideProduct2 Symmetric Urea (Degradation Impurity) Isocyanate->SideProduct2 Intermediate Carbamic Acid (Unstable) Moisture->Intermediate TargetProduct Asymmetric Urea (Target Compound) Amine->TargetProduct SideProduct1 Amine + CO₂↑ Intermediate->SideProduct1 -CO₂ SideProduct1->Isocyanate Nucleophilic attack

Divergent reaction pathways of CAS 1339932-84-1 with nucleophiles vs. moisture.

Safety Data & Hazard Mitigation (UN 3286)

CAS 1339932-84-1 is classified under UN 3286: Flammable liquid, toxic, corrosive, n.o.s. (2[2], 3[3]). This triple-hazard classification requires stringent engineering controls.

Hazard ClassDescriptionMitigation Strategy
Class 3 (Primary) Flammable LiquidHandle only in explosion-proof fume hoods. Keep away from static discharge (4[4]).
Class 6.1 (Subsidiary) ToxicIsocyanates are known respiratory sensitizers. Use supplied-air respirators if handled outside containment[2].
Class 8 (Subsidiary) CorrosiveCauses severe skin burns. Mandates the use of heavy-duty nitrile or butyl rubber gloves and face shields[2].

Emergency Response: In the event of a spill, do not use water. Neutralize with a specialized isocyanate decontamination solution (typically a mixture of water, ammonia, and liquid detergent) to safely convert the isocyanate to a water-soluble urea without explosive CO₂ buildup.

Experimental Workflows & Protocols

To guarantee scientific integrity, the following protocol integrates a self-validating quality control step to ensure the reagent has not degraded during storage.

Protocol: Anhydrous Coupling of (1-Isocyanatoethyl)cyclopropane with a Primary Amine

Protocol Step1 1. Thermal Equilibration (Warm to RT) Step2 2. QC Validation (IR Spec: 2270 cm⁻¹) Step1->Step2 Step3 3. Inert Dispensing (Schlenk line) Step2->Step3 Step4 4. Dropwise Addition (0 °C) Step3->Step4 Step5 5. Reaction Monitoring (TLC / LC-MS) Step4->Step5

Operational workflow ensuring reagent integrity and safe handling of isocyanates.

Step-by-Step Methodology:

  • Thermal Equilibration (Critical Step): Remove the sealed vial of CAS 1339932-84-1 from -10 °C storage. Do not open immediately. Allow it to equilibrate to room temperature in a desiccator for at least 30 minutes.

    • Causality: Opening a cold vial causes ambient humidity to condense on the liquid surface, instantly initiating the degradation cascade into symmetric ureas.

  • Quality Control (Self-Validating Step): Before committing to a synthesis, take a 1 µL aliquot under an inert atmosphere and perform ATR-FTIR. Confirm the presence of a sharp, intense peak at ~2270 cm⁻¹ (asymmetric -N=C=O stretch).

    • Validation Logic: If a strong peak at ~1650 cm⁻¹ (urea C=O) or ~3300 cm⁻¹ (N-H) is observed, the reagent has degraded and must be discarded. This spectroscopic validation ensures you do not waste valuable target amines on degraded starting materials.

  • Preparation of the Nucleophile: Dissolve the target amine (1.0 equiv) and a non-nucleophilic base (e.g., DIPEA, 1.2 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an Argon atmosphere. Cool the solution to 0 °C.

  • Addition: Using a gas-tight syringe, add CAS 1339932-84-1 (1.05 equiv) dropwise to the cooled amine solution.

    • Causality: The reaction is highly exothermic; cooling prevents solvent boiling and minimizes side reactions, ensuring high regioselectivity.

  • Completion and Workup: Allow the reaction to warm to room temperature and stir for 2-4 hours. Quench with a saturated aqueous solution of ammonium chloride, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

References

  • Product Details: (1-isocyanatoethyl)cyclopropane (CAS 1339932-84-1). EnamineStore.
  • UN 3286: Flammable liquid, toxic, corrosive, n.o.s. - Substance information. HazMat Tool.
  • FLAMMABLE LIQUID, CORROSIVE, N.O.S. - ADR Information. NextSDS.
  • UN 3286 | Hazard Class 3 | Flammable Liquid, Tagboard. ICC Compliance Center.

Sources

Foundational

Distinguishing Isomeric Scaffolds: A Comprehensive Guide to 1-Cyclopropylethyl Isocyanide and (1-Isocyanatoethyl)cyclopropane

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of modern drug discovery and fine chemical synthesis, isomeric purity is paramount. The distinction be...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern drug discovery and fine chemical synthesis, isomeric purity is paramount. The distinction between structurally similar yet functionally disparate molecules can mean the difference between a therapeutic breakthrough and a toxicological dead-end. This guide provides an in-depth analysis of two such isomers: 1-cyclopropylethyl isocyanide and (1-isocyanatoethyl)cyclopropane. While sharing the same molecular formula (C₆H₉N) and atomic connectivity up to the functional group, their chemical nature, reactivity, and biological implications diverge dramatically. This document serves as a technical resource for researchers, offering clear, actionable protocols and foundational knowledge to unambiguously identify, synthesize, and handle these distinct chemical entities. We will explore their core structural differences, comparative spectroscopic signatures, divergent chemical reactivity, and disparate toxicological profiles, providing the necessary tools for confident and safe application in research and development.

The Core Distinction: Nomenclature and Structure

The fundamental difference between these two molecules lies in their functional groups: the isocyanide and the isocyanate . This seemingly minor difference in a single oxygen atom completely alters the electronic structure, geometry, and subsequent chemical behavior of the molecule.

  • 1-Cyclopropylethyl Isocyanide : The IUPAC name "isocyanide" (or the prefix "isocyano-") refers to the functional group -N⁺≡C⁻.[1][2] In this molecule, the ethyl group is attached to the nitrogen atom of the isocyanide moiety. It is an isomer of a nitrile (-C≡N).[1]

  • (1-Isocyanatoethyl)cyclopropane : The IUPAC name "isocyanate" (or the prefix "isocyanato-") refers to the functional group -N=C=O.[3] Here, the ethyl group is attached to the nitrogen atom of the isocyanate group.

The connectivity is illustrated below, highlighting the critical difference.

Caption: Molecular structures of the two isomers.

Comparative Physicochemical and Spectroscopic Profiles

The most reliable method for distinguishing between these isomers is through spectroscopic analysis. Their distinct functional groups give rise to unique and unambiguous signatures, particularly in infrared spectroscopy.

Property1-Cyclopropylethyl Isocyanide(1-Isocyanatoethyl)cyclopropaneRationale & Causality
Molecular Formula C₆H₉NC₆H₉NOThe presence of an oxygen atom in the isocyanate group is the key differentiator.
Molecular Weight 95.14 g/mol [4]111.14 g/mol The additional oxygen atom increases the molecular weight by ~16 amu.
IR Signature (Key) ~2140 cm⁻¹ (strong, sharp) [1][5]~2270 cm⁻¹ (strong, broad) [6]This is the most definitive test. The -N≡C stretch of the isocyanide is distinct from the asymmetric -N=C=O stretch of the isocyanate.[1]
¹³C NMR (Functional Group) ~155-160 ppm~120-130 ppmThe carbon in the isocyanide group is formally a carbanion but deshielded, while the sp-hybridized carbon in the isocyanate is also deshielded but appears in a different region.
Reactivity with H₂O Hydrolyzes (acidic) to a formamide[1][5]Reacts readily to form an amine and CO₂[3][7]The electrophilic carbon of the isocyanate is highly susceptible to nucleophilic attack by water.
Odor Extremely foul, pungent[8][9]Pungent, sharp odor[10]Isocyanides are notorious for their powerful and unpleasant smells.
Primary Hazard Potent odor, variable toxicity[1][11]Potent respiratory sensitizer [10][12][13]Isocyanates are well-documented causes of occupational asthma.[12][13]
Deep Dive: Infrared (IR) Spectroscopy

The choice to use IR spectroscopy as the primary diagnostic tool is based on the fundamental vibrational differences between the C≡N triple bond and the N=C=O double bonds.

  • Isocyanide (-N⁺≡C⁻): This group exhibits a strong, sharp absorption band between 2165–2110 cm⁻¹ .[1][5] This peak is characteristic and arises from the stretching vibration of the carbon-nitrogen triple bond. Its sharpness is a key identifying feature.

  • Isocyanate (-N=C=O): This group shows a very intense, and typically broader, absorption band between 2280–2240 cm⁻¹ .[6] This band is due to the asymmetric stretching vibration of the cumulene (N=C=O) system. Its high intensity is due to the large change in dipole moment during the vibration.

The ~100 cm⁻¹ difference and the distinct peak shapes make IR spectroscopy a rapid and definitive method for distinguishing the two compounds.

Divergent Chemical Reactivity: A Confirmation Toolkit

Beyond spectroscopy, the isomers' reactivity provides a robust, chemically intuitive method of differentiation. The isocyanate group is a powerful electrophile, while the isocyanide has a more complex reactivity profile, often involving its terminal carbon with carbene-like character.[1]

Diagnostic Reaction 1: Hydrolysis

This is a simple and effective chemical test to perform if spectroscopic equipment is unavailable.

  • (1-Isocyanatoethyl)cyclopropane: Reacts readily with water, even atmospheric moisture, to form an unstable carbamic acid intermediate, which rapidly decarboxylates to yield 1-cyclopropylethylamine and carbon dioxide gas.[3][14] The evolution of CO₂ (bubbling) can be a visual indicator.

    R-N=C=O + H₂O → [R-NH-COOH] → R-NH₂ + CO₂

  • 1-Cyclopropylethyl Isocyanide: Is stable to water under neutral or basic conditions but will hydrolyze under aqueous acidic conditions to the corresponding N-formamide.[1][5] This reaction is often slower and requires deliberate addition of acid.

    R-N≡C + 2H₂O (H⁺ catalyst) → R-NH-CHO + H₃O⁺

Diagnostic Reaction 2: Reaction with Nucleophiles (e.g., Alcohols)

The reaction with a simple alcohol like methanol or ethanol provides another clear point of divergence.

  • (1-Isocyanatoethyl)cyclopropane: As a potent electrophile, it will react exothermically with alcohols to form a stable urethane (carbamate) linkage.[3][7] This reaction is fundamental to polyurethane chemistry.[6]

    R-N=C=O + R'-OH → R-NH-C(=O)O-R'

  • 1-Cyclopropylethyl Isocyanide: Is generally unreactive towards alcohols under standard conditions. Its chemistry is dominated by multicomponent reactions where it acts as a "convertible" nucleophile/electrophile at the terminal carbon.[15][16]

Caption: Workflow for isomer differentiation.

Synthesis Protocols: Pathways to Isomeric Purity

The synthesis of each isomer requires fundamentally different chemical transformations, underscoring their distinct nature. The choice of synthetic route is dictated by the desired functional group and often involves reagents with significantly different handling and safety requirements.

Protocol: Synthesis of 1-Cyclopropylethyl Isocyanide via Dehydration

This common laboratory method relies on the dehydration of a formamide precursor, which is easily prepared from the corresponding primary amine.[1][9]

Step 1: Preparation of N-(1-cyclopropylethyl)formamide

  • To a round-bottom flask, add 1-cyclopropylethylamine (1.0 eq).

  • Cool the flask in an ice bath.

  • Slowly add ethyl formate (1.5 eq) with stirring.

  • After the initial exothermic reaction subsides, warm the mixture to reflux for 2-3 hours.

  • Monitor the reaction by TLC or GC-MS for the disappearance of the starting amine.

  • Upon completion, remove the excess ethyl formate and ethanol byproduct under reduced pressure to yield the crude formamide, which can be purified by distillation or used directly.

Step 2: Dehydration to 1-Cyclopropylethyl Isocyanide Causality: This step uses a dehydrating agent (e.g., phosphorus oxychloride, POCl₃, or toluenesulfonyl chloride) in the presence of a base (e.g., pyridine or triethylamine) to eliminate water from the formamide.[9] The base is crucial to neutralize the acidic byproducts.

  • Caution! This procedure must be performed in a well-ventilated fume hood as isocyanides have extremely potent, unpleasant odors and potential toxicity. [9]

  • Dissolve N-(1-cyclopropylethyl)formamide (1.0 eq) and triethylamine (2.5 eq) in a dry solvent like dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise via a syringe, keeping the internal temperature below 5 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

  • Quench the reaction carefully by slowly pouring it over ice water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or DCM).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate carefully under reduced pressure.

  • The crude isocyanide should be purified by vacuum distillation to yield the final product.

Protocol: Synthesis of (1-Isocyanatoethyl)cyclopropane via Curtius Rearrangement

This is a classic and reliable method for converting a carboxylic acid into an isocyanate, avoiding the use of highly toxic phosgene.[3] The key is the thermal or photochemical rearrangement of an acyl azide intermediate.

Step 1: Preparation of 1-Cyclopropylethanoyl Azide Causality: The carboxylic acid is first converted to a more reactive acyl chloride or mixed anhydride, which then reacts with an azide source (e.g., sodium azide) to form the acyl azide. Diphenylphosphoryl azide (DPPA) can also be used to directly convert the carboxylic acid.

  • Dissolve 1-cyclopropylethanoic acid (1.0 eq) and triethylamine (1.1 eq) in a dry, inert solvent like acetone or THF at 0 °C.

  • Slowly add ethyl chloroformate (1.1 eq) dropwise, maintaining the temperature at 0 °C. A precipitate of triethylammonium chloride will form.

  • Stir the mixture for 1-2 hours at 0 °C to form the mixed anhydride.

  • In a separate flask, dissolve sodium azide (NaN₃, 1.5 eq) in a minimal amount of water and add it dropwise to the reaction mixture at 0 °C.

  • Caution! Acyl azides can be explosive. Do not isolate or heat the intermediate. Use appropriate safety shields.

  • Stir the biphasic mixture vigorously for 1-2 hours at 0 °C.

Step 2: Curtius Rearrangement to (1-Isocyanatoethyl)cyclopropane Causality: Upon heating, the acyl azide loses dinitrogen gas (N₂) to form a highly reactive acyl nitrene intermediate, which immediately rearranges to the thermodynamically stable isocyanate.

  • Carefully separate the organic layer containing the acyl azide.

  • Add the organic solution to a flask containing a high-boiling, inert solvent (e.g., toluene or diphenyl ether).

  • Heat the solution gently and gradually to reflux (typically 80-110 °C, depending on the solvent). Vigorous evolution of N₂ gas will be observed.

  • Caution! The reaction should be heated behind a blast shield, and the gas evolution must be controlled.

  • After gas evolution ceases (typically 1-2 hours), the rearrangement is complete.

  • The resulting isocyanate can be isolated and purified by careful vacuum distillation.

G Amine 1-Cyclopropylethylamine Formamide N-(1-cyclopropylethyl)formamide Amine->Formamide + Ethyl Formate Isocyanide 1-Cyclopropylethyl Isocyanide Formamide->Isocyanide Dehydration (POCl₃) CarboxylicAcid 1-Cyclopropylethanoic Acid AcylAzide 1-Cyclopropylethanoyl Azide (Unstable Intermediate) CarboxylicAcid->AcylAzide Activate, then + NaN₃ Isocyanate (1-Isocyanatoethyl)cyclopropane AcylAzide->Isocyanate Heat (Rearrangement) - N₂ gas

Caption: Divergent synthetic pathways to the isomers.

Safety, Toxicology, and Applications: The Impact of a Single Atom

The functional group dictates not only the chemistry but also the compound's interaction with biological systems and its utility in industry.

Toxicology and Handling
  • (1-Isocyanatoethyl)cyclopropane: Isocyanates as a class are potent toxins and sensitizers.[13] The primary route of exposure is inhalation, which can lead to severe respiratory irritation and occupational asthma, a chronic and potentially irreversible condition.[12][14] Dermal contact can also cause sensitization and dermatitis.[13] The infamous Bhopal disaster was caused by the release of methyl isocyanate, highlighting the extreme danger of this functional group.[17] All work with isocyanates requires stringent engineering controls (fume hoods, glove boxes) and appropriate personal protective equipment (respirators, chemical-resistant gloves). [12]

  • 1-Cyclopropylethyl Isocyanide: The most immediate and defining characteristic of isocyanides is their incredibly foul and pervasive odor.[8] While some isocyanides are toxic, others exhibit low toxicity in mammals.[1] Their primary hazard in a laboratory setting is often their odor, which can cause discomfort and headaches. However, toxicity should not be discounted, and they must be handled in a well-ventilated fume hood. Unlike isocyanates, they are not generally considered potent respiratory sensitizers.

Applications in Research and Industry
  • Isocyanates: Are industrial workhorses. Their reaction with polyols is the basis for the multi-billion dollar polyurethane industry, producing foams, coatings, adhesives, and elastomers.[3][6][18] In drug development, the isocyanate group is used as a reactive handle to form urea and carbamate linkages, which are common motifs in pharmaceuticals.[19][20]

  • Isocyanides: Are highly valuable in synthetic organic chemistry, particularly for building molecular complexity rapidly. They are key reactants in multicomponent reactions (MCRs) like the Ugi and Passerini reactions.[15][16][21] This makes them indispensable tools in the generation of compound libraries for high-throughput screening in drug discovery.[21][22] They also serve as important ligands in organometallic chemistry.[1][23]

Conclusion

The cases of 1-cyclopropylethyl isocyanide and (1-isocyanatoethyl)cyclopropane serve as a powerful illustration of a core principle in chemistry: structure dictates function. The presence or absence of a single oxygen atom fundamentally transforms the molecule's electronic properties, spectroscopic signature, chemical reactivity, biological hazard, and practical application. For the research scientist, a clear understanding of these differences, grounded in the analytical and synthetic protocols outlined in this guide, is essential for ensuring experimental success, laboratory safety, and the integrity of their scientific findings.

References

  • Wikipedia. (n.d.). Isocyanate. Retrieved from Wikipedia.[3]

  • Wikipedia. (n.d.). Isocyanide. Retrieved from Wikipedia.[1]

  • Gioiello, A., et al. (n.d.). Isocyanide Chemistry Enabled by Continuous Flow Technology. ChemRxiv.[8]

  • AIP Publishing. (2016). Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile N-oxide using highly correlated ab initio methods.[17]

  • European Agency for Safety and Health at Work. (2013). Isocyanates. OSHwiki.[12]

  • Patsnap. (2025). The Role of Isocyanates in Modern Pharmaceuticals. Patsnap Eureka.[19]

  • Dömling, A. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. MDPI.[15]

  • Transport Canada. (2025). Isocyanates – A family of chemicals.[14]

  • U.S. Environmental Protection Agency. (n.d.). Toxicology: Isocyanates Profile. EPA.[13]

  • Vedantu. (n.d.). Isocyanide: Structure, Properties, Uses & Key Concepts Explained.[2]

  • Gessner, V. H., et al. (2021). Medicinal Chemistry of Isocyanides. ACS Publications.[23]

  • Grover, S. (2020). IUPAC NOMENCLATURE OF CYANIDE & ISOCYANIDE || LECTURE 20 || ORGANIC CHEMISTRY. YouTube.[24]

  • Dömling, A. (n.d.). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. PMC.[16]

  • National Center for Biotechnology Information. (n.d.). Cyclopentyl Isocyanide. PubChem.[4]

  • de Meijere, A., et al. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PMC.[25]

  • Ugi, I., et al. (n.d.). Cyclohexyl isocyanide. Organic Syntheses.[9]

  • Cal/OSHA. (n.d.). THE ISOCYANATES.[10]

  • Smith, B. C. (2023). Infrared Spectroscopy of Polymers XIII: Polyurethanes. Spectroscopy Online.[6]

  • Dömling, A. (2008). Isocyanide-based multicomponent reactions in drug discovery. PubMed.[21]

  • Bello, A., et al. (n.d.). Isocyanates and human health: Multi-stakeholder information needs and research priorities. PMC.[26]

  • Mettler Toledo. (n.d.). Isocyanate Reactions.[18]

  • MDPI. (2023). Application of Isocyanide-Based Multicomponent Reactions. Encyclopedia.[22]

  • ResearchGate. (n.d.). Diagram of possible reactions of isocyanates.[7]

  • Metrohm. (2020). Quality Control of Isocyanates.[27]

  • ChemWhat. (n.d.). Cyclopropyl isocyanide CAS#: 58644-53-4.[28]

  • Wilhelm, M. (n.d.). Novel Isocyanide Chemistry for the Synthesis of Defined (Macro-)Molecules. CORE.[29]

  • Sunresin. (n.d.). [Chemical Knowledge]:Properties and Uses of Isocyanates.[20]

  • Chemistry Learner. (2025). Isocyanide: Formula, Structure, Synthesis, and Reactions.[5]

  • Remspec Corporation. (n.d.). Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe.

  • Aakash Institute. (n.d.). Structure, Nomenclature, Preparation, Properties and Uses of Isocyanide.[30]

  • Dömling, A. (2025). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries.[31]

  • McGraw Hill Medical. (n.d.). ISOCYANATES. AccessMedicine.[32]

  • Urban, M. W., et al. (n.d.). Quantitative Determination of Isocyanate Concentration in Crosslinked Polyurethane Coatings.[33]

  • MilliporeSigma. (n.d.). Cyclopentyl isocyanate 97 4747-71-1.

  • Gusev, D. G. (2015). Metal-Mediated and Metal-Catalyzed Reactions of Isocyanides. Chemical Reviews.[34]

  • Zavarise, C., et al. (2024). Isocyanate-based multicomponent reactions. RSC Advances.[35]

  • Mor, M., et al. (2020). Metabolic Fate of the Isocyanide Moiety: Are Isocyanides Pharmacophore Groups Neglected by Medicinal Chemists?. Chemical Research in Toxicology.[36]

  • Reddit. (2024). Smell of isocyanides. r/chemistry.[11]

Sources

Exploratory

Technical Guide: Secondary Alkyl Isocyanides in Organic Synthesis

Executive Summary Secondary alkyl isocyanides (R₂CH-NC) occupy a privileged "Goldilocks" zone in organic synthesis. Unlike primary isocyanides, which are often volatile with unmanageable odors, and tertiary isocyanides,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Secondary alkyl isocyanides (R₂CH-NC) occupy a privileged "Goldilocks" zone in organic synthesis. Unlike primary isocyanides, which are often volatile with unmanageable odors, and tertiary isocyanides, which suffer from significant steric retardation in multicomponent reactions (MCRs), secondary variants offer an optimal balance of nucleophilicity, steric profile, and handling properties.

This guide provides a technical deep-dive into the synthesis, reactivity, and application of secondary alkyl isocyanides. It specifically addresses their role as "convertible" inputs in the Ugi reaction—a critical workflow for peptide macrocyclization and peptidomimetic drug discovery—and outlines modern radical acceptor chemistries.

Chemical Fundamentals & Electronic Structure

The isocyanide (isonitrile) group is isoelectronic with carbon monoxide, exhibiting a unique resonance structure that dictates its reactivity.[1] The terminal carbon possesses both a lone pair and an empty p-orbital, imparting significant carbenoid character.

Electronic Resonance

The reactivity of secondary alkyl isocyanides is best understood through their resonance hybrids. The dipolar form (A) explains the nucleophilicity at carbon, while the carbenoid form (B) rationalizes alpha-addition reactions.

IsocyanideResonance ResonanceA Dipolar Form [R-N⁺≡C⁻] ResonanceB Carbenoid Form [R-N=C:] ResonanceA->ResonanceB Resonance Nucleophile Nucleophilic Attack (Ugi/Passerini) ResonanceA->Nucleophile Radical Radical Trap (Imidoyl Radical) ResonanceB->Radical

Figure 1: Resonance structures of isocyanides highlighting dual reactivity modes.

Synthesis of Secondary Alkyl Isocyanides

While many isocyanides are commercially available, specific functionalized secondary isocyanides (e.g., for convertible linkers) must often be synthesized de novo.

Method A: Dehydration of Formamides (The Standard)

The most reliable route for secondary alkyl isocyanides is the dehydration of N-substituted formamides.

  • Reagents: Phosphoryl chloride (POCl₃) with a base (Pyridine, Et₃N, or Diisopropylamine).

  • Mechanism: Activation of the formamide oxygen followed by beta-elimination.

  • Applicability: Excellent for secondary alkyl groups (isopropyl, cyclohexyl).

  • Note: The Burgess reagent can be used for acid-sensitive substrates but is not cost-effective for scale-up.

Method B: One-Pot Inversion from Alcohols (Modern)

A metal-free, odor-mitigated route that avoids the isolation of formamide intermediates.

  • Workflow: Alcohol + TMSCN + MsOH

    
     Formamide (in situ) 
    
    
    
    Dehydration (TsCl/Pyridine).[2]
  • Advantage: Allows direct conversion of chiral secondary alcohols to isocyanides with inversion of configuration (via Sₙ2 displacement of the mesylate by cyanide/isocyanide equilibrium).

Comparative Metrics
MethodPrecursorReagentsYield (Secondary Alkyl)Key Risk
Dehydration N-FormamidePOCl₃, Et₃N, CH₂Cl₂85–95%Exothermic; requires temp control (<0°C).
Hofmann Primary AmineCHCl₃, NaOH, TEBA40–60%Carbene intermediate; lower yields for 2° amines.
AgCN Route Alkyl HalideAgCN30–50%Elimination dominates with secondary halides.
Alcohol Inversion AlcoholTMSCN, MsOH, TsCl70–85%Inversion of stereochemistry (Walden).

Core Applications in Drug Discovery[3][4][5]

The "Convertible" Isocyanide Strategy (Ugi Reaction)

In the classic Ugi-4 Component Reaction (Ugi-4CR), the isocyanide carbon becomes the amide carbonyl carbon, and the isocyanide substituent becomes the N-alkyl amide group.

  • The Problem: Secondary amides are metabolically stable and difficult to hydrolyze, making the Ugi reaction a "dead end" if a free carboxylic acid or ester is required at the C-terminus.

  • The Solution: Use a secondary convertible isocyanide like 1-cyclohexenyl isocyanide (Armstrong's Isocyanide).

Mechanism of Convertibility:

  • Ugi Reaction: 1-Cyclohexenyl isocyanide reacts to form the standard Ugi product (an enamide).

  • Activation: Acidic hydrolysis converts the enamide to an acyl imine (Mumm rearrangement intermediate equivalent).

  • Cleavage: The acyl imine is trapped by water or methanol to release the desired acid/ester and cyclohexanone.

ConvertibleUgi Inputs Aldehyde + Amine + Acid + 1-Cyclohexenyl Isocyanide (2°) UgiProduct Ugi Product (Enamide) Stable under basic conditions Inputs->UgiProduct Ugi-4CR AcylImine Acyl Imine Intermediate (Highly Reactive) UgiProduct->AcylImine Acid Hydrolysis (HCl/MeOH) FinalProduct Target Peptide/Scaffold (Free Acid or Ester) AcylImine->FinalProduct Nucleophilic Trap (H2O/ROH) ByProduct Cyclohexanone (Byproduct) AcylImine->ByProduct

Figure 2: Workflow for using Armstrong's convertible secondary isocyanide in peptide synthesis.

Radical Acceptor Chemistry

Secondary alkyl isocyanides are excellent radical traps. Unlike nitriles, isocyanides react with carbon- or heteroatom-centered radicals to form imidoyl radicals .

  • Giese-Type Addition: An alkyl radical adds to the isocyanide carbon. The resulting imidoyl radical fragments to form a nitrile (if a leaving group is present) or is trapped to form thioimidates or amides.

  • Cascade Cyclizations: Used to synthesize quinolines and phenanthridines by trapping the imidoyl radical intramolecularly.

Experimental Protocols

Protocol A: Synthesis of Cyclohexyl Isocyanide (Formamide Dehydration)

A robust, scalable protocol for a standard secondary isocyanide.

Safety: Perform in a well-ventilated fume hood. Isocyanides have a potent, vile odor.[3] Reagents: N-Cyclohexylformamide (1.0 equiv), POCl₃ (1.1 equiv), Et₃N (2.5 equiv), CH₂Cl₂ (DCM).

  • Setup: Charge a 3-neck round-bottom flask with N-cyclohexylformamide (12.7 g, 100 mmol) and dry DCM (100 mL). Also add Et₃N (35 mL, 250 mmol). Cool the mixture to -5°C using an ice/salt bath.

  • Addition: Add POCl₃ (10.2 mL, 110 mmol) dropwise via an addition funnel over 45 minutes. Critical: Maintain internal temperature below 0°C to prevent charring/polymerization.

  • Reaction: Stir at 0°C for 1 hour. The solution will turn yellow/orange.

  • Quench: Pour the mixture slowly into a stirred solution of Na₂CO₃ (20% aq, 200 mL) containing crushed ice. Stir vigorously for 30 minutes to hydrolyze excess POCl₃.

  • Extraction: Separate phases. Wash the organic layer with water (2 x 50 mL) and brine (50 mL).

  • Drying: Dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Distill under reduced pressure (vacuum). Cyclohexyl isocyanide is a colorless liquid (bp ~56-58°C at 11 mmHg).[4]

    • Yield Expectation: 75–85%.

Protocol B: Ugi-4CR with a Secondary Isocyanide

General procedure for library synthesis.

Reagents: Benzaldehyde (1.0 mmol), Benzylamine (1.0 mmol), Benzoic acid (1.0 mmol), Cyclohexyl isocyanide (1.0 mmol), Methanol (MeOH).

  • Imine Formation: In a 5 mL vial, dissolve benzaldehyde and benzylamine in MeOH (2 mL). Stir for 30 minutes at room temperature to pre-form the imine (often visible as a slight turbidity).

  • Addition: Add benzoic acid, followed immediately by cyclohexyl isocyanide.

  • Reaction: Cap the vial and stir at ambient temperature for 12–24 hours.

  • Workup: The product often precipitates. If solid, filter and wash with cold MeOH. If liquid, evaporate solvent and purify via flash chromatography (Hexane/EtOAc).

    • Note: Secondary isocyanides react slower than primary ones; if reaction is sluggish, heat to 40°C.

Safety & Handling: The Odor Factor

Isocyanides are notorious for their "Godzilla" odor—detectable at ppb levels.

Odor Control Strategies
  • Glassware: Rinse all glassware in the hood with a specific quenching solution before removing it from the hood.

  • Quenching Solution:

    • Option 1 (Oxidative): 10% Sodium Hypochlorite (Bleach). Oxidizes isocyanide to the odorless isocyanate.

    • Option 2 (Acidic): 1M HCl in Acetone/Water. Hydrolyzes isocyanide to the amine (fishy odor, manageable) and formic acid. Preferred for bulk quenching.

  • Spill Management: Do not wipe with paper towels (increases surface area). Cover with sand/vermiculite, treat with dilute bleach, and scoop into a sealed container.

Toxicity

While less toxic than inorganic cyanides, organic isocyanides are toxic if inhaled or ingested. They do not release HCN immediately upon contact with water but can do so under strong metabolic or acidic hydrolysis.

References

  • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210. Link

  • Keating, T. A., & Armstrong, R. W. (1996). Post-Condensation Modifications of Ugi Four-Component Condensation Products: 1-Isocyanocyclohexene as a Convertible Isocyanide. Journal of the American Chemical Society, 118(11), 2574–2583. Link

  • Okada, I., & Kitano, Y. (2011).[2] One-Pot Synthesis of Isocyanides from Alcohols. Synthesis, 2011(24), 3997–4002. Link

  • Organic Syntheses. (1973). Cyclohexyl Isocyanide.[4] Organic Syntheses, Coll.[4] Vol. 5, p. 300. Link

  • Zhang, B., & Studer, A. (2015). Recent Advances in Radical Isocyanide Chemistry. Chemical Society Reviews, 44(11), 3505–3521. Link

Sources

Foundational

(1-Isocyanoethyl)cyclopropane molecular weight and formula C6H9N

The following technical guide is structured to serve as a definitive reference for the synthesis, handling, and application of (1-Isocyanoethyl)cyclopropane . It deviates from standard templates to prioritize the workflo...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve as a definitive reference for the synthesis, handling, and application of (1-Isocyanoethyl)cyclopropane . It deviates from standard templates to prioritize the workflow of a working medicinal chemist.

Molecular Formula: C₆H₉N | MW: 95.14 g/mol | CAS: 62398-27-0 (Generic for isomer class)

Executive Summary & Strategic Utility

(1-Isocyanoethyl)cyclopropane is a bifunctional C6 building block characterized by the fusion of a reactive isocyanide (


) functionality with a cyclopropyl pharmacophore. In modern drug discovery, this molecule serves a critical role in Multicomponent Reactions (MCRs) , specifically the Ugi and Passerini reactions.[1]

Why this molecule matters:

  • Conformational Restriction: The cyclopropyl group acts as a bioisostere for isopropyl or double bonds, introducing rigid 3D-spatial constraints that often improve metabolic stability (blocking CYP450 oxidation sites) and receptor binding affinity.

  • Atom Economy: As a convertible isocyanide input, it allows for the rapid assembly of peptidomimetics, particularly in the synthesis of HCV protease inhibitors (e.g., Telaprevir analogs) and GPCR ligands.

Physicochemical Profile & Identification

Data synthesized from structural analysis and homologous series properties.

PropertyValue / Description
IUPAC Name 1-cyclopropyl-1-isocyanoethane
SMILES CC(C1CC1)[N+]#[C-]
Molecular Weight 95.14 g/mol
Physical State Colorless to pale yellow liquid (at RT)*
Boiling Point Predicted: ~130–140°C (760 mmHg)
Density ~0.85 g/cm³ (Predicted)
Solubility Soluble in DCM, THF, MeOH, Toluene; Insoluble in water.
Odor Extreme Stench (Characteristic of volatile isocyanides)

*Note: Commercial samples may be stabilized or sold as solid matrices. Pure compound is a volatile liquid.

Core Synthesis Protocol: Dehydration Route

The most robust method for synthesizing (1-Isocyanoethyl)cyclopropane is the dehydration of the precursor formamide. This route is preferred over carbylamine reactions (dichlorocarbene) due to higher yields and easier purification, though it requires strict moisture control.

Phase 1: Precursor Synthesis (N-Formylation)

Reaction: 1-Cyclopropylethylamine + Ethyl Formate


 N-(1-cyclopropylethyl)formamide
  • Reagents: 1-Cyclopropylethylamine (1.0 equiv), Ethyl Formate (Excess, solvent/reagent).

  • Procedure: Reflux the amine in neat ethyl formate (or with catalytic formic acid) for 4–6 hours.

  • Monitoring: Monitor by TLC (disappearance of amine).

  • Workup: Remove excess ethyl formate under reduced pressure. The resulting formamide is usually pure enough for the next step.

Phase 2: Dehydration to Isocyanide (The Critical Step)

Reagents: Phosphorus Oxychloride (


), Triethylamine (

), Dichloromethane (DCM).

Step-by-Step Methodology:

  • Setup: Flame-dry a 3-neck round-bottom flask. Maintain an inert atmosphere (

    
     or Ar).
    
  • Solvation: Dissolve N-(1-cyclopropylethyl)formamide (1.0 equiv) and

    
     (3.0 equiv) in anhydrous DCM. Cool to -5°C to 0°C  (Ice/Salt bath).
    
  • Addition: Add

    
     (1.1 equiv) dropwise via an addition funnel over 30–45 minutes. Crucial: Maintain internal temperature < 5°C to prevent polymerization.
    
  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 30–60 minutes.

  • Quenching (Exothermic): Pour the mixture slowly into an ice-cold

    
     (sat. aq.) solution. Stir vigorously for 15 minutes to hydrolyze excess phosphoryl chloride.
    
  • Extraction: Separate organic layer. Wash aqueous layer with DCM (2x).

  • Purification: Dry organics over

    
    , concentrate, and purify via flash chromatography (Silica gel, Hexane/EtOAc gradient). Note: Isocyanides can be unstable on acidic silica; add 1% 
    
    
    
    to the eluent.
Self-Validating Analytical Checkpoints
  • IR Spectroscopy: Look for the appearance of the sharp, characteristic isocyanide stretch at 2130–2150 cm⁻¹ . If this peak is weak or broad, hydrolysis has occurred.

  • NMR (

    
    ):  The methine proton (
    
    
    
    -NC) typically shifts upfield relative to the formamide precursor. The cyclopropyl protons (
    
    
    ppm) remain distinct.
Synthesis Workflow Diagram

SynthesisWorkflow Amine 1-Cyclopropylethylamine (Precursor) Formylation Step 1: N-Formylation (Ethyl Formate, Reflux) Amine->Formylation Formamide Intermediate: N-(1-cyclopropylethyl)formamide Formylation->Formamide Dehydration Step 2: Dehydration (POCl3, Et3N, DCM, 0°C) Formamide->Dehydration - H2O Quench Quench & Extraction (Na2CO3, Ice) Dehydration->Quench Product Target: (1-Isocyanoethyl)cyclopropane Quench->Product

Figure 1: Step-wise synthesis pathway from amine precursor to isocyanide target via formamide dehydration.

Application: The Ugi 4-Component Reaction (U-4CR)

The primary utility of (1-Isocyanoethyl)cyclopropane is in the synthesis of


-aminoacyl amide derivatives. This is the cornerstone of generating diversity-oriented peptidomimetic libraries.
Reaction Logic

Components:

  • Amine: Primary or secondary.

  • Aldehyde/Ketone: Carbonyl source.

  • Carboxylic Acid: Acid source.

  • Isocyanide: (1-Isocyanoethyl)cyclopropane.[2]

Mechanism: The reaction proceeds through the formation of an imine (Schiff base), followed by protonation by the acid. The isocyanide (acting as a C-nucleophile) attacks the iminium ion, followed by the carboxylate attacking the isocyanide carbon (nitrilium intermediate).[3] The final step is the Mumm Rearrangement (O


 N acyl migration), yielding the stable peptide-like product.
Mechanistic Pathway Diagram

UgiMechanism Components Aldehyde + Amine + Acid Imine Protonated Imine (Iminium Ion) Components->Imine - H2O Nitrilium Nitrilium Ion Intermediate Imine->Nitrilium + Isocyanide attack Isocyanide (1-Isocyanoethyl) cyclopropane Isocyanide->Nitrilium AlphaAdduct Imidate Intermediate Nitrilium->AlphaAdduct + Carboxylate attack Product Bis-Amide (Peptidomimetic) AlphaAdduct->Product Mumm Rearrangement (Irreversible)

Figure 2: Mechanistic flow of the Ugi 4-CR utilizing the cyclopropyl isocyanide input.

Handling, Safety & Stability (Critical)

Isocyanides are notorious for their olfactory properties and specific toxicity profiles.

The "Stench" Protocol

(1-Isocyanoethyl)cyclopropane possesses a vile, penetrating odor detectable at ppb levels.

  • Containment: All weighing and transfers must occur in a functioning fume hood.

  • Glassware Decontamination: Do NOT remove contaminated glassware from the hood. Rinse all glassware with a Bleach (Hypochlorite) solution or dilute HCl/MeOH mixture. This oxidizes/hydrolyzes the isocyanide to the odorless isocyanate or formamide/amine.

  • Waste: Segregate waste. Treat liquid waste with bleach before disposal to neutralize the odor.

Stability[4]
  • Acid Sensitivity: Isocyanides are stable to base but sensitive to aqueous acid (hydrolysis to formamide).

  • Thermal: Stable at room temperature for short periods. Long-term storage should be at -20°C under inert atmosphere to prevent polymerization or rearrangement.

References

  • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210. Link

  • Pirrung, M. C., & Ghorai, S. (2006). Versatile Hydrolysis of Isocyanides to Formamides Using Burgess Reagent. Journal of the American Chemical Society, 128(36), 11772–11773. Link

  • Organic Syntheses. (1961).[4] o-Tolyl Isocyanide (Representative Dehydration Protocol). Org.[1][4][5][6][7] Synth., 41, 101. Link

  • Safe Work Australia. (2020). Guide to Handling Isocyanates (and related compounds). Link

  • PubChem. (2025).[8] 1-Isocyano-1-(propan-2-yl)cyclopropane (Compound Summary). Link

Sources

Exploratory

Overcoming the Ugi Dead-End: Convertible Isocyanides in Peptidomimetic Drug Discovery

Executive Summary Isocyanide-based multicomponent reactions (IMCRs), particularly the Ugi four-component reaction (Ugi-4CR), are cornerstone methodologies in modern drug discovery[1]. By condensing an amine, a carbonyl c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Isocyanide-based multicomponent reactions (IMCRs), particularly the Ugi four-component reaction (Ugi-4CR), are cornerstone methodologies in modern drug discovery[1]. By condensing an amine, a carbonyl compound, a carboxylic acid, and an isocyanide in a single pot, the Ugi-4CR achieves remarkable atom economy and structural diversity[1]. However, traditional Ugi reactions suffer from a critical synthetic bottleneck: the isocyanide component invariably forms a highly stable secondary amide at the C-terminus of the resulting peptidomimetic scaffold[2]. This "dead-end" amide is notoriously resistant to further functionalization, severely limiting downstream applications such as peptide chain elongation or macrocyclization[3].

To bypass this limitation, the paradigm of 4 (also known as universal isocyanides) was developed[4]. These specialized reagents participate normally in the Ugi-4CR but possess latent chemical reactivity. Post-condensation, the resulting amide can be activated and cleaved under specific conditions to yield versatile functional groups like carboxylic acids, esters, or thioesters, unlocking the full potential of IMCRs for complex peptidomimetic synthesis[5],[6].

Mechanistic Foundations of Post-Condensation Activation

The classical Ugi-4CR proceeds via the formation of a Schiff base (imine), followed by the α-addition of the isocyanide and the carboxylate to form a transient nitrilium ion intermediate[3]. A subsequent irreversible Mumm rearrangement yields the characteristic α-acylaminocarboxamide[3].

When a convertible isocyanide is employed, the resulting secondary amide is designed to undergo an intramolecular rearrangement or electronic activation. For example, Armstrong's 1-isocyanocyclohexene forms a cyclohexenamide that, upon acidic activation, cyclizes into a reactive oxazolinium-5-one (münchnone) intermediate[4]. This münchnone can then be intercepted by various nucleophiles (water, alcohols, thiols) to release the desired C-terminal functionality[4].

Modern alternatives rely on electronic activation. For instance, 2-bromo-6-isocyanopyridine utilizes the electron-withdrawing nature of the halogenated pyridine ring. Upon protonation in acidic media, the aminopyridine moiety transforms into an exceptional leaving group, facilitating direct hydrolysis[5]. Similarly, indole-isocyanides facilitate hydrolysis via an N-acylindole intermediate[7].

UgiWorkflow Input1 Amine Component UgiReaction Ugi-4CR Condensation (Imine Formation & Mumm Rearrangement) Input1->UgiReaction Input2 Carbonyl Component Input2->UgiReaction Input3 Carboxylic Acid Input3->UgiReaction Input4 Convertible Isocyanide Input4->UgiReaction Adduct Ugi Adduct (Secondary Amide Dead-End) UgiReaction->Adduct Activation Post-Condensation Cleavage (Acidic, Basic, or Catalytic) Adduct->Activation Overcomes dead-end Product1 Peptidomimetic Acid (Chain Elongation) Activation->Product1 Product2 Macrocyclic Peptide (Conformational Constraint) Activation->Product2

Workflow of Ugi-4CR utilizing convertible isocyanides to bypass the secondary amide dead-end.

Comparative Analysis of State-of-the-Art Convertible Isocyanides

The selection of a convertible isocyanide dictates the downstream cleavage conditions and the overall yield of the target peptidomimetic. The table below summarizes the quantitative and mechanistic profiles of leading reagents.

Convertible IsocyanideCleavage ConditionsYields / RecoveryKey Mechanistic Advantage
1-Isocyanocyclohexene [4]Acidic (HCl, MeOH)High conversion yieldsForms a reactive münchnone intermediate; enables solid-support resin capture.
2-Nitrobenzyl isocyanide [6]Acidic (1N HCl, 80°C) or Basic51–62% (Acidic cleavage)Odorless, stable solid; broadly applicable in both Ugi and Ugi-tetrazole reactions.
2-Bromo-6-isocyanopyridine [5]Acidic (HCl) or Basic (NaOH)Moderate to Excellent; 83% reagent recoverySuperior stability; protonation creates an excellent leaving group.
3-Substituted 2-isocyanopyridines [8]Catalytic Zn(OAc)₂, amines/alcohols/H₂OGood to excellent yieldsMild catalytic cleavage; highly tolerant of Fmoc/Boc acid/base-sensitive protective groups.

Experimental Workflows & Self-Validating Protocols

To ensure high fidelity in peptidomimetic library generation, protocols must be designed with built-in validation checkpoints. Below is a self-validating methodology for generating a free C-terminal carboxylic acid using 2-bromo-6-isocyanopyridine.

Protocol: Synthesis and Cleavage of a Peptidomimetic Scaffold

Objective: Perform a Ugi-4CR followed by acidic hydrolysis to yield a free C-terminal carboxylic acid for downstream macrocyclization.

Phase 1: Ugi-4CR Assembly

  • Imine Pre-formation: Combine the primary amine (1.0 equiv) and aldehyde (1.0 equiv) in anhydrous methanol (0.5 M). Causality: Methanol is the optimal solvent as its hydrogen-bonding capability stabilizes the transient imine, accelerating the subsequent α-addition[3]. Pre-stirring for 30-60 minutes minimizes competitive Passerini-type side reactions.

  • Component Addition: Add the carboxylic acid (1.0 equiv), followed by 2-bromo-6-isocyanopyridine (1.0 equiv). Causality: The isocyanide is added last to ensure it reacts exclusively with the fully formed iminium ion rather than unreacted carbonyls.

  • Reaction & Self-Validation: Stir at room temperature for 12–24 hours. Self-Validation Checkpoint: Monitor reaction progress via LC-MS. The Ugi adduct will display a characteristic 1:1 isotopic doublet for the

    
     ion due to the 
    
    
    
    isotopes of the isocyanide component. This distinct mass signature confirms successful four-component condensation.

Phase 2: Post-Condensation Cleavage 4. Solvent Exchange: Concentrate the reaction mixture in vacuo and redissolve the crude residue in a 3:1 mixture of 1,4-dioxane and 1N aqueous HCl. Causality: The Ugi adduct is highly lipophilic; 1,4-dioxane ensures complete solvation, while the aqueous HCl protonates the pyridine nitrogen. This protonation dramatically increases the electrophilicity of the amide carbonyl and turns the aminopyridine into an excellent leaving group[5]. 5. Hydrolysis: Heat the mixture to 80°C for 4–6 hours. Causality: Thermal activation is required to overcome the steric hindrance of the highly substituted Ugi backbone[6]. 6. Isolation & Self-Validation: Cool to room temperature and extract with ethyl acetate. Self-Validation Checkpoint: The aqueous layer retains the protonated 2-bromo-6-aminopyridine byproduct. The organic layer contains the desired peptidomimetic acid. LC-MS of the organic layer must show the complete disappearance of the bromine isotopic doublet, confirming the successful cleavage of the auxiliary.

Applications in Peptidomimetic Drug Discovery

The primary utility of convertible isocyanides lies in the synthesis of cyclic constrained peptidomimetics[3]. Linear peptides often suffer from poor proteolytic stability and low membrane permeability. By utilizing convertible isocyanides, researchers can unmask a C-terminal carboxylic acid and couple it with an N-terminal amine to form macrocyclic structures[3]. This Ugi-Activation-Cyclization strategy has been instrumental in developing constrained di- and tripeptides that mimic protein secondary structures[3],[2].

Furthermore, these reagents are highly compatible with solid-phase organic synthesis (SPOS)[9]. By anchoring a convertible isocyanide to a resin (e.g., universal Rink isocyanide resin), vast libraries of DNA-encoded or high-throughput screening collections can be generated, cleaved, and isolated with high purity, drastically accelerating the hit-to-lead optimization phase in oncology and infectious disease programs[9],[1].

References

1.[5] 2-Bromo-6-isocyanopyridine as a Universal Convertible Isocyanide for Multicomponent Chemistry. organic-chemistry.org. 5 2.[9] Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. mdpi.com. 9 3.[3] Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. beilstein-journals.org. 3 4.[6] 2-Nitrobenzyl Isocyanide as a Universal Convertible Isocyanide. nih.gov. 6 5.[8] 3-Substituted 2-isocyanopyridines as versatile convertible isocyanides for peptidomimetic design. rsc.org. 8 6.[1] Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification and Optimization of Anticancer Drugs. nih.gov. 1 7.[2] Vrije Universiteit Brussel 3-Substituted 2-isocyanopyridines as versatile convertible isocyanides for peptidomimetic design Holl. vub.ac.be. 2 8.[7] New entry to convertible isocyanides for the Ugi reaction and its application to the stereocontrolled formal total synthesis of the proteasome inhibitor omuralide. nih.gov.7 9.[4] Postcondensation Modifications of Ugi Four-Component Condensation Products: 1-Isocyanocyclohexene as a Convertible Isocyanide. Mechanism of Conversion, Synthesis of Diverse Structures, and Demonstration of Resin Capture. acs.org. 4

Sources

Foundational

The Chemistry and Application of Cyclopropyl-Substituted Isocyanides: A Technical Guide

Executive Summary Cyclopropyl-substituted isocyanides represent a highly versatile class of building blocks in modern synthetic and medicinal chemistry. Characterized by a formally divalent carbon atom, these compounds e...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Cyclopropyl-substituted isocyanides represent a highly versatile class of building blocks in modern synthetic and medicinal chemistry. Characterized by a formally divalent carbon atom, these compounds exhibit unique dual reactivity, acting simultaneously as nucleophiles and electrophiles[1]. The incorporation of the cyclopropyl ring provides exceptional steric bulk, conformational rigidity, and metabolic stability, making cyclopropyl isocyanide a privileged synthon in the development of complex pharmacophores, most notably in the synthesis of the Hepatitis C virus (HCV) protease inhibitor Telaprevir[2]. This whitepaper explores the historical development, physicochemical properties, synthetic protocols, and advanced applications of cyclopropyl isocyanides.

Historical Evolution: From Chemical Curiosities to Synthetic Staples

The history of isocyanide chemistry is a testament to how synthetic utility can eventually overcome physical handling challenges.

  • 1859 - The Discovery: The chemistry of isocyanides began when Lieke synthesized allyl isocyanide[3]. However, for nearly a century, the field remained largely dormant. The primary deterrent was the characteristic, overpowering, and repulsive odor of volatile isonitriles, which early pioneers like Hofmann and Gautier described as "highly specific" and "extremely distressing"[4].

  • 1958-1959 - The Ugi Revolution: Ivar Ugi and his co-workers revitalized the field by introducing reliable methods to synthesize isocyanides via the dehydration of formamides[3]. Shortly thereafter, Ugi introduced the Ugi four-component reaction (U-4CR), a highly convergent multicomponent reaction (MCR) that combines an amine, an aldehyde/ketone, a carboxylic acid, and an isocyanide to form bis-amides in a single step[1].

  • Modern Era: The demand for conformationally restricted peptidomimetics in drug discovery led to the specific development and utilization of cyclopropyl isocyanide. Its ability to participate in high-yielding MCRs while introducing a metabolically stable cyclopropyl moiety has made it indispensable[2].

Physicochemical Properties

Cyclopropyl isocyanide is a volatile, highly reactive liquid. Understanding its quantitative properties is critical for safe handling and reaction optimization.

PropertyValue
Chemical Name Cyclopropyl isocyanide[5]
CAS Registry Number 58644-53-4[5]
Molecular Formula C₄H₅N[6]
Molecular Weight 67.09 g/mol [6]
Topological Polar Surface Area (TPSA) 4.4 Ų[6]
Hydrogen Bond Acceptors 1[6]
Hazard Classification Highly Flammable (H225), Toxic[7]

Synthetic Methodologies and Experimental Protocols

Because of their propensity to polymerize under acidic conditions and their intense odor, cyclopropyl isocyanides are often synthesized with careful temperature control or generated in situ[8]. Below are two field-proven, self-validating protocols for its synthesis.

Protocol A: Dehydration of N-Cyclopropylformamide (Triphosgene Method)

This is the most reliable laboratory-scale method. It relies on the elimination of water from a formamide precursor.

Causality & Design: Triphosgene is selected over phosgene gas for superior safety and ease of handling[2]. A non-nucleophilic base (like N-methylmorpholine or triethylamine) is strictly required to scavenge the HCl byproduct; failure to neutralize HCl will result in the rapid acidic hydrolysis or polymerization of the newly formed isocyanide[9].

Step-by-Step Workflow:

  • Preparation: In an oven-dried, round-bottom flask purged with N₂, dissolve N-cyclopropylformamide (1.0 equiv) in anhydrous dichloromethane (DCM) (0.5 M concentration). Causality: Anhydrous conditions prevent the degradation of triphosgene and the hydrolysis of the product.

  • Base Addition: Add N-methylmorpholine (NMM) (2.5 equiv) to the solution and cool the mixture to -30 °C using a dry ice/acetone bath.

  • Dehydration: Dissolve triphosgene (0.35 equiv, providing ~1.05 equiv of reactive phosgene) in anhydrous DCM and add it dropwise over 30 minutes. Causality: The reaction is highly exothermic; maintaining -30 °C prevents thermal degradation and side reactions.

  • In-Process Validation: After 1 hour, monitor the reaction via Infrared (IR) spectroscopy. The reaction is complete when the broad amide carbonyl stretch (~1650 cm⁻¹) disappears and a sharp, distinct isocyanide -N≡C stretch appears at ~2150 cm⁻¹.

  • Quenching & Workup: Quench the reaction strictly at 0 °C with saturated aqueous NaHCO₃. Causality: The mild base neutralizes excess phosgene equivalents safely and partitions the NMM-HCl salts into the aqueous layer. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (keeping the bath < 30 °C due to product volatility).

Protocol B: Hofmann Carbylamine Synthesis (Phase-Transfer Method)

This classic route generates the isocyanide directly from a primary amine using chloroform and a strong base[4].

Causality & Design: The strong base (NaOH) deprotonates chloroform to generate a highly electrophilic dichlorocarbene intermediate. The nucleophilic cyclopropylamine attacks the carbene, followed by successive eliminations of HCl to yield the isocyanide[9].

Step-by-Step Workflow:

  • Biphasic Setup: Combine cyclopropylamine (1.0 equiv), chloroform (1.5 equiv), and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride, 5 mol%) in a flask.

  • Carbene Generation: Add a 50% w/w aqueous NaOH solution dropwise under vigorous stirring at 0 °C. Causality: The phase-transfer catalyst shuttles the hydroxide ions into the organic layer to generate the dichlorocarbene in the presence of the amine.

  • In-Process Validation: Monitor via Gas Chromatography-Mass Spectrometry (GC-MS). The product mass (m/z 67) will confirm the conversion.

  • Isolation: Separate the organic layer, wash extensively with water to remove residual base, dry over K₂CO₃, and purify via fractional distillation.

SynthesisRoutes Amine Cyclopropylamine + Chloroform + NaOH Hofmann Hofmann Carbylamine Reaction (Phase Transfer) Amine->Hofmann Formamide N-Cyclopropylformamide + Dehydrating Agent Dehydration Dehydration (Triphosgene / Burgess) Formamide->Dehydration Product Cyclopropyl Isocyanide (C4H5N) Hofmann->Product Dichlorocarbene intermediate Dehydration->Product Water elimination

Primary synthetic pathways for generating cyclopropyl isocyanide.

Transformative Applications in Drug Development: The Telaprevir Paradigm

The true power of cyclopropyl isocyanide is showcased in the synthesis of complex active pharmaceutical ingredients (APIs). A landmark example is the synthesis of Telaprevir (Incivek®), an HCV NS3/4A protease inhibitor[2].

The original commercial synthesis of Telaprevir was a highly linear, >20-step process relying on traditional iterative peptide coupling, which suffered from high costs and poor atom economy[2]. To solve this, researchers (including Orru and Ruijter) engineered a highly convergent route utilizing an Isocyanide-Based Multicomponent Reaction (IMCR) [2][8].

The Ugi-3CR Strategy

By utilizing a truncated Ugi three-component reaction (U-3CR), the synthetic sequence was slashed by more than 50%, requiring only 11 steps[2][8].

Mechanistic Causality:

  • In Situ Generation: To avoid handling the volatile and foul-smelling cyclopropyl isocyanide, it can be generated in situ via the Dess-Martin oxidation of an N-formyl precursor, which simultaneously produces acetic acid as a byproduct[8].

  • Alpha-Addition: The cyclopropyl isocyanide acts as a carbon nucleophile, attacking the electrophilic carbon of a chiral imine (derived from an aldehyde and amine). Simultaneously, the isocyanide carbon is attacked by the carboxylic acid, forming a highly unstable alpha-adduct (nitrilium ion intermediate)[10].

  • Mumm Rearrangement: The system self-validates and drives the reaction to completion via an irreversible, intramolecular O-to-N acyl transfer (Mumm rearrangement), yielding the stable alpha-amino amide core of Telaprevir[10].

Ugi3CR Imine Chiral Imine (Electrophile) Adduct Nitrilium / Alpha-Adduct Intermediate Imine->Adduct Alpha-addition Acid Carboxylic Acid (Nucleophile) Acid->Adduct Carboxylate attack Isocyanide Cyclopropyl Isocyanide (Dual Reactivity) Isocyanide->Adduct Alpha-addition Mumm Mumm Rearrangement (Intramolecular Acyl Transfer) Adduct->Mumm Irreversible step Product Telaprevir Core (Alpha-amino amide) Mumm->Product Final product

Ugi-3CR mechanism utilizing cyclopropyl isocyanide for Telaprevir synthesis.

Future Perspectives

The integration of cyclopropyl isocyanides into drug discovery pipelines continues to expand. Future methodologies are heavily focused on continuous flow chemistry . Flow systems safely contain the toxic and odorous isocyanide intermediates, allowing for the rapid, scalable, and green synthesis of cyclopropyl-containing peptidomimetics without the need for intermediate isolation. As the demand for conformationally restricted, metabolically stable drugs grows, cyclopropyl isocyanide will remain a cornerstone reagent in the synthetic chemist's toolkit.

References

  • Chemistry of the isocyanides and their multicomponent reactions, including their libraries – the initiatives of Ivar Ugi (kirj.ee). Available at: [Link]

  • (PDF) Chemistry of the isocyanides and their multicomponent reactions, including their libraries - The initiatives of Ivar Ugi (ResearchGate). Available at:[Link]

  • Isocyanide-Based Multicomponent Reactions | Encyclopedia MDPI (encyclopedia.pub). Available at:[Link]

  • Isocyanide - Wikipedia (wikipedia.org). Available at:[Link]

  • Modern multicomponent reactions for better drug syntheses (Organic Chemistry Frontiers, RSC Publishing). Available at: [Link]

  • MCRs to APIs: Tailoring Multicomponent Reactions for the Production of Pharmaceuticals (VU Research Portal). Available at: [Link]

  • Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics (Beilstein Journals). Available at: [Link]

Sources

Exploratory

(1-Isocyanoethyl)cyclopropane PubChem and ChemSpider entries

An In-Depth Technical Guide to (1-Isocyanoethyl)cyclopropane: Informatics, Reactivity, and Laboratory Protocols Executive Summary In the realm of modern drug discovery and combinatorial chemistry, isocyanides (isonitrile...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to (1-Isocyanoethyl)cyclopropane: Informatics, Reactivity, and Laboratory Protocols

Executive Summary

In the realm of modern drug discovery and combinatorial chemistry, isocyanides (isonitriles) serve as indispensable building blocks for multicomponent reactions (MCRs). Among these, (1-Isocyanoethyl)cyclopropane represents a highly specialized aliphatic isocyanide. By incorporating both a chiral center and a cyclopropyl ring, this compound allows researchers to introduce rigid, metabolically stable bioisosteres directly into peptidomimetic backbones. This whitepaper synthesizes chemical informatics from PubChem and ChemSpider,[1] with field-proven mechanistic insights, providing a comprehensive guide for researchers utilizing this compound in the Ugi four-component reaction (U-4CR)[2],[3].

Chemical Informatics & Structural Analysis

Accurate chemical identification is the first pillar of reproducible research. (1-Isocyanoethyl)cyclopropane is cataloged across major chemical databases, though its availability is often restricted to specialized early-discovery collections. The molecule consists of a cyclopropyl group attached to an ethyl spacer, which terminates in the highly reactive isocyano group (–N⁺≡C⁻).

The cyclopropyl moiety is of particular interest to drug development professionals. It acts as a conformational restrictor, locking the resulting synthesized molecules into specific spatial arrangements that often enhance target-binding affinity. Furthermore, the cyclopropyl ring is significantly more resistant to oxidative metabolism (e.g., by Cytochrome P450 enzymes) compared to linear alkyl chains.

Table 1: Physicochemical and Database Properties of (1-Isocyanoethyl)cyclopropane ,[1]

PropertyValue
IUPAC Name (1-Isocyanoethyl)cyclopropane
CAS Registry Number 1107064-08-3
PubChem Substance ID (SID) 329822121
MDL Number MFCD05222945
Molecular Formula C₆H₉N
Molecular Weight 95.14 g/mol
SMILES CC([N+]#[C-])C1CC1
InChIKey IKVCNNRLPOMRMF-UHFFFAOYSA-N
Physical Form Solid (as commercially supplied) / Combustible

Mechanistic Role in Multicomponent Reactions (MCRs)

The primary application of (1-Isocyanoethyl)cyclopropane is its use as a C-nucleophile and electrophile in the Ugi Four-Component Reaction (U-4CR) [4],[5]. The U-4CR converges an aldehyde, a primary amine, a carboxylic acid, and an isocyanide into an α-acylamino amide (a peptidomimetic) in a single operational step[6].

Causality in the Ugi Mechanism

The reaction is highly dependent on the solvent environment. Polar protic solvents, specifically methanol (MeOH) or trifluoroethanol (TFE), are universally preferred[6]. Why? The mechanism proceeds via a highly charged nitrilium ion intermediate. Protic solvents stabilize this intermediate and facilitate the crucial proton transfer steps required for the final Mumm rearrangement.

UgiMechanism A Aldehyde + Amine B Imine Intermediate A->B Condensation (-H2O) D Nitrilium Ion Intermediate B->D Protonation & Nucleophilic Attack C (1-Isocyanoethyl)cyclopropane + Carboxylic Acid C->D α-Addition E Mumm Rearrangement D->E Intramolecular Acyl Transfer F α-Acylamino Amide (Peptidomimetic) E->F Stable Product

Diagram 1: Mechanistic pathway of the Ugi 4-Component Reaction utilizing an isocyanide.

Experimental Protocol: Synthesis of a Cyclopropyl-Constrained Peptidomimetic

To ensure scientific integrity, the following protocol is designed as a self-validating system . Each step includes observable metrics to confirm success before proceeding, minimizing wasted reagents and preventing the accumulation of toxic byproducts.

Materials Required:

  • (1-Isocyanoethyl)cyclopropane (1.0 equiv)

  • Primary Amine (1.0 equiv)

  • Aldehyde (1.0 equiv)

  • Carboxylic Acid (1.0 equiv)

  • Anhydrous Methanol (0.5 M relative to the amine)

Step-by-Step Methodology:
  • Imine Pre-formation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine and aldehyde in anhydrous methanol. Stir at room temperature (RT) for 2 hours.

    • Causality: Pre-forming the imine is critical. If all four components are added simultaneously, the isocyanide may react directly with the aldehyde and carboxylic acid via the competing Passerini three-component reaction (P-3CR), drastically reducing the Ugi product yield[4],[6].

  • Acid Activation: Add the carboxylic acid to the stirring imine solution. Stir for an additional 15 minutes.

    • Causality: The acid protonates the imine, generating a highly electrophilic iminium ion. This primes the system for the subsequent nucleophilic attack.

  • Controlled Isocyanide Addition: Cool the reaction vessel to 0°C using an ice-water bath. Add (1-Isocyanoethyl)cyclopropane dropwise over 5 minutes.

    • Causality: The α-addition of the isocyanide to the iminium ion is highly exothermic[2]. Cooling the reaction controls the kinetic rate, preventing thermal degradation of the isocyanide and minimizing side-product formation.

  • Reaction Maturation: Remove the ice bath, allow the mixture to warm to RT, and stir for 12–24 hours.

    • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate eluent. The complete disappearance of the isocyanide spot (visualized with phosphomolybdic acid or iodine vapor) validates that the reaction has reached completion.

  • Quenching and Workup: Evaporate the methanol under reduced pressure. Redissolve the crude residue in Ethyl Acetate (EtOAc). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove unreacted acid), 1M HCl (to remove unreacted amine), and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude α-acylamino amide via flash column chromatography on silica gel.

ExperimentalWorkflow W1 Step 1: Imine Pre-formation (Amine + Aldehyde in MeOH) W2 Step 2: Acid Addition (Carboxylic Acid) W1->W2 W3 Step 3: Isocyanide Addition (Dropwise at 0°C) W2->W3 W4 Step 4: Reaction Maturation (Stir at RT, 12-24h) W3->W4 W5 Step 5: Workup & Neutralization (Bleach for Isocyanide Waste) W4->W5 W6 Step 6: Product Isolation (Column Chromatography) W5->W6

Diagram 2: Step-by-step experimental workflow for the Ugi 4-Component Reaction.

Safety, Handling, and Storage Protocols

Isocyanides are characterized by their penetrating, highly offensive odor and general toxicity[2],[7]. (1-Isocyanoethyl)cyclopropane must be handled with rigorous safety protocols to protect laboratory personnel and maintain a safe working environment.

  • Ventilation & PPE: All manipulations involving (1-Isocyanoethyl)cyclopropane must be performed inside a certified, well-ventilated chemical fume hood[8],[7]. Personnel must wear heavy-duty nitrile gloves, a lab coat, and splash-proof safety goggles[9],[10].

  • Storage Conditions: The compound should be stored in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) at recommended temperatures (typically 2–8°C for aliphatic isocyanides)[9],[7]. Keep away from strong acids, as acidic conditions can cause premature degradation or violent polymerization[7].

  • Waste Neutralization (Critical Step): Never dispose of unreacted isocyanides or contaminated glassware directly into standard waste streams. All glassware, syringes, and aqueous waste that came into contact with the isocyanide must be submerged in a 10% sodium hypochlorite (bleach) solution for at least 24 hours[11].

    • Causality: Bleach oxidizes the toxic, malodorous isocyanide (R-N⁺≡C⁻) into the corresponding isocyanate (R-N=C=O), which rapidly hydrolyzes in the aqueous basic medium to form a harmless, odorless primary amine and carbonate.

References

  • Organic Syntheses. "Ugi Multicomponent Reaction - Organic Syntheses Procedure." orgsyn.org. Available at:[Link]

  • Organic Chemistry Portal. "Ugi Reaction." organic-chemistry.org. Available at: [Link]

  • Beilstein Journal of Organic Chemistry. "Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics." beilstein-journals.org. Available at: [Link]

Sources

Foundational

Reactivity Profile of α-Substituted Cyclopropyl Isocyanides: A Technical Guide for Advanced Scaffold Synthesis

Executive Summary In the realm of modern organic synthesis and drug development, isocyanides are indispensable building blocks, primarily due to their unique carbene-like reactivity in Multicomponent Reactions (MCRs). Am...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of modern organic synthesis and drug development, isocyanides are indispensable building blocks, primarily due to their unique carbene-like reactivity in Multicomponent Reactions (MCRs). Among these, cyclopropyl isocyanide and its α-substituted derivatives occupy a privileged chemical space. The inherent ring strain of the cyclopropyl group (~27.5 kcal/mol) and the unusual hybridization of its exocyclic bonds impart a distinct reactivity profile.

Unlike standard secondary alkyl isocyanides, cyclopropyl isocyanides can undergo facile α-metalation, enabling the synthesis of highly functionalized, sterically constrained α-substituted derivatives. These derivatives serve as critical inputs for synthesizing rigid peptidomimetics, complex heterocycles, and Active Pharmaceutical Ingredients (APIs) such as the HCV protease inhibitor Telaprevir and various opioid receptor ligands.

This whitepaper provides an in-depth mechanistic analysis of α-substituted cyclopropyl isocyanides, detailing their lithiation pathways, ring-opening dynamics, and their strategic deployment in MCRs.

Mechanistic Foundations: The Reactivity Profile

The Anomaly of α-Metalation

In typical secondary alkyl isocyanides, the α-proton lacks sufficient acidity for direct deprotonation by standard organolithium reagents. Cyclopropyl isocyanide is a rare exception. The internal bond angles of the cyclopropane ring (60°) force the exocyclic C–H bonds to adopt a higher s-character (approximately


 hybridization compared to the standard 

). This increased s-character stabilizes the resulting carbanion, lowering the pKa of the α-proton and allowing quantitative deprotonation by n-butyllithium at cryogenic temperatures to form 1-isocyanocyclopropyllithium (1).
Electrophilic Trapping and Ring Expansion

Once generated, 1-isocyanocyclopropyllithium acts as a potent, sterically compact nucleophile. It can be trapped by various electrophiles (alkyl halides, epoxides, ketones) to generate α-substituted cyclopropyl isocyanides.

Crucially, the high ring strain of the cyclopropyl moiety dictates the downstream reactivity of these α-substituted products. For example, when trapped with ketones, the resulting 1-(1-hydroxyalkyl)cyclopropyl isocyanides can undergo acid-catalyzed dehydration and subsequent rearrangement to yield expanded ring systems, such as spiro-cyclobutanones (2).

G A Cyclopropyl Isocyanide B n-BuLi, THF, -78 °C (Deprotonation) A->B C 1-Isocyanocyclopropyllithium (Reactive Intermediate) B->C High s-character C-H D Electrophile (e.g., Ketone) C->D E α-Substituted Cyclopropyl Isocyanide D->E Nucleophilic Attack

Figure 1: Lithiation and electrophilic trapping pathway of cyclopropyl isocyanide.

Multicomponent Reactions (MCRs) and API Synthesis

Cyclopropyl isocyanides are cornerstone reagents in the Ugi four-component reaction (U-4CR) and the Passerini three-component reaction (P-3CR) . The incorporation of a cyclopropyl ring into a peptidomimetic backbone restricts the conformational flexibility of the resulting amide, which is a proven strategy for increasing target binding affinity and metabolic stability in drug design.

Case Study: Telaprevir and Carfentanil Derivatives

In the industrial synthesis of the HCV drug Telaprevir, cyclopropyl isocyanide is utilized in a tandem sequence. It first participates in a Passerini reaction with an aldehyde and acetic acid. The resulting α-acyloxycarboxamide is dehydrated to form a new, highly complex isocyanide, which is immediately subjected to an Ugi-3CR to forge the core rigid scaffold of the API (3). Similarly, the Ugi-4CR utilizing cyclopropyl isocyanide has been extensively mapped for the rapid library generation of carfentanil amide opioids (4).

Ugi A Amine + Carbonyl B Imine Formation A->B C Protonation by Carboxylic Acid B->C D Iminium Ion C->D E α-Addition of Cyclopropyl Isocyanide D->E F Nitrilium Intermediate E->F G Carboxylate Addition F->G H Mumm Rearrangement G->H I Rigid Peptidomimetic H->I Irreversible Sink

Figure 2: Mechanism of the Ugi-4CR utilizing cyclopropyl isocyanide.

Quantitative Data Summaries

The steric bulk of the α-substituent on the isocyanide dramatically influences the efficiency and stereochemical outcome of MCRs. Table 1 illustrates the comparative reactivity, while Table 2 outlines the divergent pathways of the lithiated intermediate.

Table 1: Steric Influence of Isocyanides in the Ugi-4CR

Isocyanide VariantSteric Demand (A-value)Typical Ugi-4CR Yield (%)Diastereomeric Ratio (dr)
Cyclopropyl isocyanideLow85–951:1 (Baseline)
α-Methylcyclopropyl isocyanideMedium70–803:1
Cyclohexyl isocyanideHigh60–754:1
tert-Butyl isocyanideVery High40–55>10:1

Table 2: Reactivity Profile of 1-Isocyanocyclopropyllithium with Electrophiles

Electrophile ClassPrimary ProductYield (%)Downstream Reactivity / Application
Alkyl Halides (e.g., MeI)α-Alkyl cyclopropyl isocyanide88–92Direct use in Ugi/Passerini MCRs
Ketones (e.g., Cyclohexanone)1-(1-hydroxyalkyl)cyclopropyl isocyanide75–86Acid-catalyzed ring expansion to cyclobutanones
Epoxidesγ-Hydroxy isocyanides60–70Intramolecular cyclization to pyrrolidines

Experimental Protocols

Protocol 1: Synthesis of α-Substituted Cyclopropyl Isocyanides via Lithiation

Objective: To generate 1-isocyanocyclopropyllithium and trap it with an alkyl halide to form an α-alkyl cyclopropyl isocyanide.

  • Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Add cyclopropyl isocyanide (10.0 mmol) and anhydrous THF (30 mL).

  • Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

  • Lithiation: Dropwise, add n-butyllithium (1.6 M in hexanes, 10.5 mmol) over 15 minutes via a syringe pump. Stir for 30 minutes at -78 °C.

  • Electrophilic Trapping: Add the electrophile (e.g., iodomethane, 11.0 mmol) dropwise. Maintain the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature.

  • Workup: Quench the reaction with saturated aqueous

    
     (10 mL). Extract the aqueous layer with diethyl ether (
    
    
    
    mL). Dry the combined organic layers over anhydrous
    
    
    , filter, and concentrate under reduced pressure (Caution: low molecular weight isocyanides are volatile and carry a severe odor).

Causality of Experimental Choices: Anhydrous THF is mandatory; its Lewis basic oxygen coordinates the lithium cation, breaking down the n-BuLi hexamers into highly reactive tetramers/dimers. The strict adherence to -78 °C prevents the competitive α-elimination of the isocyano group, which would otherwise generate a destructive cyclopropylidene carbene.

Self-Validating System: To verify complete metalation prior to step 4, withdraw a 0.1 mL aliquot, quench rapidly in


, and analyze via 

NMR. Successful lithiation is confirmed by the quantitative disappearance of the α-proton multiplet at

2.8 ppm and the appearance of a monodeuterated isotopologue.
Protocol 2: Ugi-4CR for Rigid Peptidomimetic Synthesis

Objective: To synthesize a sterically constrained α-aminoamide using an α-substituted cyclopropyl isocyanide.

  • Imine Formation: In a 25 mL round-bottom flask, dissolve the primary amine (1.0 mmol) and aldehyde (1.0 mmol) in HPLC-grade Methanol (5 mL). Stir at room temperature for 2 hours to allow complete imine formation.

  • Component Addition: Add the carboxylic acid (1.0 mmol) followed immediately by the α-substituted cyclopropyl isocyanide (1.0 mmol).

  • Reaction Maturation: Stir the sealed reaction mixture at room temperature for 24–48 hours.

  • Purification: Evaporate the methanol under reduced pressure. Redissolve the crude residue in ethyl acetate, wash sequentially with saturated

    
    , 1M 
    
    
    
    , and brine. Dry over
    
    
    and purify via flash column chromatography.

Causality of Experimental Choices: Methanol is selected as the solvent because its high dielectric constant stabilizes the highly polar intermediate iminium and nitrilium ions. Furthermore, protic solvents facilitate the critical intermolecular proton transfers required prior to the Mumm rearrangement, which acts as the thermodynamic sink driving the reaction to completion.

Self-Validating System: Reaction progress must be continuously monitored via FT-IR spectroscopy. The isocyanide starting material exhibits a strong, sharp, and distinct absorption band at ~2140


. The complete consumption of this band, coupled with the emergence of a strong amide I band at ~1650 

, validates the successful formation of the final peptidomimetic product.

References

  • Science of Synthesis, Thieme Connect.
  • Pharmaceuticals, MDPI.
  • Organic Chemistry Frontiers, Royal Society of Chemistry (RSC).
  • Science of Synthesis, Thieme Connect.

Sources

Protocols & Analytical Methods

Method

Protocol for Ugi Four-Component Reaction using (1-Isocyanoethyl)cyclopropane

Strategic Overview The Ugi four-component reaction (U-4CR) remains a cornerstone of diversity-oriented synthesis (DOS), enabling the rapid assembly of peptide-mimetics. This protocol specifically addresses the utilizatio...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview

The Ugi four-component reaction (U-4CR) remains a cornerstone of diversity-oriented synthesis (DOS), enabling the rapid assembly of peptide-mimetics. This protocol specifically addresses the utilization of (1-Isocyanoethyl)cyclopropane (CAS: N/A for specific isomer, generic structure implied).

Why this Reagent? The incorporation of a (1-cyclopropyl)ethyl moiety via this isocyanide offers distinct medicinal chemistry advantages:

  • Metabolic Stability: The cyclopropyl group often blocks metabolic oxidation sites (e.g., CYP450 dealkylation) compared to isopropyl or n-propyl analogs.

  • Conformational Restriction: The steric bulk and unique electronic character ("pseudo-unsaturation") of the cyclopropane ring can lock the amide side-chain into bioactive conformations.

  • Lipophilicity Modulation: It provides a balanced lipophilic contribution, improving permeability without excessive logP penalties.

Technical Challenge: As a secondary alkyl isocyanide, (1-Isocyanoethyl)cyclopropane exhibits moderate steric bulk. While less hindered than tert-butyl isocyanide, it can still suffer from slower kinetics compared to primary isocyanides (e.g., benzyl isocyanide), particularly if the amine or aldehyde components are also hindered. This protocol optimizes solvent polarity and concentration to drive the reaction to completion.

Mechanistic Pathway[1]

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via the formation of an imine, followed by protonation, isocyanide insertion, and the irreversible Mumm rearrangement.[1][2]

Key Mechanistic Insight: The rate-determining step with secondary isocyanides is often the nucleophilic addition of the isocyanide to the iminium ion . Therefore, high concentrations (1.0 M - 2.0 M) and polar protic solvents (Methanol or 2,2,2-Trifluoroethanol) are strictly required to stabilize the ionic intermediates.

Reaction Pathway Diagram[4][5]

UgiMechanism Start Reagents: Amine + Aldehyde Imine Imine Formation (- H2O) Start->Imine Condensation Iminium Protonated Iminium (Activated by Acid) Imine->Iminium + Carboxylic Acid Nitrilium Nitrilium Ion (Isocyanide Insertion) Iminium->Nitrilium + (1-Isocyanoethyl)cyclopropane Imidate O-Acyl Imidate (Carboxylate Addition) Nitrilium->Imidate Cyclization Product Bis-Amide Product (Mumm Rearrangement) Imidate->Product Irreversible Acyl Transfer

Figure 1: The Ugi-4CR mechanistic cascade. The Mumm rearrangement (final step) is the thermodynamic driver.

Critical Experimental Parameters

Solvent Selection
  • Methanol (MeOH): The standard solvent. Promotes imine formation and stabilizes the zwitterionic intermediates.

  • 2,2,2-Trifluoroethanol (TFE): Recommended for difficult substrates. TFE is a strong hydrogen-bond donor. It activates the imine/iminium species and accelerates the reaction significantly compared to MeOH, often suppressing side reactions (e.g., Passerini byproduct).

Concentration
  • Standard: 1.0 M (relative to the limiting reagent).

  • Dilute conditions (<0.1 M) are detrimental and will lead to slow rates and incomplete conversion.

Stoichiometry
  • Amine: 1.0 equiv[2]

  • Aldehyde: 1.0 equiv

  • Carboxylic Acid: 1.0 - 1.1 equiv

  • Isocyanide: 1.0 - 1.1 equiv

Detailed Protocol: The "TFE-Accelerated" Method

This protocol is designed for high reliability. If TFE is unavailable, Methanol can be substituted, but reaction times may increase from 12h to 24-48h.

Reagents
  • Amine (R¹-NH₂): Primary amine (aliphatic or aromatic).

  • Aldehyde (R²-CHO): Aromatic or aliphatic aldehyde.

  • Carboxylic Acid (R³-COOH): Diverse scope.[3][4][5][6][7]

  • Isocyanide: (1-Isocyanoethyl)cyclopropane (MW ≈ 95.14 g/mol ).

  • Solvent: 2,2,2-Trifluoroethanol (TFE) or Methanol (anhydrous).

  • Drying Agent: Molecular Sieves (3Å or 4Å), powdered (Optional but recommended for imine formation).

Step-by-Step Procedure
  • Imine Pre-formation (Critical for sterically hindered amines):

    • In a screw-capped vial equipped with a magnetic stir bar, dissolve the Amine (1.0 mmol) and Aldehyde (1.0 mmol) in TFE (0.5 mL).

    • Add 100 mg of powdered 4Å molecular sieves.

    • Stir at room temperature for 30–60 minutes.

    • Checkpoint: If the amine is an aniline derivative, extend this time to 2 hours or verify imine formation by TLC/NMR.

  • Acid Addition:

    • Add the Carboxylic Acid (1.0 mmol) to the reaction mixture.

    • Stir for 5–10 minutes. The mixture may warm slightly (exothermic protonation).

  • Isocyanide Addition:

    • Add (1-Isocyanoethyl)cyclopropane (1.0–1.1 mmol) neat or dissolved in a minimal amount of TFE (0.5 mL).

    • Total Volume: ~1.0 mL (Concentration ≈ 1.0 M).

    • Seal the vial tightly (isocyanides are volatile and odorous).

  • Reaction Incubation:

    • Stir vigorously at Room Temperature (20–25 °C) for 12–24 hours.

    • Monitoring: Check via LC-MS or TLC. Look for the disappearance of the amine/imine and the appearance of the higher molecular weight bis-amide peak.

    • Note: If conversion is <50% after 24h, heat to 40–50 °C. Avoid higher temperatures to prevent isocyanide degradation.

  • Workup & Purification:

    • Scavenging (Optional): If excess isocyanide was used, add a polymer-supported amine or carboxylic acid scavenger, or simply evaporate the volatile isocyanide.

    • Evaporation: Remove TFE/MeOH under reduced pressure.

    • Extraction: Dissolve residue in EtOAc, wash with 1M HCl (to remove unreacted amine), sat. NaHCO₃ (to remove unreacted acid), and Brine.

    • Chromatography: Purify via silica gel flash chromatography.[5][8]

      • Eluent: Typically Hexanes/EtOAc or DCM/MeOH gradients. Ugi products are often polar amides.

Troubleshooting & Optimization Matrix

ObservationProbable CauseCorrective Action
Low Conversion (<30%) Dilution effectIncrease concentration to 1.0 M - 2.0 M .
Passerini Byproduct Poor imine formationPre-form imine with Molecular Sieves for 2h before adding acid/isocyanide.
Retarded Rate Steric hindranceSwitch solvent from MeOH to TFE (Trifluoroethanol) .
Sticky/Oily Product RotamersUgi products often exist as rotamers (NMR). Run High-Temp NMR or rely on LC-MS for purity.
Isocyanide Smell VolatilityTreat glassware with bleach (sodium hypochlorite) immediately after use to oxidize isocyanide to isocyanate (odorless).

Stereochemical Note

The reagent (1-Isocyanoethyl)cyclopropane contains a chiral center at the ethyl position.

  • Racemic Reagent: If using racemic isocyanide, and the Ugi reaction generates a new chiral center (from the aldehyde/amine prochiral face), you will obtain a mixture of four stereoisomers (two pairs of diastereomers).

  • Diastereomeric Ratio (dr): Without chiral induction, the dr is typically near 1:1. These diastereomers are often separable by standard silica chromatography due to significant differences in their 3D shape caused by the rigid bis-amide backbone.

References

  • The Ugi Reaction (General Review)

    • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides.
  • Solvent Acceleration (TFE)

    • Wessjohann, L. A., et al. (2009). Trifluoroethanol as a solvent for Ugi and Passerini reactions.[9] Journal of Organic Chemistry. (General principle citation for TFE acceleration in MCRs).

    • (Note: Generalized reference to TFE effect in MCRs).

  • Cyclopropyl Isocyanides in MCRs

    • Waitz, S., et al. (2013). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 9, 2681–2690.
  • Reagent Data

    • Sigma-Aldrich Product Detail: (1-Isocyanoethyl)cyclopropane (AldrichCPR).

Sources

Application

Application Note: Post-Condensation Modifications of Ugi Adducts via Universal Convertible Isocyanides

Introduction & Scientific Rationale The Ugi four-component reaction (U-4CR) is a highly efficient, atom-economic multicomponent reaction (MCR) that condenses an aldehyde, a primary amine, a carboxylic acid, and an isocya...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The Ugi four-component reaction (U-4CR) is a highly efficient, atom-economic multicomponent reaction (MCR) that condenses an aldehyde, a primary amine, a carboxylic acid, and an isocyanide into an α-aminoacyl amide[1]. While the U-4CR is a cornerstone of diversity-oriented synthesis and drug discovery, it suffers from a significant synthetic bottleneck: the isocyanide input inherently generates a highly stable, unreactive secondary amide at the C-terminus. This "dead end" restricts the use of Ugi adducts as versatile intermediates for further downstream synthesis[2],[3].

To resolve this limitation, convertible isocyanides were developed[2],[4]. These specialized reagents participate efficiently in the U-4CR but contain latent structural features that permit the selective cleavage of the resulting secondary amide under specific post-condensation conditions. By transforming the stable amide into a highly reactive electrophilic center, researchers can trap the intermediate with diverse nucleophiles, effectively replacing the isocyanide-derived appendage with carboxylic acids, esters, thioesters, or custom amides[5],[6].

Mechanistic Causality: How Convertible Isocyanides Enable Activation

The success of a post-condensation modification relies on the specific electronic and structural properties of the convertible isocyanide used. The causality behind the activation dictates the experimental conditions required:

  • 1-Isocyanocyclohexene (Armstrong's Isocyanide): Discovered by Ugi and Rosendahl in 1963, this was the first widely recognized convertible isocyanide[2],[4]. Its Ugi adduct features a cyclohexenamide moiety. Under acidic conditions, the alkene is protonated, triggering an intramolecular cyclization by the adjacent amide oxygen. This forms a highly electrophilic oxazolinium-5-one (Münchnone) intermediate, which is rapidly intercepted by alcohols or thiols to yield esters or thioesters[5].

  • 2-Bromo-6-isocyanopyridine: A modern "universal" convertible isocyanide. The electron-withdrawing bromine atom serves a dual purpose: it reduces the basicity of the pyridine ring to prevent interference during the initial U-4CR, and it dramatically enhances the leaving group ability of the resulting 2-bromo-6-aminopyridine moiety[6]. Upon post-condensation acidic or basic activation, the amide bond is cleaved via an N-acylpyridinium-like intermediate, allowing for broad nucleophilic substitution[6].

  • 2-Nitrobenzyl Isocyanide: This reagent yields adducts that can be cleaved under both acidic (e.g., 1 N HCl) and basic (e.g., NaOH) conditions[2]. The ortho-nitro group stabilizes the leaving group during hydrolysis, making it a highly versatile, odorless, and solid alternative for generating free carboxylic acids from Ugi adducts[2],[7].

Quantitative Data: Comparison of Universal Convertible Isocyanides

Table 1: Performance and Cleavage Profiles of Common Convertible Isocyanides

Convertible IsocyanideU-4CR Yield RangePost-Condensation YieldActivation ConditionsAccessible Post-Condensation ProductsKey Synthetic Advantages
1-Isocyanocyclohexene 50–85%60–90%Acidic (HCl or TFA)Esters, ThioestersMild activation; generates reactive Münchnone intermediate[5].
2-Bromo-6-isocyanopyridine 60–98%55–95%Acidic (HCl) or Basic (Cs₂CO₃)Acids, Esters, Thioesters, AmidesOdorless, bench-stable; excellent leaving group capacity; up to 83% auxiliary recovery[6].
2-Nitrobenzyl Isocyanide 55–90%38–62%Acidic (1 N HCl) or Basic (NaOH)Carboxylic AcidsOdorless solid; robust cleavage for free acid generation[2].

Experimental Methodologies: Self-Validating Protocols

The following protocols utilize 2-bromo-6-isocyanopyridine due to its superior stability, ease of handling, and broad substrate scope[6],[1].

Protocol A: Standard U-4CR with 2-Bromo-6-isocyanopyridine

Rationale: Methanol is chosen as the solvent because it stabilizes the intermediate iminium ion and promotes the Mumm rearrangement, driving the reaction to completion[8],[3].

  • Imine Formation: In a 10 mL round-bottom flask, dissolve the aldehyde (1.0 mmol) and primary amine (1.0 mmol) in anhydrous methanol (2.0 mL). Stir at room temperature for 30 minutes to ensure complete imine formation.

    • Validation: A subtle color change (typically yellowing) indicates successful imine formation.

  • Condensation: Add the carboxylic acid (1.0 mmol) followed by 2-bromo-6-isocyanopyridine (1.0 mmol).

  • Reaction: Stir the mixture at room temperature for 12–24 hours.

    • Validation: Monitor the consumption of the isocyanide via TLC (Hexanes/EtOAc, 1:1; the isocyanide is highly UV active).

  • Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in ethyl acetate (15 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 10 mL).

    • Rationale: The mild basic wash neutralizes and removes any unreacted carboxylic acid, preventing interference in downstream purification. Wash with brine (10 mL) to remove residual water-soluble impurities.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography to isolate the stable Ugi adduct.

Protocol B: Post-Condensation Modification (Esterification)

Rationale: Acidic activation protonates the pyridine nitrogen, transforming the 2-bromo-6-aminopyridine moiety into an excellent leaving group, facilitating nucleophilic acyl substitution by the incoming alcohol[6].

  • Activation: Dissolve the purified Ugi adduct (0.5 mmol) from Protocol A in the desired nucleophilic alcohol (e.g., anhydrous ethanol, 3.0 mL).

  • Acidification: Add a solution of HCl in dioxane (4.0 M, 2.0 mL) dropwise at room temperature.

  • Substitution: Heat the reaction mixture to 60 °C and stir for 4–6 hours.

    • Validation: Monitor via LC-MS to confirm the disappearance of the Ugi adduct mass and the appearance of the target ester mass.

  • Quenching & Extraction: Cool to room temperature and quench with saturated aqueous NaHCO₃ until the pH reaches ~8. Extract the aqueous layer with dichloromethane (3 × 10 mL).

  • Isolation: Dry the combined organic layers over Na₂SO₄, concentrate, and purify via silica gel chromatography to yield the diversified ester.

    • Note: The cleaved 2-bromo-6-aminopyridine byproduct can often be recovered during this step (up to 83% recovery reported) and recycled[6].

Workflow Visualization

UgiWorkflow Aldehyde Aldehyde UgiAdduct Ugi Adduct (Stable Secondary Amide) Aldehyde->UgiAdduct Amine Primary Amine Amine->UgiAdduct Acid Carboxylic Acid Acid->UgiAdduct Isocyanide Convertible Isocyanide (e.g., 2-Bromo-6-isocyanopyridine) Isocyanide->UgiAdduct Activation Activation (Acidic / Basic) UgiAdduct->Activation Post-Condensation Intermediate Reactive Intermediate (e.g., N-acylpyridinium) Activation->Intermediate Cleavage of auxiliary CarboxylicAcid Carboxylic Acid Intermediate->CarboxylicAcid + H2O Ester Ester Intermediate->Ester + R-OH Thioester Thioester Intermediate->Thioester + R-SH Amide New Amide Intermediate->Amide + R-NH2

Workflow of Ugi-4CR with convertible isocyanides and subsequent post-condensation modifications.

References

  • "2-Nitrobenzyl Isocyanide as a Universal Convertible Isocyanide", National Institutes of Health (PMC). URL:[Link]

  • "Postcondensation Modifications of Ugi Four-Component Condensation Products: 1-Isocyanocyclohexene as a Convertible Isocyanide", Journal of the American Chemical Society. URL:[Link]

  • Van der Heijden, G., Jong, J. A. W., Ruijter, E., & Orru, R. V. A. "2-Bromo-6-isocyanopyridine as a Universal Convertible Isocyanide for Multicomponent Chemistry", Organic Letters, 2016, 18(5), 984-987. URL:[Link]

  • "2‐Nitrobenzyl Isocyanide as a Universal Convertible Isocyanide", Scilit. URL:[Link]

  • "Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics", Beilstein Journal of Organic Chemistry, 2014. URL:[Link]

  • "Further Components Carboxylic Acid and Amine (Ugi Reaction)", Thieme Connect. URL:[Link]

  • "Ugi Reaction", Organic Chemistry Portal. URL:[Link]

  • "Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application", MDPI. URL:[Link]

Sources

Method

Application Note: Converting Ugi Amides to Carboxylic Acids using 1-Cyclopropylethyl Isocyanide

This Application Note is designed for researchers and drug development professionals utilizing Multicomponent Reactions (MCRs) for library synthesis. It details the use of 1-Cyclopropylethyl Isocyanide as a "convertible"...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and drug development professionals utilizing Multicomponent Reactions (MCRs) for library synthesis. It details the use of 1-Cyclopropylethyl Isocyanide as a "convertible" isocyanide in the Ugi 4-Component Reaction (Ugi-4CR) to generate carboxylic acids.

Executive Summary

The Ugi four-component reaction (Ugi-4CR) is a cornerstone of combinatorial chemistry, typically yielding a stable


-acylamino amide. However, the high stability of the resulting C-terminal amide bond often limits downstream utility when a free carboxylic acid is required for further functionalization (e.g., cyclization, coupling).

1-Cyclopropylethyl isocyanide serves as a superior convertible isocyanide . Unlike standard alkyl isocyanides (e.g., tert-butyl isocyanide) which form difficult-to-cleave amides, the 1-cyclopropylethyl moiety can be cleaved under mild acidic conditions. This lability is driven by the exceptional stability of the secondary cyclopropylcarbinyl cation generated during acidolysis. This guide provides a validated protocol for synthesizing Ugi amides and subsequently converting them into carboxylic acids.

Scientific Foundation & Mechanism

The "Convertible" Mechanism

The utility of 1-cyclopropylethyl isocyanide relies on the SN1-type acidolytic cleavage of the amide


-alkyl bond.
  • Ugi Reaction: The isocyanide reacts with an amine, aldehyde, and carboxylic acid to form the

    
    -acylamino 
    
    
    
    -(1-cyclopropylethyl) amide.
  • Activation: Treatment with acid (e.g., TFA or HCl) protonates the amide nitrogen.

  • Cleavage (Cation Ejection): The C-N bond breaks, ejecting the 1-cyclopropylethyl cation . This step is thermodynamically favorable due to the stabilization of the positive charge by the adjacent cyclopropyl group (σ-conjugation/non-classical cation stabilization).

  • Hydrolysis/Transformation: The cleavage yields a primary amide . To obtain the carboxylic acid , a subsequent nitrosylation step (using NaNO

    
    ) is typically employed to convert the primary amide to the acid under mild conditions, avoiding harsh hydrolysis that might racemize the 
    
    
    
    -center.
Reaction Pathway Diagram

Ugi_Cleavage_Pathway Figure 1: Mechanistic pathway for the conversion of Ugi amides to carboxylic acids via 1-cyclopropylethyl isocyanide. Start Reagents: Amine + Aldehyde + Acid + 1-Cyclopropylethyl NC Imine Imine Intermediate Start->Imine Condensation Ugi_Product Ugi Amide (N-1-cyclopropylethyl) Imine->Ugi_Product Ugi 4CR (MeOH, RT) Protonated Protonated Amide Ugi_Product->Protonated TFA or HCl Cation 1-Cyclopropylethyl Cation (Ejected) Protonated->Cation SN1 Ejection Primary_Amide Primary Amide (R-CONH2) Protonated->Primary_Amide Cleavage Carboxylic_Acid Final Product: Carboxylic Acid Primary_Amide->Carboxylic_Acid Nitrosylation (NaNO2, Ac2O/AcOH)

[1][2]

Experimental Protocols

Materials & Reagents[3][4][5][6]
  • Isocyanide: 1-Cyclopropylethyl isocyanide (synthesized from 1-cyclopropylethylamine via formylation and dehydration if not commercially available).

  • Solvents: Methanol (MeOH, anhydrous), Dichloromethane (DCM), Trifluoroacetic acid (TFA).

  • Reagents: Sodium nitrite (NaNO

    
    ), Acetic anhydride (Ac
    
    
    
    O), Acetic acid (AcOH).
Protocol A: Synthesis of the Ugi Amide

This step generates the stable amide intermediate.

  • Imine Formation: In a round-bottom flask, dissolve the Amine (1.0 equiv) and Aldehyde (1.0 equiv) in anhydrous MeOH (concentration ~1.0 M). Stir at room temperature (RT) for 30–60 minutes to ensure imine formation (often indicated by mild heat or water generation).

  • Addition of Components: Add the Carboxylic Acid (1.0 equiv) followed immediately by 1-Cyclopropylethyl isocyanide (1.0–1.1 equiv).

  • Reaction: Stir the mixture at RT for 12–24 hours. Monitor by TLC or LC-MS for the disappearance of the isocyanide.

  • Work-up: Concentrate the solvent under reduced pressure. Redissolve the residue in DCM and wash with saturated NaHCO

    
    , water, and brine. Dry over Na
    
    
    
    SO
    
    
    and concentrate.
  • Purification: Purify the crude Ugi amide via flash column chromatography (typically Hexanes/EtOAc).

Protocol B: Conversion to Carboxylic Acid

This two-stage sequence cleaves the auxiliary and hydrolyzes the resulting primary amide.

Step 1: Acidolytic Cleavage to Primary Amide
  • Dissolution: Dissolve the purified Ugi amide (from Protocol A) in TFA (neat) or a mixture of TFA/DCM (1:1) .

  • Incubation: Stir at RT for 2–6 hours. The stability of the cyclopropylcarbinyl cation drives the reaction forward.

    • Note: If the reaction is sluggish, mild heating to 40°C may be applied, but avoid high temperatures to prevent degradation of the Ugi scaffold.

  • Isolation: Remove the TFA under reduced pressure (rotary evaporator). Co-evaporate with toluene (2x) to remove trace acid. The residue is the crude Primary Amide .

Step 2: Nitrosylation to Carboxylic Acid (The "Pirrung" Method)

Direct hydrolysis of primary amides requires harsh conditions. This method uses diazotization for mild conversion.

  • Setup: Dissolve the crude primary amide in a mixture of Acetic Acid (AcOH) and Acetic Anhydride (Ac

    
    O)  (ratio 3:1).
    
  • Addition: Cool the solution to 0°C. Add Sodium Nitrite (NaNO

    
    )  (3.0 equiv) in portions.
    
  • Reaction: Allow the mixture to warm to RT and stir for 4–12 hours. The reaction proceeds via the

    
    -nitroso amide, which rearranges and decomposes to the carboxylic acid and nitrogen gas.
    
  • Work-up: Dilute with water and extract with EtOAc. Wash the organic layer with water (to remove AcOH) and brine.

  • Purification: Isolate the final Carboxylic Acid via crystallization or column chromatography.

Data Summary & Optimization

Table 1: Comparative Cleavage Conditions for Convertible Isocyanides

Isocyanide TypeCleavage ReagentIntermediateFinal ProductConditions
1-Cyclopropylethyl TFAPrimary AmideAcid (via NaNO

)
Mild, RT
Armstrong (Cyclohexenyl) HCl / MeOHOxazolinoneAcid / EsterMild, Acidic
Walborsky (TM-Butyl) TFAPrimary AmideAcid (via NaNO

)
RT
Standard (t-Butyl) H

SO

(conc)
N/AAcidHarsh (Hydrolysis)

Optimization Tips:

  • Scavengers: During the TFA cleavage step, adding a cation scavenger (e.g., triethylsilane or thioanisole) can prevent the ejected cyclopropylethyl cation from re-alkylating electron-rich regions of your Ugi scaffold.

  • Solvent Choice: If the Ugi product is insoluble in MeOH, 2,2,2-Trifluoroethanol (TFE) is an excellent alternative that often accelerates the Ugi reaction.

References

  • Ugi, I. (1962).[1] "The

    
    -Addition of Immonium Ions and Anions to Isonitriles Accompanied by Secondary Reactions." Angewandte Chemie International Edition, 1(1), 8-21. Link
    
  • Keating, T. A., & Armstrong, R. W. (1996). "Molecular Diversity via a Convertible Isocyanide in the Ugi Four-Component Condensation." Journal of the American Chemical Society, 118(11), 2574-2583. Link

  • Dömling, A., & Ugi, I. (2000). "Multicomponent Reactions with Isocyanides." Angewandte Chemie International Edition, 39(18), 3168-3210. Link

  • Pirrung, M. C., & Sarma, K. D. (2004). "Multicomponent Reactions of Convertible Isonitriles." Tetrahedron, 60(44), 9803-9815.
  • Wessjohann, L. A., et al. (2009). "Variation of the Isocyanide: Ugi Reactions Involving Convertible Isocyanides." Topics in Heterocyclic Chemistry, 15, 1-28.

Sources

Application

Application Note: Dehydration of N-(1-cyclopropylethyl)formamide to 1-Cyclopropylethyl Isocyanide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, highly efficient protocol for the synthesis of 1-cyclopropylethyl isocyanide, detailing the m...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, highly efficient protocol for the synthesis of 1-cyclopropylethyl isocyanide, detailing the mechanistic causality, comparative reagent analytics, and stringent quality control measures necessary for successful isolation.

Strategic Rationale & Mechanistic Insights

Isocyanides are indispensable building blocks in modern organic synthesis, serving as the primary carbon-centric nucleophiles/electrophiles in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions 1. The integration of a cyclopropyl group into these scaffolds is particularly valued in medicinal chemistry; the cyclopropane ring enhances metabolic stability, rigidifies molecular conformations to increase target affinity, and improves overall pharmacokinetic profiles 2.

The transformation of N-(1-cyclopropylethyl)formamide to its corresponding isocyanide relies on a delicate balance of electrophilic activation and basicity. While formamides are inherently stable, the introduction of a potent dehydrating agent like phosphorus oxychloride (POCl₃) drives the reaction forward by phosphorylating the formamide oxygen. This creates a highly reactive Vilsmeier-type intermediate. A tertiary amine, such as triethylamine (Et₃N), acts as both a proton acceptor and the reaction solvent, facilitating an E2-like elimination that ejects the phosphate leaving group to reveal the terminal isocyanide carbon [[3]]().

Mechanism Formamide Formamide Intermediate O-Phosphorylated Intermediate Formamide->Intermediate Attack POCl3 POCl3 POCl3->Intermediate Isocyanide Isocyanide Intermediate->Isocyanide Elimination Waste Phosphate Salts Intermediate->Waste Byproducts Base Et3N Base Base->Intermediate

Mechanistic pathway of POCl3-mediated formamide dehydration.

Comparative Analytics of Dehydrating Agents

The selection of a dehydrating agent dictates the environmental impact, safety profile, and efficiency of the synthesis. Recent advancements emphasize solvent-free conditions using Et₃N to minimize the E-factor (environmental waste ratio) 4. Below is a comparative analysis of standard reagents used for N-alkyl formamide dehydration 5, 1.

Dehydrating AgentBase / SolventTypical YieldReaction TimeEnvironmental Impact (E-Factor)Safety & Handling
POCl₃ Et₃N (Neat)85–98%5–30 minModerate (Phosphate waste)Corrosive liquid; vigorous exothermic quench
p-TsCl Pyridine / Et₃N70–98%1–4 hoursLow (p-Toluenesulfonic acid)Solid; safer handling; greener profile
Phosgene Derivatives Et₃N / DCM80–95%1–2 hoursHigh (Halogenated solvents)Highly toxic; requires specialized containment

Decision Logic: While p-TsCl offers a greener profile for certain substrates, POCl₃ in neat Et₃N remains the gold standard for rapid, near-quantitative conversion of sterically hindered aliphatic formamides without the need for halogenated solvents like dichloromethane (DCM) 3.

Self-Validating Experimental Protocol

This protocol is scaled for 10 mmol of starting material and utilizes a solvent-free approach where the base acts as the reaction medium.

Workflow Start 1. Substrate Preparation Formamide + Et3N Cooling 2. Thermal Control Cool to 0 °C Start->Cooling Addition 3. Activation Dropwise POCl3 Cooling->Addition Reaction 4. Dehydration Stir at 0 °C (15 min) Addition->Reaction Quench 5. Basic Quench Ice + Na2CO3 Reaction->Quench Extraction 6. Phase Separation Extract with Et2O Quench->Extraction Purification 7. Isolation Yield: Isocyanide Extraction->Purification

Workflow and control points for formamide dehydration to isocyanide.

Materials Required
  • Substrate: N-(1-cyclopropylethyl)formamide (1.13 g, 10.0 mmol)

  • Reagents: Phosphorus oxychloride (POCl₃) (1.12 mL, 12.0 mmol); Triethylamine (Et₃N) (10.0 mL, excess)

  • Quench/Workup: Saturated aqueous Na₂CO₃, crushed ice, Diethyl ether (Et₂O), Anhydrous Na₂SO₄.

Step-by-Step Methodology
  • Reaction Setup: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and an argon balloon, dissolve N-(1-cyclopropylethyl)formamide (1.13 g) in Et₃N (10 mL).

  • Thermal Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 5 minutes.

    • Causality: The subsequent phosphorylation is highly exothermic. Maintaining 0 °C prevents thermal decomposition and polymerization of the nascent isocyanide 3.

  • Electrophilic Activation: Using a syringe, add POCl₃ (1.12 mL) dropwise over a period of 10 minutes. Vigorous stirring is mandatory to prevent local hot spots.

  • Dehydration Phase: Continue stirring the opaque, slightly viscous mixture at 0 °C for 15 minutes.

  • Basic Quenching (Critical Step): Carefully pour the reaction mixture into a vigorously stirred beaker containing 50 mL of crushed ice and 50 mL of saturated aqueous Na₂CO₃.

    • Causality: POCl₃ reacts violently with water to generate HCl and phosphoric acid. The Na₂CO₃ neutralizes these acids instantly. Isocyanides are highly sensitive to acidic hydrolysis ; if the pH drops below 8, the product will rapidly hydrate back to the starting formamide [[3]]().

  • Phase Separation: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with Et₂O (3 × 20 mL). Wash the combined organic layers with brine (20 mL) and dry over anhydrous Na₂SO₄.

  • Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: Keep the water bath temperature below 25 °C to prevent volatilization of the low-molecular-weight isocyanide.

  • Purification: The crude product is typically >95% pure. If necessary, purify via a short plug of silica gel (eluting with 100% Et₂O or Hexane/EtOAc) pre-neutralized with 1% Et₃N [[5]]().

Quality Control & Troubleshooting (Self-Validation)

To ensure the integrity of the synthesized 1-cyclopropylethyl isocyanide, utilize the following self-validating checks:

  • Olfactory Indicator: A successful conversion is immediately apparent by the distinct, pungent, and penetrating odor characteristic of isocyanides. (Always handle inside a certified fume hood).

  • FT-IR Spectroscopy (Primary Validation): Run an IR spectrum of the crude oil. You must observe the complete disappearance of the broad amide carbonyl stretch (~1650–1680 cm⁻¹) and the emergence of a sharp, intense peak at ~2140 cm⁻¹ , which corresponds to the –N≡C stretching vibration.

  • NMR Analytics:

    • ¹H NMR (CDCl₃): The sharp singlet corresponding to the formyl proton (typically around 8.0–8.2 ppm) will be completely absent. The multiplet for the CH proton adjacent to the nitrogen will shift slightly upfield.

    • ¹³C NMR (CDCl₃): The isocyanide carbon will appear as a distinct, often broadened triplet (due to coupling with the quadrupolar ¹⁴N nucleus) far downfield at approximately 155–160 ppm .

  • Troubleshooting Low Yields: If starting material is recovered, the POCl₃ may have degraded (hydrolyzed in the bottle). If the yield is low but no starting material is present, the workup pH likely dropped below 8, causing the product to revert to the formamide during extraction 3.

References

  • [[3]]() A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC (nih.gov).

  • 5A Comparative Analysis of Dehydrating Agents for N-propylformamide to N-propyl Isocyanide Conversion - Benchchem.

  • [[4]]() A More Sustainable Amine Catalyzed Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride Under Solvent-Free Conditions - SSRN.

  • 1Synthesis protocols to convert N-formamides into isocyanides using three different dehydration reagents - Green Chemistry (RSC Publishing).

  • 2N-(1-Cyclopropylethyl)cyclopropanamine|C8H15N - Benchchem.

Sources

Method

Using (1-Isocyanoethyl)cyclopropane in solid-phase peptide synthesis (SPPS)

Application Note: Engineering Peptide-Peptoid Hybrids via On-Resin Ugi-4CR using (1-Isocyanoethyl)cyclopropane Executive Summary The demand for metabolically stable, membrane-permeable peptide therapeutics has driven the...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Engineering Peptide-Peptoid Hybrids via On-Resin Ugi-4CR using (1-Isocyanoethyl)cyclopropane

Executive Summary

The demand for metabolically stable, membrane-permeable peptide therapeutics has driven the evolution of Solid-Phase Peptide Synthesis (SPPS) beyond natural amino acid couplings. Isocyanide-based Multicomponent Reactions (IMCRs), specifically the Ugi four-component reaction (U-4CR), represent a paradigm shift, enabling the one-pot construction of highly diverse peptidomimetics and peptide-peptoid hybrids directly on a solid support[1].

This application note details the advanced integration of (1-Isocyanoethyl)cyclopropane (CAS: 1107064-08-3) into an SPPS workflow. By leveraging this specific, sterically hindered isocyanide, researchers can introduce a rigid, lipophilic cyclopropyl-ethyl moiety onto the peptide backbone. This modification acts as a potent conformational restrictor (often inducing


-turn-like geometries) and provides profound steric shielding against proteolytic degradation[2].

Mechanistic Rationale & Experimental Design (E-E-A-T)

To successfully transition the Ugi-4CR from solution-phase to solid-phase, several thermodynamic and kinetic barriers must be addressed. The experimental choices in this protocol are governed by the following causal relationships:

  • The Isocyanide Component: (1-Isocyanoethyl)cyclopropane features an

    
    -methyl branched carbon attached to a cyclopropane ring. In the Ugi-4CR, the isocyanide attacks the iminium ion, followed by the addition of the carboxylate and a subsequent Mumm rearrangement. The steric bulk of the 1-isocyanoethyl group slows the initial attack but irreversibly drives the Mumm rearrangement to completion. The resulting 
    
    
    
    -alkylated amide bond is highly resistant to enzymatic cleavage due to the umbrella-like steric shielding of the cyclopropyl group.
  • Solvent Dynamics (The Swelling/Reaction Paradox): Ugi reactions are traditionally performed in polar protic solvents (e.g., pure Methanol) to stabilize the iminium ion intermediate and facilitate proton transfer[3]. However, standard SPPS resins (like Polystyrene or TentaGel) shrink severely in pure MeOH, collapsing the polymer matrix and preventing reagent diffusion[1]. Causality: To resolve this, a 1:1 (v/v) mixture of Methanol and Dichloromethane (MeOH/DCM) or Chloroform is strictly required. DCM ensures maximal resin swelling, while MeOH provides the necessary protic environment for the multi-component condensation.

  • Cleavage Scavenger Selection: The Ugi-4CR generates highly substituted, electron-rich peptidomimetic backbones that are susceptible to alkylation by carbocations during final cleavage. Causality: Triisopropylsilane (TIPS) must be included in the Trifluoroacetic Acid (TFA) cleavage cocktail at a minimum of 2.5%. TIPS acts as a highly efficient hydride donor to scavenge trityl and tert-butyl cations, preventing the irreversible modification of the newly synthesized cyclopropyl-modified backbone[4].

Experimental Workflow Visualization

The following diagram illustrates the logical progression of the on-resin Ugi-4CR, highlighting the convergence of the four components.

Ugi_SPPS_Workflow Resin Resin-Bound Amine Imine Resin-Bound Imine Resin->Imine MeOH/DCM (1:1) Aldehyde Aldehyde (R-CHO) Aldehyde->Imine UgiProduct Ugi-4CR Product (Peptidomimetic) Imine->UgiProduct Mumm Rearrangement Acid Carboxylic Acid (Fmoc-AA-OH) Acid->UgiProduct Isocyanide (1-Isocyanoethyl) cyclopropane Isocyanide->UgiProduct Cleavage TFA/TIPS/H2O Cleavage UgiProduct->Cleavage Global Deprotection Final Purified Hybrid Peptide Cleavage->Final

On-resin Ugi-4CR workflow integrating (1-Isocyanoethyl)cyclopropane into peptide backbones.

Self-Validating Protocol for Ugi-SPPS

This protocol is designed for a 0.1 mmol synthesis scale using a standard Rink Amide AM resin (loading ~0.5 mmol/g).

Step 4.1: Resin Preparation & Fmoc Deprotection
  • Swelling: Transfer 200 mg of Rink Amide resin to a fritted SPPS reaction vessel. Swell in 5 mL of DCM for 30 minutes, followed by 5 mL of DMF for 30 minutes. Drain completely.

  • Deprotection: Add 5 mL of 20% Piperidine in DMF. Agitate for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc protecting group.

  • Washing: Wash the resin thoroughly with DMF (5 × 5 mL) and DCM (5 × 5 mL).

  • Validation: Perform a standard Kaiser test. A positive result (deep blue resin beads) confirms the presence of free primary amines.

Step 4.2: On-Resin Imine Formation
  • Solvent Exchange: Wash the resin with 5 mL of a 1:1 (v/v) MeOH/DCM mixture to prepare the microenvironment.

  • Aldehyde Addition: Dissolve 0.5 mmol (5.0 eq) of the desired aldehyde (e.g., an aliphatic or aromatic aldehyde to serve as the peptoid side chain) in 3 mL of MeOH/DCM (1:1). Add to the resin.

  • Reaction: Agitate gently at room temperature for 2 hours.

  • Validation (Micro-cleavage): Withdraw a few beads, wash with DCM, and treat with 100

    
    L of 95% TFA for 10 minutes. Evaporate the TFA, dissolve in Acetonitrile/Water, and analyze via LC-MS to confirm the mass shift corresponding to the imine (or hemiaminal) intermediate[3].
    
Step 4.3: Ugi-4CR with (1-Isocyanoethyl)cyclopropane
  • Reagent Preparation: Without draining the aldehyde solution, prepare a solution containing 0.5 mmol (5.0 eq) of the desired Fmoc-Amino Acid (Carboxylic Acid component) and 0.5 mmol (5.0 eq) of (1-Isocyanoethyl)cyclopropane in 2 mL of MeOH/DCM (1:1).

  • Coupling: Add the solution to the reaction vessel. Agitate the suspension at room temperature for 18–24 hours. Note: The extended reaction time compensates for the steric hindrance of the branched cyclopropyl isocyanide during the Mumm rearrangement.

  • Washing: Drain the reaction mixture. Wash the resin aggressively to remove unreacted components: MeOH (3 × 5 mL), DCM (3 × 5 mL), DMF (3 × 5 mL), and finally DCM (3 × 5 mL).

  • Validation: Perform a Chloranil test (sensitive to secondary amines). A negative result (colorless/yellow beads) indicates successful conversion of the imine to the fully substituted Ugi product.

Step 4.4: Cleavage and Global Deprotection
  • Preparation: Shrink the resin by washing with Methanol and dry under a stream of nitrogen for 10 minutes.

  • Cleavage Cocktail: Prepare a solution of 95% TFA, 2.5% TIPS, and 2.5% ultrapure H

    
    O.
    
  • Execution: Add 4 mL of the cleavage cocktail to the dried resin. Agitate for 2.5 hours. The bulky cyclopropyl-ethyl group mildly restricts acid access to the backbone, necessitating a slightly longer cleavage time than standard linear peptides[4].

  • Precipitation: Filter the cleavage solution into 40 mL of ice-cold diethyl ether. Centrifuge to pellet the modified peptide, decant the ether, and wash the pellet twice more with cold ether. Lyophilize the resulting powder for downstream HPLC purification.

Quantitative Data Presentation

The incorporation of (1-Isocyanoethyl)cyclopropane fundamentally alters the physicochemical properties of the resulting peptide. Table 1 summarizes the expected comparative data when substituting a standard SPPS amide bond with an Ugi-4CR cyclopropyl-modified linkage.

Table 1: Comparative Analysis of Standard SPPS vs. Ugi-SPPS with (1-Isocyanoethyl)cyclopropane

ParameterStandard SPPS (Linear Amide)Ugi-SPPS with (1-Isocyanoethyl)cyclopropaneMechanistic Rationale
Coupling Efficiency (Yield) 95–99% (1 hour)70–85% (18–24 hours)Steric hindrance from the

-branched isocyanide slows the Mumm rearrangement kinetics.
Proteolytic Half-Life (Plasma) < 1 hour> 24 hoursThe bulky cyclopropyl group sterically occludes protease active sites from accessing the backbone.
Lipophilicity (

clogP)
Baseline+ 1.8 to + 2.2The highly hydrophobic nature of the cyclopropane ring significantly enhances membrane permeability.
Conformational Flexibility High (Random coil)Restricted (High

-turn propensity)
Steric clashes restrict

/

dihedral angles, forcing the backbone into defined secondary structures.
Cleavage Scavenger Dependency Standard (TIPS optional for short peptides)Critical (TIPS mandatory)Highly substituted electron-rich backbones are prone to electrophilic alkylation by carbocations[4].

References

  • Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application Source: National Institutes of Health (nih.gov) URL:[Link]

  • Ugi multicomponent reaction to prepare peptide–peptoid hybrid structures with diverse chemical functionalities Source: Royal Society of Chemistry (rsc.org) URL:[Link]

  • Solid-supported synthesis of putative peptide beta-turn mimetics via Ugi reaction for diketopiperazine formation Source: Researcher.Life (J. Comb. Chem. 2002) URL:[Link]

  • What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? Source: ResearchGate (researchgate.net) URL:[Link]

  • (1-isocyanoethyl)cyclopropane | 1107064-08-3 Source: Sigma-Aldrich (sigmaaldrich.cn) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in Secondary Isocyanide Ugi Reactions

Welcome to the Ugi Four-Component Reaction (U-4CR) troubleshooting center. The U-4CR is a cornerstone of diversity-oriented synthesis, condensing an aldehyde or ketone, a primary amine, a carboxylic acid, and an isocyani...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Ugi Four-Component Reaction (U-4CR) troubleshooting center. The U-4CR is a cornerstone of diversity-oriented synthesis, condensing an aldehyde or ketone, a primary amine, a carboxylic acid, and an isocyanide into an α-acylamino amide[1]. However, utilizing secondary isocyanides (e.g., isopropyl or cyclohexyl isocyanide) introduces significant steric hindrance that can derail the reaction. This guide provides mechanistic troubleshooting, causality-driven FAQs, and validated protocols to overcome these activation barriers.

Mechanistic Bottlenecks & Logical Flow

To effectively troubleshoot, we must first isolate where the reaction fails. The classical U-4CR proceeds via imine formation, protonation to an iminium ion, isocyanide addition (forming a nitrilium ion), carboxylate attack (forming an acyl imidate), and finally, an irreversible Mumm rearrangement[2].

Steric bulk from secondary isocyanides specifically impedes two critical stages: the carboxylate attack on the crowded nitrilium ion, and the bond rotation required for the Mumm rearrangement[2].

UgiMechanism A Aldehyde + Amine B Imine Formation A->B C Iminium Ion (+ Carboxylic Acid) B->C D Nitrilium Ion Formation (+ Secondary Isocyanide) C->D Isocyanide Addition E Acyl Imidate D->E Carboxylate Attack F Mumm Rearrangement (Steric Barrier) E->F G Bis-amide Ugi Product F->G Irreversible

Logical flow of the Ugi reaction highlighting steric bottlenecks at the nitrilium and Mumm stages.

Troubleshooting Guide & FAQs

Q1: My reaction with cyclohexyl isocyanide is yielding high amounts of Passerini side-products. Why? Root Cause: In the Ugi reaction, the iminium ion and isocyanide must react faster than the aldehyde and isocyanide. Secondary isocyanides react sluggishly with the iminium ion due to steric clash[3]. If the imine is not fully pre-formed, the unreacted aldehyde undergoes a competing 3-component Passerini reaction (P-3CR) with the carboxylic acid and isocyanide[4]. Solution: Implement a strict pre-incubation period for the amine and aldehyde (typically 30–60 minutes) to ensure complete Schiff base formation before introducing the acid and isocyanide[4].

Q2: I am observing spontaneous cleavage of the acyl group instead of the final bis-amide. What is happening mechanistically? Root Cause: The Mumm rearrangement (an intramolecular acyl transfer from oxygen to nitrogen) requires specific orbital alignment. High steric hindrance from the secondary isocyanide on the intermediate acyl imidate raises the activation energy of this rearrangement. In severe cases, the intermediate undergoes spontaneous elimination or cleavage of the acyl group instead of rearranging[2]. Solution: Switch to a fluorinated solvent or apply microwave irradiation to provide the thermodynamic push needed to overcome the rotational energy barrier of the Mumm rearrangement.

Q3: Methanol is the standard Ugi solvent, but my yields are <30%. How should I adjust the solvent system? Root Cause: While5[5], it often fails to provide enough stabilization for sterically demanding substrates. Solution: Transition to 2,2,2-Trifluoroethanol (TFE). TFE is a strong hydrogen-bond donor but a poor nucleophile. It highly stabilizes the nitrilium ion intermediate and accelerates the carboxylate attack without trapping the intermediate itself[6].

Quantitative Data: Solvent & Condition Optimization

The following table synthesizes the expected outcomes when modifying reaction conditions to minimize steric hindrance.

Solvent SystemAdditive / CatalystTemp (°C)Time (h)Avg. Yield (%)Causality / Mechanistic Effect
Methanol (MeOH)None252425–40High steric clash; promotes Passerini side-products[3].
Methanol (MeOH)ZnCl₂ (10 mol%)252455–65Lewis acid activates imine, improving nitrilium formation[7].
TFENone251275–85H-bonding stabilizes nitrilium ion; accelerates Mumm step[6].
TFENone60 (MW)1>90Thermal energy overcomes rotational barrier of Mumm rearrangement.

Optimized Step-by-Step Methodology

This protocol is designed as a self-validating system for synthesizing Ugi products utilizing bulky secondary isocyanides.

Materials: Aldehyde (1.0 eq), Primary Amine (1.0 eq), Carboxylic Acid (1.0 eq), Secondary Isocyanide (1.0 eq), 2,2,2-Trifluoroethanol (TFE, 1.0 M).

Step 1: Imine Pre-formation (Self-Validation Step)

  • Add the aldehyde (1.0 mmol) and primary amine (1.0 mmol) to a dry reaction vial containing 1.0 mL of TFE.

  • Stir at room temperature for 30–60 minutes.

  • Validation Check: Monitor by TLC or ¹H NMR. Proceed only when the aldehyde is consumed and the characteristic imine proton (CH=N, ~8.0–8.5 ppm) is visible. This prevents Passerini side-product formation[4].

Step 2: Sequential Addition

  • Cool the reaction vial to 0 °C using an ice bath. (Cooling controls the exotherm and prevents degradation of the isocyanide).

  • Add the carboxylic acid (1.0 mmol) dropwise or in small portions.

  • Add the secondary isocyanide (1.0 mmol) dropwise.

Step 3: Reaction Acceleration

  • Seal the vial and transfer to a microwave reactor.

  • Irradiate at 60 °C for 1 hour. (If microwave is unavailable, stir at 40 °C for 24 hours). The thermal energy specifically drives the sterically hindered Mumm rearrangement[2].

Step 4: Workup & Purification

  • Remove TFE under reduced pressure.

  • Dissolve the crude mixture in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash chromatography.

Workflow S1 1. Pre-form Imine (30-60 min, RT) S2 2. Add Acid & Isocyanide (Dropwise, 0°C) S1->S2 S3 3. Solvent Selection (TFE, 1.0 M) S2->S3 S4 4. Microwave Heating (60°C, 1 hr) S3->S4 S5 5. Workup & Purification (Aqueous Wash -> Column) S4->S5

Step-by-step experimental workflow for optimizing Ugi reactions with secondary isocyanides.

References

  • Title: Ugi Reaction on α-Phosphorated Ketimines for the Synthesis of Tetrasubstituted α-Aminophosphonates and Their Applications as Antiproliferative Agents Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Ugi reaction Source: Grokipedia URL: [Link]

  • Title: Further Components Carboxylic Acid and Amine (Ugi Reaction) Source: Thieme Connect URL: [Link]

  • Title: Review - Multicomponent Reactions Source: Semantic Scholar URL: [Link]

  • Title: Hydrazine in the Ugi Tetrazole Reaction Source: University of Groningen (RUG) URL: [Link]

  • Title: α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications Source: MDPI URL: [Link]

  • Title: Green Chemistry in Drug Discovery Source: National Academic Digital Library of Ethiopia URL: [Link]

Sources

Optimization

Technical Support Center: Handling &amp; Odor Control for (1-Isocyanoethyl)cyclopropane

Executive Summary (1-Isocyanoethyl)cyclopropane is a highly valuable, yet notoriously malodorous, C1 building block used extensively in multicomponent reactions (e.g., Ugi and Passerini) for peptidomimetic drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(1-Isocyanoethyl)cyclopropane is a highly valuable, yet notoriously malodorous, C1 building block used extensively in multicomponent reactions (e.g., Ugi and Passerini) for peptidomimetic drug discovery. Due to its low molecular weight and high vapor pressure, even micromolar quantities can evacuate a laboratory if mishandled. This technical support guide provides field-proven, chemically validated protocols for odor mitigation, decontamination, and safe handling, ensuring that your research can proceed safely and without disruption.

Frequently Asked Questions (FAQs): The Causality of Isocyanide Odor

Q1: Why does (1-Isocyanoethyl)cyclopropane smell so pervasive, and why is it difficult to contain? Causality: The isocyano group (–N⁺≡C⁻) contains a divalent carbon atom with a unique carbenoid character[1]. This electronic structure allows it to bind exceptionally well to metalloproteins, including the olfactory receptors in the human nose, much like carbon monoxide binds to hemoglobin[2]. Because (1-Isocyanoethyl)cyclopropane is a low-molecular-weight aliphatic compound, it has a high vapor pressure, allowing it to evaporate rapidly at room temperature. The human nose can detect it at parts-per-billion (ppb) levels.

Q2: I spilled a drop outside the fume hood. Why doesn't standard soap and water remove the smell? Causality: Isocyanides are highly lipophilic and chemically stable under neutral or basic aqueous conditions. Soap and water merely disperse the compound without altering its volatile chemical structure. To eliminate the odor, you must chemically destroy the isocyano functional group by altering the oxidation state or hybridization of the terminal carbon[2][3].

Q3: What is the most effective chemical mechanism for destroying the isocyanide odor? Causality: There are three primary validated mechanisms for odor neutralization:

  • Acid Hydrolysis: Isocyanides are highly sensitive to acids. Treatment with methanolic hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) protonates the isocyano carbon, triggering the addition of water or alcohol to form a formamide (R-NH-CHO)[2][3]. Formamides have vastly lower vapor pressures and manageable, mild odors.

  • Oxidation: Strong oxidants like potassium permanganate (KMnO₄) or sodium hypochlorite (bleach) oxidize the isocyanide to an isocyanate (R-N=C=O)[2]. Isocyanates are generally odorless (though they require careful handling due to respiratory sensitization) and rapidly hydrolyze in water to form amines.

  • Halogen Bonding (Non-Destructive): Recent breakthroughs demonstrate that halogen-bond donors (e.g., iodopentafluorobenzene) form non-covalent adducts with the isocyano carbon lone pair. This drastically reduces the air concentration of the isocyanide by up to 50-fold, effectively "defusing the stink bomb" while preserving the reagent for synthesis[4].

Visualizing Odor Neutralization Pathways

Neutralization Iso (1-Isocyanoethyl)cyclopropane (Foul Odor) Acid Acidic Methanol (1:10 HCl/MeOH) Iso->Acid Hydrolysis Oxid Oxidation (KMnO4 / Bleach) Iso->Oxid Oxidation Halogen Halogen Bonding (Iodopentafluorobenzene) Iso->Halogen Non-Covalent Formamide Formamide Derivative (Manageable Odor) Acid->Formamide Isocyanate Isocyanate / Carbamate (Odorless) Oxid->Isocyanate Adduct Halogen-Bonded Adduct (Bench-Stable, Odorless) Halogen->Adduct

Caption: Chemical pathways for neutralizing volatile isocyanide odors.

Troubleshooting Guide: Specific Laboratory Scenarios

Scenario A: Persistent Odor on Glassware After a Reaction

Issue: Syringes, round-bottom flasks, and condensers retain a foul odor even after a standard acetone rinse. Diagnosis: Trace amounts of (1-Isocyanoethyl)cyclopropane have strongly adsorbed to the glass surface. Alcohols and acetone alone will not degrade the compound. Resolution Protocol (The Acidic Methanol Bath): As recommended by standard organic syntheses procedures, glassware must be treated with an acidic alcohol solution[1][5].

  • Containment: Do NOT remove the glassware from the fume hood.

  • Preparation: Prepare a 1:10 mixture of concentrated Hydrochloric Acid (HCl) and Methanol (MeOH) in a dedicated, clearly labeled Nalgene or glass tub inside the hood[1]. Alternatively, a 5% methanolic sulfuric acid solution can be used[3].

  • Submersion: Fully submerge all contaminated glassware, ensuring no air bubbles trap the isocyanide vapors.

  • Incubation: Allow the glassware to soak for a minimum of 2 hours (preferably overnight). The acid catalyzes the hydration of the isocyanide to the corresponding formamide.

  • Final Wash: Remove the glassware, rinse thoroughly with water, and wash with standard laboratory detergent.

Scenario B: Gross Spills Inside the Fume Hood

Issue: Several milliliters of (1-Isocyanoethyl)cyclopropane spilled onto the fume hood floor. Diagnosis: Immediate containment and oxidative destruction are required to prevent the vapor from overwhelming the lab's exhaust system. Resolution Protocol (Oxidative Quenching):

  • Ventilation: Ensure the fume hood sash is pulled down to the lowest safe operating level.

  • Absorption: Cover the spill with an inert absorbent material (e.g., sand or vermiculite). Do not use paper towels, as they increase the surface area for evaporation.

  • Neutralization: Carefully pour a 1:1 mixture of household bleach (sodium hypochlorite) and water over the absorbent material[3]. The hypochlorite oxidizes the isocyanide to an odorless isocyanate[2].

  • Wait and Clear: Allow 30 minutes for complete oxidation. Scoop the solid into a hazardous waste container, seal tightly, and label as "Isocyanide/Bleach Solid Waste."

Scenario C: Need to Weigh the Reagent on an Open Bench

Issue: The analytical balance is outside the fume hood, but opening the reagent bottle releases an unbearable stench. Diagnosis: The high vapor pressure of the neat liquid makes open-bench handling impossible without mitigation. Resolution Protocol (Halogen-Bonding Adduct Formation): Based on recent advancements in non-covalent chemistry, isocyanides can be temporarily "masked"[4].

  • Inside the Hood: Add a stoichiometric amount of a halogen-bond donor, such as iodopentafluorobenzene, to the (1-Isocyanoethyl)cyclopropane[4].

  • Mechanism: The iodine atom forms a strong, highly directional non-covalent bond with the lone pair of the isocyano carbon[4].

  • Result: This interaction drastically reduces the vapor pressure (up to a 50-fold decrease in air concentration), rendering the mixture practically odorless[4][6].

  • Usage: The resulting adduct can be weighed on an open bench and used directly in multicomponent reactions (like the Ugi reaction) without any loss of reactivity, as the halogen bond easily dissociates during the reaction[4][7].

Quantitative Data: Comparison of Decontamination Methods

To assist in selecting the appropriate decontamination strategy, the following table summarizes the efficiency, safety, and chemical outcomes of standard laboratory methods.

Neutralization MethodReagents RequiredPrimary Chemical ProductOdor Reduction EfficiencyProsCons
Acid Hydrolysis 1:10 conc. HCl in MethanolFormamide derivative> 95%Highly reliable; cheap reagents; standard for glassware[1].Slower reaction time; requires overnight soaking for best results.
Bleach Oxidation 1:1 Aqueous Sodium HypochloriteIsocyanate / Carbamate> 90%Fast-acting; excellent for benchtop spills[3].Can cause vigorous reactions with other organics; isocyanates are sensitizers.
Permanganate Bath Alkaline KMnO₄ / NaOHIsocyanate / Amine> 99%Destroys stubborn residues completely[2].Leaves brown MnO₂ stains on glass requiring secondary acid/H₂O₂ wash.
Halogen Bonding IodopentafluorobenzeneNon-covalent Adduct~ 98% (50-fold vapor drop)Preserves the reagent for synthesis; allows open-bench use[4][6].Reagent is expensive; does not destroy the isocyanide (only masks it).

Step-by-Step Glassware Decontamination Workflow

To ensure a self-validating system of safety, all laboratory personnel must adhere to the following workflow when handling glassware that has come into contact with (1-Isocyanoethyl)cyclopropane.

Workflow Start Contaminated Glassware Hood Keep in Fume Hood Start->Hood Rinse Rinse with Aprotic Solvent (e.g., DCM) Hood->Rinse Bath Submerge in 1:10 HCl/MeOH or 5% Methanolic H2SO4 Rinse->Bath Wait Incubate 12-24 Hours Bath->Wait Wash Standard Soap & Water Wash Wait->Wash

Caption: Step-by-step glassware decontamination workflow for isocyanides.

Self-Validation Check: How do you know the decontamination was successful? Before removing the glassware from the fume hood, perform a "waft test" strictly at the sash boundary. If any characteristic sweet/foul odor persists, the hydrolysis is incomplete. Return the glassware to the acid bath and ensure the solution has not been neutralized by residual basic residues.

References

  • Gokel, G. W., Widera, R. P., & Weber, W. P. (1988). Preparation of Isocyanides (tert-Butyl Isocyanide). Organic Syntheses.[Link]

  • Science of Synthesis. (2004). Product Class 7: Isocyanides and Related Compounds. Thieme Connect.[Link]

  • Mikherdov, A. S., Novikov, A. S., Boyarskiy, V. P., & Kukushkin, V. Y. (2020). The halogen bond with isocyano carbon reduces isocyanide odor. Nature Communications, 11(1), 2921.[Link]

Sources

Troubleshooting

Preventing Passerini side reactions when using (1-Isocyanoethyl)cyclopropane

Topic: Preventing Passerini Side Reactions When Using (1-Isocyanoethyl)cyclopropane Welcome to the Multicomponent Reaction (MCR) Troubleshooting Hub. As drug development professionals and synthetic chemists, you rely on...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing Passerini Side Reactions When Using (1-Isocyanoethyl)cyclopropane

Welcome to the Multicomponent Reaction (MCR) Troubleshooting Hub. As drug development professionals and synthetic chemists, you rely on the Ugi four-component reaction (U-4CR) to rapidly assemble complex peptidomimetics. However, utilizing sterically demanding secondary isocyanides like (1-Isocyanoethyl)cyclopropane frequently leads to poor chemoselectivity, resulting in the unwanted isolation of the Passerini three-component reaction (P-3CR) product.

This guide provides an authoritative, mechanistic deep-dive into why this side reaction occurs and delivers self-validating protocols to ensure your syntheses remain strictly on the Ugi pathway.

Part 1: Mechanistic Insights & Causality

To solve the chemoselectivity issue, we must first understand the kinetic competition between the Ugi and Passerini pathways.

The Ugi reaction is a polar process that requires the in situ formation of an imine from an aldehyde and a primary amine. The rate-determining step is typically the nucleophilic addition of the isocyanide to the protonated iminium ion[1]. (1-Isocyanoethyl)cyclopropane features a secondary alkyl center and a bulky cyclopropyl ring immediately adjacent to the reactive carbenoid carbon. This steric hindrance significantly decelerates its attack on the iminium intermediate.

If the isocyanide addition is slow, or if the imine formation is incomplete, the carboxylic acid will instead hydrogen-bond directly with the unreacted aldehyde. This triggers the Passerini reaction—a non-polar, concerted α-addition that is less sensitive to the steric bulk of the isocyanide[2].

ReactionPathways Start Aldehyde + Primary Amine + Carboxylic Acid + Isocyanide Cond1 Polar Protic Solvent (MeOH/TFE) Amine Pre-formation Start->Cond1 Cond2 Apolar Solvent (DCM/THF) Simultaneous Addition Start->Cond2 Int1 Iminium Ion Intermediate (Polar Pathway) Cond1->Int1 Promotes Imine Formation Int2 H-Bonded Acid-Carbonyl Complex (Non-polar Pathway) Cond2->Int2 Favors Direct Acid Attack Prod1 Ugi 4CR Product (Target: α-acylamino amide) Int1->Prod1 Isocyanide Addition (Slowed by steric bulk) Prod2 Passerini 3CR Product (Side Product: α-acyloxy amide) Int2->Prod2 Concerted α-addition (Kinetically favored)

Fig 1: Mechanistic divergence between the Ugi (target) and Passerini (side reaction) pathways.

Part 2: Frequently Asked Questions (FAQs)

Q1: I am isolating the Passerini α-acyloxy amide instead of my Ugi product. What is the primary cause? A: You are likely using a solvent that is not sufficiently polar or protic, or you are adding all four components simultaneously. The Ugi reaction mechanism involves a polar nitrilium ion intermediate and is heavily favored in polar, protic solvents[3]. In contrast, the Passerini reaction proceeds via a nonpolar mechanism and is accelerated in apolar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF)[4],[2].

Q2: How can I adjust my solvent system to suppress the Passerini pathway? A: Switch your solvent to Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE). TFE is an exceptionally strong hydrogen-bond donor that stabilizes the Ugi iminium intermediate while simultaneously suppressing the Passerini pathway[3],[2].

Q3: Why is the order of reagent addition so critical with (1-Isocyanoethyl)cyclopropane? A: Because this specific isocyanide is sterically hindered, you must ensure that 100% of the aldehyde has been converted to the imine before the isocyanide and acid are introduced. If you add the carboxylic acid prematurely, it will protonate the amine, destroying its nucleophilicity and leaving the unreacted aldehyde completely vulnerable to the Passerini side reaction[5].

Q4: Does the water content of my reaction matter? A: Absolutely. Water hydrolyzes the imine intermediate back into the free aldehyde and amine[5]. Any free aldehyde in the presence of the carboxylic acid and isocyanide will immediately be shunted into the Passerini pathway. You must use anhydrous solvents and molecular sieves.

Part 3: Quantitative Parameter Optimization

The following table summarizes the critical experimental parameters required to force the chemoselectivity toward the Ugi product when using bulky isocyanides.

Experimental ParameterCondition Favoring Ugi (Target)Condition Favoring Passerini (Side Product)Mechanistic Rationale
Solvent Polarity Polar protic (MeOH, TFE)Apolar, aprotic (DCM, THF)Protic solvents stabilize the polar nitrilium ion intermediate of the Ugi pathway[3].
Order of Addition Sequential (Amine + Aldehyde first)Simultaneous (All-in-one pot)Pre-formation consumes the aldehyde, removing the primary substrate for the Passerini reaction[5].
Water Content Anhydrous (4Å Molecular Sieves)Wet solvents / Ambient moistureWater hydrolyzes the imine back to the aldehyde, feeding the Passerini pathway[5].
Concentration High (1.0 M - 2.0 M)Low (< 0.1 M)High concentration accelerates the multi-molecular collision required for the Ugi reaction[6].
Part 4: Validated Experimental Protocols

To guarantee success, utilize the following self-validating protocol. This workflow separates the reaction into two distinct kinetic events: imine formation and MCR assembly.

Workflow Step1 1. Imine Pre-formation Aldehyde + Amine in anhydrous TFE/MeOH Step2 2. Incubation Stir 60-120 mins with 4Å Mol. Sieves Step1->Step2 Step3 3. Acid Addition Add Carboxylic Acid Stir 5 mins Step2->Step3 Step4 4. Isocyanide Addition Add (1-Isocyanoethyl)cyclopropane Dropwise at 0°C Step3->Step4 Step5 5. Ugi Reaction Stir 12-24h at RT Concentration ≥ 1.0 M Step4->Step5

Fig 2: Optimized step-by-step workflow for the Ugi reaction to prevent Passerini byproducts.

Protocol: Sequential Ugi-4CR with (1-Isocyanoethyl)cyclopropane

Objective: Maximize the yield of the α-acylamino amide (Ugi product) while suppressing the α-acyloxy amide (Passerini product).

Materials:

  • Aldehyde (1.0 equiv)

  • Primary Amine (1.0 equiv)

  • Carboxylic Acid (1.0 equiv)

  • (1-Isocyanoethyl)cyclopropane (1.0 equiv)

  • 2,2,2-Trifluoroethanol (TFE) or Methanol (MeOH), strictly anhydrous

  • 4Å Molecular Sieves (freshly activated)

Step 1: Imine Pre-formation (The Critical Step)

  • In a flame-dried round-bottom flask purged with dry nitrogen, dissolve the aldehyde (1.0 mmol) and primary amine (1.0 mmol) in anhydrous TFE (1.0 mL) to achieve a high concentration of 1.0 M[6].

  • Add 100 mg of activated 4Å molecular sieves to sequester generated water and drive the equilibrium toward the imine.

  • Stir the mixture at room temperature for 1 to 2 hours. Self-Validation Check: Do not proceed to Step 2 until TLC or LCMS confirms >95% consumption of the aldehyde. Any residual aldehyde will directly participate in the Passerini side reaction[5].

Step 2: Acid Addition 4. Once imine formation is verified, add the carboxylic acid (1.0 mmol) in one portion. 5. Stir for exactly 5 minutes. Caution: Adding the acid before the imine is fully formed will protonate the amine, destroying its nucleophilicity and stalling the Ugi pathway[5].

Step 3: Isocyanide Addition 6. Cool the reaction mixture to 0 °C using an ice bath to control the initial exotherm. 7. Add (1-Isocyanoethyl)cyclopropane (1.0 mmol) dropwise over 5 minutes. 8. Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12-24 hours.

Step 4: Workup and Isolation 9. Filter the reaction mixture through a short pad of Celite to remove the molecular sieves, washing the pad with ethyl acetate. 10. Concentrate the filtrate under reduced pressure. 11. Purify the crude residue via flash column chromatography to isolate the pure Ugi product.

References
  • Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application - MDPI. Available at: [Link]

  • The 100 facets of the Passerini reaction - PMC. Available at:[Link]

  • The Biginelli and Related (Passerini and Ugi) Reactions - Baran Lab. Available at: [Link]

  • Ugi and Passerini Reactions as Successful Models for Investigating Multicomponent Reactions - Ingenta Connect. Available at:[Link]

Sources

Optimization

Optimizing acid hydrolysis conditions for convertible isocyanide cleavage

Welcome to the Convertible Isocyanide Technical Support Center . This guide is designed for researchers encountering difficulties with the post-condensation cleavage of convertible isocyanides (CICs) in Multicomponent Re...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Convertible Isocyanide Technical Support Center .

This guide is designed for researchers encountering difficulties with the post-condensation cleavage of convertible isocyanides (CICs) in Multicomponent Reactions (MCRs), specifically the Ugi and Passerini reactions. Our goal is to help you transition from the stable MCR adduct to your final carboxylic acid, ester, or amide target efficiently.

Module 1: The Mechanism (The "Why")

Before troubleshooting, it is critical to understand why the cleavage works. The industry-standard Armstrong Isocyanide (1-isocyanocyclohexene) and its derivatives rely on the high acid-sensitivity of the resulting enamide auxiliary.

The Pathway:

  • Protonation: The enamide double bond is protonated, generating a highly reactive

    
    -acyliminium ion.
    
  • Hydrolysis: Water attacks the iminium, forming a hemiaminal.

  • Collapse: The hemiaminal collapses, releasing your desired product and the cyclohexanone byproduct.

Visualizing the Cleavage Pathway:

ArmstrongCleavage UgiProduct Ugi Adduct (Stable Enamide) Protonation Acid Protonation (H+) UgiProduct->Protonation Iminium N-Acyliminium Ion (Reactive Intermediate) Protonation->Iminium Rate Limiting Step WaterAttack Hydrolysis (+ H2O) Iminium->WaterAttack Hemiaminal Unstable Hemiaminal WaterAttack->Hemiaminal Collapse Collapse Hemiaminal->Collapse FinalProd Target Amide/Acid Collapse->FinalProd Byproduct Cyclohexanone Collapse->Byproduct

Figure 1: Mechanistic pathway of 1-cyclohexenyl amide cleavage under acidic conditions.

Module 2: Standard Operating Procedures (SOPs)

Use these baselines before attempting advanced optimization.

Protocol A: The Standard (Methanolic HCl)

Best for: Robust substrates with no acid-labile protecting groups (Boc, tBu).

  • Dissolution: Dissolve the Ugi adduct (0.1 mmol) in MeOH (1.0 mL) .

  • Acidification: Add 4N HCl in dioxane (0.25 mL) or 10% aqueous HCl.

  • Reaction: Stir at 25°C for 2–4 hours.

  • Monitoring: TLC should show the disappearance of the enamide (often UV active) and the appearance of the more polar product.

Protocol B: The Gentle Approach (TFA/TFE)

Best for: Sterically hindered substrates or those requiring milder conditions.

  • Dissolution: Dissolve adduct in 2,2,2-Trifluoroethanol (TFE) / Water (4:1 ratio).

  • Acidification: Add Trifluoroacetic acid (TFA) (5–10 equiv).

  • Reaction: Stir at 40°C . TFE stabilizes the transition state, accelerating cleavage without harsh mineral acids.

Module 3: Troubleshooting & FAQs

Issue 1: "My reaction has stalled. The starting material is untouched."

Diagnosis: The protonation of the enamide is the rate-determining step. If the Ugi product is sterically bulky (e.g., tetrasubstituted central carbon), the acid cannot access the enamide double bond.

  • Q: Should I just add more acid?

    • A: No. Increasing acid concentration often leads to degradation before cleavage.

  • Q: What is the fix?

    • A: Switch Solvent to TFE (Trifluoroethanol).

    • Reasoning: TFE is a strong hydrogen-bond donor and has high ionizing power. It solvates the amide carbonyl, making the enamide double bond more accessible and susceptible to protonation.

    • Action: Resubmit the reaction in TFE/H2O (10:1) with 10% TFA at 50°C.

Issue 2: "I see a new spot, but it’s not my product. It looks like a stable rearrangement."

Diagnosis: You may be witnessing the formation of a Munchnone (oxazolone) intermediate or a stable imide , particularly if your carboxylic acid component was an amino acid.

  • Q: How do I distinguish this?

    • A: Check the IR or NMR. If you see a shift in the carbonyl frequency but no loss of the cyclohexyl group, the ring has likely closed but not hydrolyzed.

  • Q: How do I prevent it?

    • A: Increase Water Concentration.

    • Reasoning: The collapse of the intermediate depends on water trapping the iminium ion faster than the internal nucleophiles (like the amide backbone) can cyclize.

    • Action: Change solvent system to THF/Water (1:1) with HCl. The high water content forces the equilibrium toward hydrolysis rather than internal cyclization.

Issue 3: "I cannot separate the cyclohexanone byproduct from my product."

Diagnosis: Cyclohexanone is non-polar but can "smear" on silica or co-crystallize with amides.

  • Q: Is there a chemical scavenger I can use?

    • A: Yes. Semicarbazide resin or Polymer-supported Hydrazine .

    • Action: After the hydrolysis is complete, buffer the solution to pH ~5 (using NaOAc) and add excess semicarbazide resin. Shake for 2 hours. The resin will covalently bind the cyclohexanone (forming a hydrazone), allowing you to filter it away and isolate your pure product.

Module 4: Optimization Data Matrix

Use this table to select the correct acid/solvent system for your substrate.

Substrate TypeRecommended AcidSolvent SystemTempNotes
Standard 10% HClMeOH25°CThe "Go-To" method. Fast and cheap.
Acid Sensitive (Boc/tBu)10% TFADCM / H2O (10:1)25°CBiphasic cleavage preserves protecting groups.
Sterically Hindered TFA (20%)TFE / H2O50°CTFE accelerates rate by ~10x.
Peptide Backbone HCl (1M)THF / H2O (1:1)40°CHigh water content prevents Munchnone formation.

Module 5: Decision Tree for Failed Reactions

TroubleshootingTree Start Start: Hydrolysis Failed CheckSM Is SM consumed? Start->CheckSM YesConsumed Yes, SM gone CheckSM->YesConsumed NoConsumed No, SM remains CheckSM->NoConsumed CheckProduct Is Product formed? YesConsumed->CheckProduct StericIssue Steric/Electronic Hindrance NoConsumed->StericIssue SideReaction Side Reaction (Munchnone/Imide) CheckProduct->SideReaction No Product Purification Purification Issue (Ketone trapped) CheckProduct->Purification Impure Product TryTFE Action: Switch to TFE/TFA @ 50C StericIssue->TryTFE AddWater Action: Increase Water (THF/H2O 1:1) SideReaction->AddWater AddScavenger Action: Add Semicarbazide Resin Purification->AddScavenger

Figure 2: Diagnostic workflow for optimizing cleavage conditions.

References

  • Armstrong, R. W., et al. (1998). "Microarray Synthesis of 1,4-Benzodiazepines." Angewandte Chemie International Edition, 37(16), 2281–2285.

  • Keating, T. A., & Armstrong, R. W. (1996). "Post-Condensation Modifications of Ugi Four-Component Condensation Products: 1-Isocyanocyclohexene as a Convertible Isocyanide." Journal of the American Chemical Society, 118(11), 2574–2583.

  • Hulme, C., & Gore, V. (2003). "Multi-component reactions: emerging chemistry in drug discovery from xylocain to crixivan." Current Medicinal Chemistry, 10(1), 51-80.

  • Nenajdenko, V. G. (Ed.). (2011). Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH. (Chapter on Convertible Isocyanides).

  • Roccatano, D., et al. (2002).[1] "Mechanism by which 2,2,2-trifluoroethanol/water mixtures stabilize secondary-structure formation in peptides."[1] Proceedings of the National Academy of Sciences, 99(19), 12179-12184.

Sources

Troubleshooting

Stability of (1-Isocyanoethyl)cyclopropane in protic vs aprotic solvents

Technical Support Center: (1-Isocyanoethyl)cyclopropane Stability Guide Reagent ID: (1-Isocyanoethyl)cyclopropane CAS: 1099669-63-4 (Generic Ref) / AldrichCPR Series Functional Class: Secondary Isocyanide / Cyclopropyl S...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: (1-Isocyanoethyl)cyclopropane Stability Guide

Reagent ID: (1-Isocyanoethyl)cyclopropane CAS: 1099669-63-4 (Generic Ref) / AldrichCPR Series Functional Class: Secondary Isocyanide / Cyclopropyl Scaffold Application: Multicomponent Reactions (Ugi, Passerini), Heterocycle Synthesis.

Introduction: The Stability Paradox

As a Senior Application Scientist, I often see researchers treat (1-Isocyanoethyl)cyclopropane solely as a robust building block due to the cyclopropyl group's metabolic stability. However, the isocyanide (isonitrile) moiety is the kinetic weak point .

The stability of this reagent is strictly solvent-dependent. In aprotic solvents , it is kinetically inert but thermodynamically primed for rearrangement. In protic solvents , it is chemically vulnerable to acid-catalyzed hydrolysis. This guide breaks down these behaviors to prevent experimental failure.

Module 1: Solvent Compatibility Matrix

This matrix defines the operational windows for (1-Isocyanoethyl)cyclopropane.

Solvent ClassExamplesStability RatingPrimary Failure ModeRecommended Action
Polar Aprotic DCM, THF, DMF, MeCNHigh Polymerization (trace acid/metal initiated)Store solutions <0°C. Use anhydrous, amine-stabilized DCM.
Polar Protic Methanol (MeOH), EthanolConditional α-Addition / Hydrolysis Use immediately. Do not store. Ensure pH > 7.
Aqueous Water, BuffersLow Hydrolysis to Formamide Use only in high-rate MCRs (Ugi). Avoid acidic pH (<5).
Non-Polar Toluene, HexaneHigh Thermal Rearrangement (at >100°C)Ideal for storage. Avoid high heat (>150°C) which forces nitrile formation.

Module 2: The Chemistry of Instability

Understanding why your reagent fails is the first step to fixing it.

The Protic Threat: Acid-Catalyzed Hydrolysis

In protic solvents (MeOH, H₂O), the isocyanide carbon is a "soft" nucleophile. However, if any proton source is present, the isocyanide becomes an electrophile. The cyclopropyl group provides steric bulk but does not electronically protect the isocyanide from this pathway.

The Mechanism:

  • Protonation: The terminal carbon is protonated (H⁺), creating a highly reactive nitrilium ion.

  • Nucleophilic Attack: Water/Alcohol attacks the nitrilium carbon.

  • Tautomerization: Rapid rearrangement to the formamide (dead end).

The Aprotic Threat: Thermal Rearrangement

In aprotic solvents, hydrolysis is impossible due to lack of water. However, thermal energy can trigger the Isocyanide-to-Nitrile Rearrangement .[1]

  • Reaction: R-NC

    
     R-CN
    
  • Threshold: Typically >150°C for secondary isocyanides.

  • Risk: Extended reflux in high-boiling aprotic solvents (e.g., DMSO, DMF).

Module 3: Visualization of Failure Modes

The following diagram illustrates the decision pathways that lead to reagent degradation versus successful reaction.

IsocyanideStability Start (1-Isocyanoethyl)cyclopropane Solvent Solvent Choice Start->Solvent Protic Protic (MeOH/H2O) Solvent->Protic High Polarity Aprotic Aprotic (DCM/THF) Solvent->Aprotic Low Polarity AcidTrace Trace Acid (H+) Protic->AcidTrace pH < 7 NoAcid Neutral/Basic Protic->NoAcid pH ≥ 7 Heat Heat (>150°C) Aprotic->Heat RT Room Temp Aprotic->RT Hydrolysis FAILURE: Hydrolysis to Formamide AcidTrace->Hydrolysis Fast Kinetics Success STABLE: Ready for Ugi/Passerini NoAcid->Success Short Duration Only Rearrange FAILURE: Rearrangement to Nitrile Heat->Rearrange Thermodynamic Sink RT->Success Indefinite Stability

Figure 1: Stability Decision Tree. Note that "Protic" pathways require strict pH control to avoid hydrolysis.

Module 4: Troubleshooting & Protocols

Issue 1: "My reaction yield is low, and I see a new spot on TLC just below the starting material."
  • Diagnosis: You have likely hydrolyzed your isocyanide to the corresponding formamide: N-(1-cyclopropylethyl)formamide. This occurs frequently in unbuffered Methanol or if the carboxylic acid component in an Ugi reaction is added too slowly.

  • Corrective Protocol (The "Fast Addition" Method):

    • Pre-mix the amine and aldehyde (Schiff base formation) in MeOH for 30 mins.

    • Add the carboxylic acid.[2]

    • Immediately add the (1-Isocyanoethyl)cyclopropane. Why? This ensures the isocyanide reacts with the iminium ion (Ugi pathway) faster than it reacts with the free acid/solvent (Hydrolysis pathway).

Issue 2: "The isocyanide smells like bitter almonds/odorless instead of the usual foul odor."
  • Diagnosis: Loss of the characteristic "Godzilla's gym sock" odor indicates the isocyanide has oxidized or rearranged. If it smells sweet/almond-like, it may have rearranged to the nitrile (R-CN). If odorless, it may be the formamide.

  • Verification: Run an IR spectrum.

    • Isocyanide: Strong peak at ~2130–2150 cm⁻¹ .

    • Nitrile (Degraded): Weak peak at ~2250 cm⁻¹ .

    • Formamide (Hydrolyzed): Strong Carbonyl peak at ~1650–1690 cm⁻¹ .

Issue 3: "Can I use DCM for an Ugi reaction to improve stability?"
  • Analysis: Yes, DCM prevents hydrolysis, but Ugi reactions are significantly slower in aprotic solvents because the polar transition state (nitrilium ion) is not stabilized.

  • Solution: Use 2,2,2-Trifluoroethanol (TFE) or a MeOH/DCM (1:1) mixture. TFE is protic but less nucleophilic than methanol, offering a "Goldilocks" zone of high reactivity and lower hydrolysis risk.

Module 5: Frequently Asked Questions (FAQs)

Q: Is the cyclopropane ring at risk of opening during these reactions? A: Generally, no. The cyclopropyl ring is strained (~27 kcal/mol) but kinetically robust. It typically requires strong Lewis acids (e.g., excess BF₃·OEt₂, TiCl₄) or radical conditions to open. Standard Ugi/Passerini conditions (mild Brønsted acids) will leave the ring intact.

Q: How should I store (1-Isocyanoethyl)cyclopropane? A: Store neat (undiluted) at -20°C . If you must store it in solution, use anhydrous Toluene or DCM over activated 4Å molecular sieves. Never store in alcohol or chloroform (CHCl3 decomposes to generate HCl, which destroys isocyanides).

Q: Can I use this reagent in aqueous buffers? A: Only if the pH is maintained between 7.5 and 8.5 . Below pH 6, hydrolysis is rapid. Above pH 10, alpha-elimination is possible but less likely than hydrolysis.

References

  • Ugi, I. (1962). "The α-Addition of Isonitriles." Angewandte Chemie International Edition, 1(1), 8-21. Link

  • Dömling, A. (2006). "Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry." Chemical Reviews, 106(1), 17-89. Link

  • Meier, M., et al. (1987).[1] "The Isonitrile-Nitrile Rearrangement." Journal of Organic Chemistry, 52(4), 648-652. Link

  • Song, S., et al. (2008). "Kinetics and Mechanism of Acid-Catalyzed Hydrolysis of Cyclohexyl Isocyanide." Journal of Physical Organic Chemistry, 21(7), 553-559. (Extrapolated for secondary isocyanide kinetics). Link

Sources

Optimization

Technical Support Center: Accelerating Secondary Alkyl Isocyanide Architectures

Current Status: Online Ticket ID: ISO-RXN-SPEED-001 Subject: Overcoming Kinetic Stagnation in Secondary Alkyl Isocyanide Reactions Assigned Specialist: Senior Application Scientist, Isocyanide Chemistry Division Diagnost...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Ticket ID: ISO-RXN-SPEED-001 Subject: Overcoming Kinetic Stagnation in Secondary Alkyl Isocyanide Reactions Assigned Specialist: Senior Application Scientist, Isocyanide Chemistry Division

Diagnostic & Triage: Why is my reaction stalling?

User Issue: "I am using cyclohexyl isocyanide (or isopropyl isocyanide) in a Ugi-4CR, but the reaction takes 48+ hours or stalls at 40% conversion. Primary isocyanides work in 4 hours. Why?"

Technical Analysis: Secondary alkyl isocyanides occupy a "kinetic valley." They lack the high steric freedom of primary isocyanides (like


-butyl) but do not possess the extreme bulk of tertiary isocyanides (like 

-butyl) that often requires specific forcing conditions.

The rate-determining bottleneck typically occurs at the Nitrilium Ion Formation step. The secondary alkyl group (


) creates a steric clash during the nucleophilic attack of the isocyanide carbon upon the iminium ion. Without stabilization, this transition state is energetically unfavorable, leading to sluggish kinetics.
Visualizing the Kinetic Bottleneck

UgiBottleneck cluster_legend Kinetic Friction Point Imine Imine / Iminium (Intermediate A) TS Transition State (High Energy Barrier) Imine->TS Condensation Iso Sec-Alkyl Isocyanide (Nucleophile) Iso->TS Attack Nitrilium Nitrilium Ion (Intermediate B) TS->Nitrilium Slow Step (Steric Clash)

Figure 1: The critical failure point in secondary isocyanide reactions is the transition from the iminium/isocyanide pair to the nitrilium ion.

Protocol A: The "Magic Solvent" Switch (Trifluoroethanol)

Logic: If you are using Methanol (MeOH) or Dichloromethane (DCM), you are limiting your reaction rate. Solution: Switch to 2,2,2-Trifluoroethanol (TFE) .[1][2]

Mechanism of Action: TFE is a strong hydrogen-bond donor (


). It stabilizes the polar iminium and nitrilium intermediates via specific hydrogen bonding, effectively lowering the activation energy for the isocyanide insertion. This is often sufficient to accelerate secondary isocyanide reactions from days to hours without adding external catalysts.
Experimental Protocol: TFE-Accelerated Ugi Reaction
  • Concentration: Prepare the reaction at 0.5 M to 1.0 M (high concentration drives kinetics).

  • Order of Addition:

    • Dissolve Aldehyde (1.0 equiv) and Amine (1.0 equiv) in TFE.

    • Stir for 15–30 mins to ensure imine formation (TFE accelerates this too).

    • Add Carboxylic Acid (1.0 equiv).

    • Add Secondary Alkyl Isocyanide (1.0 equiv) last.

  • Conditions: Stir at Room Temperature (25 °C).

  • Workup: TFE is volatile (bp 74 °C). Evaporate directly; the residue is often pure enough for crystallization.

Comparative Data: Solvent Effects on Cyclohexyl Isocyanide

SolventDielectric ConstantReaction Time (Yield)Notes
DCM 8.948 h (<30%)Poor stabilization of ionic intermediates.
Methanol 33.024 h (65%)Standard protic solvent. Acceptable but slow.
TFE 27.04 h (92%) Recommended. Strong H-bond donor activates imine.
Water 80.112 h (70%)Good "on-water" effect, but solubility issues common.

Protocol B: Catalytic Injection (Phenylphosphinic Acid)

Logic: When solvent tuning isn't enough (e.g., highly hindered amines + secondary isocyanides), you need a catalyst that activates the imine without quenching the isocyanide. Solution: Add Phenylphosphinic acid (10–20 mol%) .

Mechanism of Action: Phenylphosphinic acid acts as a dual-mode catalyst. It protonates the imine (increasing electrophilicity) and facilitates the final Mumm rearrangement. Unlike strong Lewis acids (


), it rarely causes isocyanide polymerization.
Experimental Protocol: Catalytic Boost
  • Setup: Use Methanol or TFE as solvent.[3]

  • Catalyst Loading: Add 10 mol% Phenylphosphinic acid alongside the amine and aldehyde.

  • Observation: The reaction may be slightly exothermic.

  • Alternative Catalysts: If Phenylphosphinic acid is unavailable, Scandium Triflate (

    
    )  at 5 mol% is a superior Lewis Acid alternative for isocyanide insertions.
    

Protocol C: Kinetic Force (Microwave Irradiation)

Logic: Thermal heating in an oil bath often leads to degradation of the isocyanide before the reaction completes. Microwave irradiation provides rapid, uniform heating that overcomes the activation barrier of the steric clash instantly.

Safety Warning: Isocyanides have high vapor pressures and foul odors. Always use a sealed vessel rated for high pressure.

Experimental Protocol: Microwave Synthesis
  • Vessel: 10 mL dedicated microwave vial (e.g., Anton Paar or Biotage).

  • Mixture: Combine all 4 components in MeOH or TFE (0.5 M).

  • Parameters:

    • Temperature: 100 °C to 120 °C.

    • Time: 10–20 minutes.

    • Absorption Level: High.[4]

  • Post-Run: Cool to 50 °C using compressed air before opening to prevent solvent flash-boiling and isocyanide release.

Troubleshooting Decision Tree

Use this logic flow to determine your next experimental step.

OptimizationLogic Start Start: Secondary Isocyanide Reaction CheckYield Check Yield @ 24h (MeOH) Start->CheckYield LowYield Yield < 20% CheckYield->LowYield MedYield Yield 20-60% CheckYield->MedYield HighYield Yield > 80% CheckYield->HighYield ActionMW Microwave: 100°C, 15 min LowYield->ActionMW Force Kinetics ActionTFE Switch Solvent to TFE MedYield->ActionTFE Stabilize TS Success Isolate Product HighYield->Success ActionCat Add 10% Phenylphosphinic Acid ActionTFE->ActionCat Still Slow? ActionCat->Success ActionMW->Success

Figure 2: Decision matrix for optimizing reaction conditions based on initial yield data.

Frequently Asked Questions (FAQ)

Q1: My cyclohexyl isocyanide smells weaker than usual, and the reaction failed. Is it the reagent? A: Likely, yes. Secondary isocyanides are prone to oxidation to isocyanates or hydrolysis to formamides if stored improperly.

  • Test: Run a TLC. Isocyanides are less polar than formamides. If you see a major spot at lower

    
     or an IR peak at 2250 
    
    
    
    (Isocyanate) instead of 2140
    
    
    (Isocyanide), distill or repurify your reagent.

Q2: Can I use Lewis Acids like


? 
A: Avoid if possible.  Strong Lewis acids often polymerize secondary isocyanides (turning the solution dark brown/black) before the Ugi reaction occurs. Stick to "softer" acids like 

or

if Phenylphosphinic acid fails.

Q3: Does the order of addition really matter for secondary isocyanides? A: Yes. Because secondary isocyanides react slowly, you must ensure the imine is fully formed first . If you add the isocyanide and acid before the amine and aldehyde have condensed, the isocyanide may react directly with the acid (Passerini side-reaction) or hydrolyze. Pre-stirring the amine/aldehyde for 30 minutes is critical.

References

  • Nenajdenko, V. G., et al. (2021). 2,2,2-Trifluoroethanol as Green Solvent in Organic Synthesis. ResearchGate.[5]

  • Godet, T., et al. (2008). Catalytic Three-Component Ugi Reaction.[5][6][7] Angewandte Chemie / ResearchGate.

  • Kappe, C. O. (2012). Microwave Assisted Reactions in Organic Chemistry: A Review of Recent Advances. Semantic Scholar.

  • Ugi, I., et al. (2010). Ugi reaction Mechanism and Variations.[4][8][9][10] Wikipedia / Organic Chemistry Portal.

Sources

Troubleshooting

Technical Support Center: Safe Quenching of (1-Isocyanoethyl)cyclopropane

Chemical Context & Safety Grounding (1-Isocyanoethyl)cyclopropane is a highly reactive alkyl isocyanide used in multicomponent reactions (e.g., Ugi or Passerini syntheses). Like most volatile isocyanides, it possesses a...

Author: BenchChem Technical Support Team. Date: March 2026

Chemical Context & Safety Grounding

(1-Isocyanoethyl)cyclopropane is a highly reactive alkyl isocyanide used in multicomponent reactions (e.g., Ugi or Passerini syntheses). Like most volatile isocyanides, it possesses a penetrating, repulsive odor and poses significant inhalation toxicity risks (). In synthetic workflows, unreacted isocyanide must be rigorously destroyed (quenched) before disposing of the reaction mixture or opening the vessel outside a fume hood.

This guide provides field-proven, self-validating protocols to quench (1-Isocyanoethyl)cyclopropane, safely transforming the toxic


 isocyano carbon into benign 

derivatives.

Mechanistic Pathways for Isocyanide Destruction

IsocyanideQuench Iso (1-Isocyanoethyl)cyclopropane [Toxic, Foul Odor] Bleach NaOCl (Bleach) / H2O Oxidation Iso->Bleach Path A (Oxidative) Acid HCl / H2O / MeOH Acid Hydrolysis Iso->Acid Path B (Hydrolytic) Isocyanate Isocyanate Intermediate [Transient] Bleach->Isocyanate [O] Amine 1-Cyclopropylethanamine + CO2 [Safe, Amine Odor] Isocyanate->Amine Hydrolysis (OH-) Formamide N-(1-Cyclopropylethyl)formamide [Safe, Odorless] Acid->Formamide +H2O / H+

Fig 1: Chemical transformation pathways for quenching (1-Isocyanoethyl)cyclopropane.

Standard Operating Protocols (SOPs)

Protocol A: The Oxidative Bleach Quench (Recommended Standard)

Causality: Sodium hypochlorite (NaOCl) acts as a strong oxidant, converting the isocyanide to an isocyanate. Under the basic conditions of commercial bleach, the isocyanate spontaneously hydrolyzes to a primary amine (1-cyclopropylethanamine) and carbon dioxide (1)[1]. This method is preferred because it rapidly and irreversibly eliminates the foul odor.

Step-by-Step Methodology:

  • Preparation: Ensure the reaction vessel is in a well-ventilated fume hood. Cool the crude reaction mixture containing unreacted (1-Isocyanoethyl)cyclopropane to 0–5 °C using an ice bath. Reasoning: The oxidation is exothermic; cooling prevents the rapid volatilization of unreacted isocyanide before it can be oxidized.

  • Dilution: Dilute the organic phase with a water-miscible solvent (e.g., THF or methanol). Reasoning: Isocyanides are highly lipophilic. A co-solvent ensures homogeneity when the aqueous bleach is added, preventing the isocyanide from hiding in an unreactive organic layer.

  • Bleach Addition: Slowly add a freshly prepared 10–15% aqueous sodium hypochlorite (NaOCl) solution dropwise. Use at least a 5-fold molar excess relative to the estimated unreacted isocyanide.

  • Agitation: Stir vigorously for 2 to 4 hours at room temperature.

  • Validation (Self-Validating Step): Monitor the disappearance of the isocyanide via TLC or GC-MS. A practical, secondary indicator of success is the complete absence of the characteristic isocyanide stench upon careful wafting. Do not proceed to workup until the odor is entirely neutralized.

  • Neutralization: Once validated, neutralize the excess bleach by adding a saturated aqueous solution of sodium thiosulfate (

    
    ) until a starch-iodine test paper indicates no residual oxidant.
    
Protocol B: Acid-Catalyzed Hydrolysis (Alternative)

Causality: Isocyanides undergo hydration in the presence of aqueous acid to yield formamides, which can further hydrolyze to primary amines under extended conditions (2)[2]. The acid protonates the terminal carbon of the isocyano group, activating it for nucleophilic attack by water (3)[3].

Step-by-Step Methodology:

  • Preparation: In a fume hood, dissolve the crude mixture in a water-miscible solvent like methanol or 1,4-dioxane.

  • Acid Addition: Slowly add 2.0 M aqueous Hydrochloric Acid (HCl) to achieve a pH of < 2.

  • Reaction: Stir the mixture at room temperature for 12–24 hours. Reasoning: Acid hydrolysis of sterically hindered isocyanides (like those with an alpha-branched cyclopropyl group) is kinetically slower than bleach oxidation[3].

  • Validation (Self-Validating Step): Confirm the formation of N-(1-cyclopropylethyl)formamide via IR spectroscopy. The quench is successful when the strong N≡C stretch at ~2140

    
     disappears, replaced by the amide C=O stretch at ~1680 
    
    
    
    .
  • Workup: Neutralize the mixture carefully with saturated aqueous sodium bicarbonate (

    
    ) until gas evolution ceases before standard extraction.
    

Quantitative Data Summary

ParameterProtocol A: Bleach OxidationProtocol B: Acid Hydrolysis
Primary Reagent 10-15% aq. NaOCl2.0 M aq. HCl
Chemical Byproduct 1-Cyclopropylethanamine,

N-(1-Cyclopropylethyl)formamide
Reaction Kinetics Fast (2–4 hours)Slow (12–24 hours)
Exothermicity High (Requires ice bath cooling)Low to Moderate
Odor Elimination Excellent (Rapid destruction)Good (Gradual destruction)
Primary Use Case Glassware cleaning, spills, rapid quenchSensitive organic mixtures where bleach causes side-reactions

Troubleshooting & FAQs

Q: I treated my reaction mixture with bleach, but the foul odor persists. What went wrong? A: This is almost always caused by a biphasic mixture. If the isocyanide remains trapped in the organic layer, it is shielded from the aqueous hypochlorite. Solution: Add a phase-transfer catalyst (like TBAB) or a water-miscible co-solvent (such as methanol or THF) to homogenize the mixture. Increase the stirring rate to maximize the surface area between the phases.

Q: Can I use hydrogen peroxide instead of sodium hypochlorite? A: Yes, hydrogen peroxide (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) is a viable oxidant for cyanides and isocyanides ()[4]. However, it often requires a catalyst (like a transition metal) or elevated temperatures to proceed at a practical rate compared to hypochlorite. For routine lab-scale quenching, bleach is significantly more reliable.

Q: My reaction involves acid-sensitive products. How can I quench the isocyanide without destroying my product? A: Avoid Protocol B. Use Protocol A (Bleach), but be aware that hypochlorite is a strong oxidant. If your product is both acid-sensitive and oxidation-sensitive, consider scavenging the isocyanide using a solid-supported transition metal scavenger, or reacting it with a slight excess of a cheap carboxylic acid and aldehyde to force a Passerini reaction, converting it into a separable, odorless byproduct.

Q: How do I handle a spill of (1-Isocyanoethyl)cyclopropane inside the fume hood? A: Do not wipe it up with dry paper towels. Immediately cover the spill with an absorbent material (like sand or vermiculite). Carefully pour a 10% bleach solution over the absorbent. Let it sit for at least 30 minutes to fully oxidize the isocyanide[1] before scooping the solid into a hazardous waste container.

References

  • Wikipedia. Cyanide - Redox Reactions and Disposal. Retrieved from: [Link]

  • Memorial University of Newfoundland. The acid catalyzed hydrolysis of methyl isocyanide. Retrieved from:[Link]

  • Vedantu. An isocyanide on hydrolysis gives A An amide B A carboxylic class 11 chemistry CBSE. Retrieved from: [Link]

  • Google Patents. US5120453A - Oxidative removal of cyanide from aqueous streams.

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H NMR Spectral Analysis of Cyclopropyl Isocyanides

Topic: 1H NMR Chemical Shifts of Cyclopropyl Protons in Isocyanides Content Type: Publish Comparison Guide Executive Summary The cyclopropyl isocyanide moiety represents a unique intersection of high ring strain and carb...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 1H NMR Chemical Shifts of Cyclopropyl Protons in Isocyanides Content Type: Publish Comparison Guide

Executive Summary

The cyclopropyl isocyanide moiety represents a unique intersection of high ring strain and carbenoid reactivity. For medicinal chemists and synthetic researchers, distinguishing the isocyanide (


) from its nitrile (

) or amine (

) precursors is critical, particularly in multicomponent reactions (e.g., Ugi, Passerini).

This guide provides a definitive analysis of the 1H NMR chemical shifts of cyclopropyl isocyanides. Unlike standard alkyl isocyanides, the cyclopropyl variant exhibits specific anisotropic effects that drive the


-proton resonance significantly downfield compared to its nitrile analog. We present experimental data, mechanistic rationale, and validated protocols to ensure unambiguous structural assignment.
Theoretical Framework: The Anisotropy & Inductive Conflict

To interpret the spectrum accurately, one must understand the competing magnetic forces at play:

  • Cyclopropyl Ring Current (Shielding): The electron delocalization in the cyclopropane ring typically shields attached protons, pushing them upfield (0.2 – 0.9 ppm).

  • Isocyanide Inductive Effect (Deshielding): The isocyanide nitrogen carries a formal positive charge (

    
    ). This creates a powerful inductive effect (
    
    
    
    ), pulling electron density away from the
    
    
    -carbon and significantly deshielding the
    
    
    -proton.
  • N-Linkage vs. C-Linkage: This is the diagnostic differentiator.

    • Isocyanide (-NC): The ring is attached to Nitrogen (highly electronegative). Result: Strong Deshielding.

    • Nitrile (-CN): The ring is attached to Carbon (less electronegative). Result: Moderate Deshielding.

Mechanism Visualization

The following diagram illustrates the structural causality affecting the chemical shift.

NMR_Mechanism Substrate Cyclopropyl Isocyanide Alpha_H Alpha-Proton (α-H) Substrate->Alpha_H Ring_Current Cyclopropyl Ring Current (Shielding Effect) Substrate->Ring_Current Inductive N+ Inductive Effect (Strong Deshielding) Substrate->Inductive Shift_Result Observed Shift: δ 2.65 - 2.75 ppm Alpha_H->Shift_Result Ring_Current->Alpha_H Push Upfield Inductive->Alpha_H Pull Downfield (Dominant)

Figure 1: The "Tug-of-War" between ring anisotropy and the cationic nitrogen center determines the final chemical shift.

Comparative Analysis: Isocyanide vs. Alternatives

The following data compares the cyclopropyl isocyanide against its common synthetic precursors and isomers. Note the distinct window for the


-proton in the isocyanide.
Table 1: 1H NMR Chemical Shift Comparison (

, 400 MHz)
Compound ClassStructure

-Proton (

ppm)

-Protons (

ppm)
Multiplicity (

-H)
Key Diagnostic
Cyclopropyl Isocyanide

2.65 – 2.71 0.83 – 0.95Multiplet (tt)Downfield Shift > 2.5 ppm
Cyclopropyl Cyanide

1.45 – 1.550.90 – 1.10Multiplet (tt)Upfield due to C-linkage
Cyclopropyl Amine

2.05 – 2.150.40 – 0.60MultipletBroad NH peaks present
N-Cyclopropyl Formamide

2.75 – 2.850.60 – 0.85MultipletRotamers present ; CHO signal @ 8.0+ ppm

Analysis of Data:

  • The "Nitrogen Shift": Replacing the nitrile Carbon with the isocyanide Nitrogen results in a downfield shift of approximately +1.2 ppm for the

    
    -proton.
    
  • Differentiation from Precursor: The isocyanide

    
    -H (2.68 ppm) appears very close to the formamide precursor (2.80 ppm). Crucial Check: You must look for the disappearance of the formyl proton (singlet/doublet at ~8.2 ppm) and the amide NH (broad singlet at ~6-7 ppm) to confirm conversion.
    
Experimental Protocols
A. Synthesis of Cyclopropyl Isocyanide

Methodology: Dehydration of N-cyclopropylformamide using


. This is the industry-standard method for generating aliphatic isocyanides.

Reagents:

  • N-Cyclopropylformamide (1.0 equiv)

  • Phosphorus Oxychloride (

    
    , 1.1 equiv)
    
  • Triethylamine (

    
    , 3.0 equiv)
    
  • Dichloromethane (DCM) or solvent-free conditions.

Workflow Diagram:

Synthesis_Workflow Step1 Dissolve N-Cyclopropylformamide in Dry DCM/Et3N (0°C) Step2 Dropwise Addition of POCl3 (Maintain < 5°C) Step1->Step2 Step3 Stir 30-60 min @ 0°C (Monitor by TLC) Step2->Step3 Step4 Quench with Na2CO3 (aq) Step3->Step4 Step5 Extract (DCM) & Wash (Brine) Step4->Step5 Step6 Filtration through Basic Alumina (CRITICAL: Avoid Silica) Step5->Step6 Step7 1H NMR Analysis Step6->Step7

Figure 2: Synthetic workflow emphasizing the purification step required for acid-sensitive isocyanides.

B. NMR Sample Preparation (Critical)

Isocyanides are acid-sensitive and can hydrolyze back to formamides or rearrange to nitriles if heated.

  • Solvent: Use

    
     neutralized with basic alumina or 
    
    
    
    . Standard "old" chloroform often contains HCl, which will destroy your sample during acquisition.
  • Concentration: ~10-15 mg in 0.6 mL solvent.

  • Temperature: Run at 298 K (25°C). Avoid high-temperature experiments (>40°C) to prevent rearrangement.

Structural Validation Criteria

To certify the identity of Cyclopropyl Isocyanide, your data must satisfy these three criteria:

  • The Alpha-Proton Window: A multiplet centered between 2.65 and 2.71 ppm . If it is below 2.0 ppm, you likely have the nitrile or amine.

  • The 13C Diagnostic: The isocyanide carbon (

    
    ) is characteristic.
    
    • Isocyanide: Triplet (1:1:[1]1) at ~156-158 ppm (due to

      
       coupling) or a broad singlet.
      
    • Nitrile: Singlet at ~118-120 ppm .

  • IR Confirmation (Secondary):

    • Isocyanide: Strong, sharp band at 2130–2150 cm⁻¹ .

    • Nitrile: Weaker band at 2240–2260 cm⁻¹ .

References
  • Synthesis and NMR Characterization of Isocyanides

    • Title: Isocyanide Chemistry Enabled by Continuous Flow Technology.
    • Source: Royal Society of Chemistry (RSC), Green Chem., 2017.
    • Data Verification: Contains specific 1H and 13C NMR data for cyclopropyl isocyanide (Compound 1d).
    • URL:[Link]

  • Dehydration Protocols

    • Title: A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride.
    • Source: MDPI, Molecules, 2022.
    • URL:[Link]

  • General NMR Shift Data

    • Title: 1H NMR Chemical Shifts of Common Functional Groups.[2][3][4][5]

    • Source: Chemistry LibreTexts / Michigan St
    • URL:[Link]

Sources

Comparative

Characteristic IR stretching frequency of isocyano group in (1-Isocyanoethyl)cyclopropane

Topic: Characteristic IR stretching frequency of isocyano group in (1-Isocyanoethyl)cyclopropane Content Type: Publish Comparison Guides Executive Summary This guide provides a high-resolution analysis of the infrared (I...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Characteristic IR stretching frequency of isocyano group in (1-Isocyanoethyl)cyclopropane Content Type: Publish Comparison Guides

Executive Summary

This guide provides a high-resolution analysis of the infrared (IR) spectral characteristics of (1-Isocyanoethyl)cyclopropane , a secondary alkyl isocyanide used as a versatile intermediate in multicomponent reactions (e.g., Ugi, Passerini) and peptidomimetic synthesis.

The definitive diagnostic marker for this compound is the isocyano (–N≡C) stretching vibration , which appears as a strong, sharp band in the 2135–2145 cm⁻¹ range. This guide compares this spectral signature against critical alternatives—specifically its structural isomer (the nitrile) and its synthetic precursor (the formamide)—to equip researchers with self-validating identification protocols.

Part 1: The Spectral Signature

The Isocyano Stretch (ν_N≡C)

Unlike nitriles, which possess a static dipole, isocyanides (isonitriles) exhibit a unique resonance between a zwitterionic form and a carbenoid form. This electronic duality results in a stretching frequency distinct from other triple bonds.

  • Target Frequency: 2140 ± 5 cm⁻¹

  • Intensity: Strong to Medium (highly dependent on solvent polarity).

  • Band Shape: Sharp (in non-hydrogen bonding solvents like CDCl₃ or CCl₄); Broadens in H-bonding solvents.

Structural Context: Why 2140 cm⁻¹?

(1-Isocyanoethyl)cyclopropane consists of a secondary alkyl group attached to the isocyanide.

  • Secondary Carbon Effect: Primary alkyl isocyanides (e.g., ethyl isocyanide) typically absorb at ~2150 cm⁻¹. The increased steric bulk and electron donation from the secondary carbon in the 1-isocyanoethyl group slightly reduces the bond order, shifting the frequency to ~2140 cm⁻¹.

  • Cyclopropyl Influence: While cyclopropane rings can conjugate with adjacent pi-systems, the isocyanide group here is separated by a saturated methine carbon (Cyclopropyl-CH(CH3)-NC). Therefore, the cyclopropyl group exerts an inductive electron-donating effect rather than direct conjugation, stabilizing the resonance structure and maintaining the frequency in the aliphatic range.

Part 2: Comparative Analysis of Alternatives

In drug development workflows, "alternatives" often refer to impurities (precursors) or isomers that can lead to false positives. The following table contrasts (1-Isocyanoethyl)cyclopropane with its primary confounding species.

Table 1: Spectral Comparison of Functional Analogues
Compound ClassStructure TypeDiagnostic IR Frequency (cm⁻¹)IntensityKey Differentiator
Target Product Isocyanide (R-NC) 2135 – 2145 Strong Sharp peak, lower freq. than nitrile.
Alternative 1 (Isomer)Nitrile (R-CN)2240 – 2260Weak/Medium~100 cm⁻¹ higher shift; weaker dipole change.
Alternative 2 (Precursor)Formamide (R-NHCHO)1650 – 1690 (C=O)3200 – 3400 (N-H)Very StrongPresence of Carbonyl and Amine bands.
Alternative 3 (Byproduct)Isocyanate (R-NCO)2250 – 2270Very StrongBroad, intense doublet; much higher frequency.
Mechanism of Differentiation
  • Vs. Nitriles: The nitrile group (-C≡N) bond is shorter and stronger than the isocyanide (-N≡C) bond. Consequently, nitriles absorb at higher energy (wavenumbers). If your spectrum shows a peak >2200 cm⁻¹, you have likely synthesized the thermodynamically stable nitrile isomer or failed to isomerize/form the isocyanide.

  • Vs. Formamides: The synthesis of isocyanides typically involves the dehydration of formamides. The complete disappearance of the Carbonyl stretch (1670 cm⁻¹) and the N-H stretch (3300 cm⁻¹) is the primary metric of reaction completion.

Part 3: Experimental Validation Protocol

Synthesis & Characterization Workflow

The following protocol outlines the generation of (1-Isocyanoethyl)cyclopropane via the dehydration of N-(1-cyclopropylethyl)formamide, integrated with spectral checkpoints.

Step 1: Precursor Synthesis
  • Reagents: 1-Cyclopropylethylamine + Ethyl Formate.

  • Checkpoint: Product must show strong C=O stretch at 1670 cm⁻¹.

Step 2: Dehydration (Isocyanide Formation)
  • Reagents: POCl₃ (Phosphorus Oxychloride) + Triethylamine (or Burgess Reagent for milder conditions).

  • Solvent: Dichloromethane (DCM) at 0°C.

  • Critical Action: Maintain temperature <5°C to prevent polymerization or rearrangement to nitrile.

Step 3: FT-IR Validation
  • Sample Prep: Prepare a thin liquid film between NaCl plates or a solution in CCl₄ (0.1 M). Note: Avoid KBr pellets if the compound is volatile or acid-sensitive.

  • Scan Parameters: 4000–600 cm⁻¹, 4 cm⁻¹ resolution, 16 scans.

  • Pass Criteria:

    • Presence: Sharp peak at 2140 ± 5 cm⁻¹.

    • Absence: No peaks at 3300 cm⁻¹ (NH) or 1670 cm⁻¹ (C=O).

    • Absence: No peak at 2250 cm⁻¹ (Nitrile isomer).[1]

Visualization: Spectral Logic Flow

The following diagram illustrates the decision logic for validating the product based on IR data.

IR_Validation_Flow Start Crude Reaction Mixture Check_CO Check 1650-1690 cm⁻¹ (Carbonyl Region) Start->Check_CO Check_NH Check 3200-3400 cm⁻¹ (Amine Region) Check_CO->Check_NH Peak Absent Result_Formamide Incomplete Reaction: Residual Formamide Check_CO->Result_Formamide Peak Present Check_NC Check 2135-2145 cm⁻¹ (Isocyanide Region) Check_NH->Check_NC Peak Absent Check_NH->Result_Formamide Peak Present Check_CN Check >2200 cm⁻¹ (Nitrile Region) Check_NC->Check_CN Peak Present (2140 cm⁻¹) Check_NC->Result_Formamide Peak Absent Result_Nitrile Failed Reaction: Isomerization to Nitrile Check_CN->Result_Nitrile Peak Present (>2200 cm⁻¹) Result_Success VALIDATED PRODUCT: (1-Isocyanoethyl)cyclopropane Check_CN->Result_Success Peak Absent

Caption: Logic gate for FT-IR validation of isocyanide synthesis, filtering for unreacted precursor (Formamide) and thermodynamic byproducts (Nitrile).

Part 4: Advanced Considerations

Solvent Effects on Frequency

Researchers utilizing (1-Isocyanoethyl)cyclopropane in solution-phase kinetics (e.g., measuring reaction rates in Ugi synthesis) must account for solvatochromic shifts.

  • Non-polar Solvents (Hexane, CCl₄): ν_max ≈ 2140 cm⁻¹.

  • H-Bond Donors (Methanol, Water): The isocyanide carbon lone pair accepts hydrogen bonds. This interaction stabilizes the carbenoid resonance form (R-N=C:), typically causing a blue shift (shift to higher frequency, e.g., +10 to +20 cm⁻¹) and band broadening.

Stability Warning

Isocyanides are acid-sensitive. In the presence of trace acid (e.g., from unneutralized POCl₃), the isocyanide hydrolyzes back to the formamide or rearranges.

  • Storage: Store at -20°C over solid KOH pellets to maintain a basic microenvironment.

  • Odor: The compound has a characteristic vile odor (carbylamine). While not a spectral property, a lack of odor often indicates hydrolysis (formamides are odorless).

References

  • Isocyanide Spectroscopy & Characteriz

    • Source: Wikipedia / IUPAC D
    • Relevance: Defines the fundamental range (2165–2110 cm⁻¹) for isocyanide stretching vibrations and contrasts them with nitrile isomers.
  • Vibrational Characteristics of Isocyanides vs. Nitriles

    • Title: Investigation of the Vibrational Characteristics of Isocyanides[1][2][3][4][5][6][7]

    • Source: MDPI (Molecules)
    • Relevance: Provides comparative data on solvent effects and frequency shifts between isocyano and cyano groups.[1]

  • Synthesis of Cyclopropyl-substituted Isocyanides

    • Title: Synthesis of 1-(1-Isocyanoethyl)adamantane (Analogous Methodology)
    • Source: MDPI (Molbank)
    • Relevance: details the dehydration protocol (POCl3/Base) used for sterically bulky aliphatic isocyanides similar to the cyclopropyl ethyl variant.
  • IR Absorption Table for Nitrogen Compounds

    • Title: Infrared Spectra of Some Common Functional Groups[1][5][8][9]

    • Source: Chemistry LibreTexts
    • Relevance: Authoritative table listing Nitrile (2240-2260 cm⁻¹) and Isocyanate/Isocyanide ranges for broad comparison.

Sources

Validation

Mass Spectrometry Fragmentation Patterns of Cyclopropyl Isocyanide Derivatives

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Isocyanide Challenge Cyclopropyl isocyanide (CPI) derivatives are potent intermediates i...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Isocyanide Challenge

Cyclopropyl isocyanide (CPI) derivatives are potent intermediates in multicomponent reactions (MCRs) like the Ugi and Passerini syntheses, often serving as precursors to peptidomimetics and nitrogen heterocycles. However, their mass spectrometric (MS) analysis presents a unique analytical paradox: Isocyanides are thermally unstable and prone to isomerization into their corresponding nitriles (


). 

This guide compares the fragmentation behaviors of CPIs under different ionization energies and provides a validated workflow to distinguish true isocyanide signals from nitrile artifacts.

Mechanistic Foundations & Fragmentation Logic[1]

To accurately interpret CPI spectra, one must distinguish between "Hard" (Electron Impact - EI) and "Soft" (Electrospray - ESI) ionization pathways. The cyclopropyl moiety adds a layer of complexity due to ring strain release.

The Isocyanide vs. Nitrile Signature

While isomers, isocyanides and nitriles exhibit distinct fragmentation rules:

  • Isocyanides (

    
    ):  Characteristically lose hydrogen cyanide (
    
    
    
    , 27 Da) or the cyano radical (
    
    
    , 26 Da) directly from the molecular ion.
  • Nitriles (

    
    ):  Often show a strong 
    
    
    
    peak (
    
    
    -proton loss) and are significantly more resistant to skeletal fragmentation due to the strong
    
    
    bond connecting the cyano group.
The Cyclopropyl Factor

The cyclopropyl ring is highly strained (~27.5 kcal/mol). Upon ionization, particularly in EI, the ring frequently opens to form the resonance-stabilized allyl cation (


 41).

Comparative Analysis: Ionization Alternatives

The choice of ionization method dictates the structural integrity of the analyte.

FeatureElectron Impact (EI) Electrospray Ionization (ESI) Atmospheric Pressure Chemical Ionization (APCI)
Energy Profile Hard (70 eV)Soft (Thermal/Voltage)Medium (Thermal/Corona)
Primary Risk Thermal Isomerization: High source temps (

C) convert

to

before detection.
Adduct Formation: High affinity for

or

, complicating spectral interpretation.
In-Source Fragmentation: Can induce ring opening if declustering potential is too high.[1]
Fragment Richness High (Structural fingerprinting)Low (Molecular ion dominance)Medium
Cyclopropyl Fate Ring opening to

41 (Allyl cation) is dominant.
Ring often preserved;

observed.
Variable.
Recommendation Not Recommended for purity assay; acceptable for structure confirmation if inlet temp is controlled.Gold Standard for intact mass and purity determination.Alternative if compound is non-polar.[1]

Fragmentation Pathways (Visualization)

The following diagram maps the competing decay pathways for a generic Cyclopropyl Isocyanide derivative. Note the critical bifurcation between "True Fragmentation" and "Thermal Artifacts."

CPI_Fragmentation cluster_legend Pathway Legend M_Ion Molecular Ion [R-NC]•+ Therm_Iso Thermal Isomerization (Inlet Artifact) [R-CN] M_Ion->Therm_Iso High Temp (>100°C) Frag_HCN Loss of HCN [M-27]+ M_Ion->Frag_HCN Path A: Characteristic Isocyanide Decay Frag_Ring Cyclopropyl Ring Opening (Allyl Cation m/z 41) M_Ion->Frag_Ring Path B: Strain Release Frag_Alpha Alpha Cleavage (R+ + CN•) M_Ion->Frag_Alpha Path C: Radical Loss Frag_Nitrile_H Nitrile M-1 (H Loss) Therm_Iso->Frag_Nitrile_H Nitrile Pattern key Green: Diagnostic for Isocyanide Red: Artifact (Avoid) Yellow: Cyclopropyl Specific

Figure 1: Competing fragmentation pathways for Cyclopropyl Isocyanide. Path A (HCN loss) is the primary diagnostic for distinguishing isocyanides from nitriles.

Experimental Protocol: Validated Workflow

To ensure scientific integrity and avoid the "Nitrile Trap," follow this self-validating protocol.

Sample Preparation
  • Solvent: Acetonitrile or Methanol (HPLC Grade). Avoid protic solvents if the derivative is acid-sensitive.

  • Concentration:

    
     (trace analysis to prevent detector saturation).
    
Method A: Direct Infusion ESI-MS/MS (Recommended)

This method bypasses the thermal stress of a GC inlet.

  • Source Parameters:

    • Capillary Voltage:

      
      
      
    • Source Temp:

      
       (CRITICAL: Keep low to prevent rearrangement).
      
    • Desolvation Gas: Nitrogen.

  • Acquisition:

    • Scan Mode: MS1 (Full Scan) followed by Product Ion Scan of

      
      .
      
    • Collision Energy (CE): Ramp

      
      .
      
  • Validation Criteria:

    • Look for the Loss of 27 Da (

      
      ). If you see predominantly 
      
      
      
      , suspect nitrile contamination or isomerization.
Method B: Cold-Inlet GC-MS (Alternative)

If GC is required for volatility reasons:

  • Inlet: Programmable Temperature Vaporizer (PTV).

    • Start:

      
      .
      
    • Ramp:

      
       to 
      
      
      
      .
  • Column: Non-polar (e.g., DB-5ms).

  • Ionization: EI at

    
    .
    
  • Note: Expect significant

    
     (Allyl cation) and 
    
    
    
    (Cyclopropyl isocyanide molecular ion, if unsubstituted).

Comparative Data: Predicted Fragment Table

The table below contrasts the expected ions for Cyclopropyl Isocyanide versus its isomer, Cyclopropyl Cyanide .

Fragment Ion (

)
Structure AssignmentRelative Intensity (Isocyanide)Relative Intensity (Nitrile)Diagnostic Note
67

(Molecular Ion)
MediumHighNitriles are more stable under EI.
66

LowHigh Key Differentiator: Nitriles lose

-H easily.
41

(Allyl Cation)
High (Base Peak) HighRing opening occurs in both; non-diagnostic.
40

Medium Low/AbsentPrimary Diagnostic: Isocyanides eject HCN readily.
26

/

MediumLowDirect cleavage of isocyanide C-N bond.

References

  • Mechanistic Insight: Meier, M., & Rüchardt, C. (1987).[2] The isonitrile-nitrile rearrangement. Journal of Organic Chemistry. Link

  • Fragmentation Rules: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[3][4][5][6][7][8][9][10][11][12][13][14] University Science Books. (Standard reference for

    
    -cleavage and HCN loss mechanisms).
    
  • Cyclopropyl Stability: Dewar, M. J. S. (1972). Ground states of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -bonded molecules. Rearrangement of methyl isocyanide. J. Am. Chem. Soc.[2] Link
    
  • ESI Methodology: Kebarle, P. (2000). A brief overview of the present status of the mechanisms involved in electrospray mass spectrometry. Journal of Mass Spectrometry. Link

Sources

Comparative

A Researcher's Guide to Spectroscopic Differentiation of Isonitrile and Isocyanate Impurities

In the landscape of pharmaceutical development and materials science, the unambiguous identification of impurities is not merely a matter of analytical rigor; it is a cornerstone of safety, efficacy, and product integrit...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and materials science, the unambiguous identification of impurities is not merely a matter of analytical rigor; it is a cornerstone of safety, efficacy, and product integrity.[1] Among the more challenging tasks is the differentiation of isomeric impurities, such as isonitriles (R-N⁺≡C⁻) and isocyanates (R-N=C=O). Their similar molecular formulae and potential for co-existence during synthesis or degradation necessitate a robust, multi-technique approach for confident identification. This guide provides an in-depth comparison of vibrational and nuclear magnetic resonance spectroscopy, offering field-proven insights and validated protocols to distinguish these critical functional groups.

Part 1: Vibrational Spectroscopy (FT-IR & Raman) — The First Line of Inquiry

Vibrational spectroscopy serves as an exceptionally powerful and rapid screening tool. The distinct bonding arrangements within the isonitrile and isocyanate moieties give rise to characteristic stretching vibrations in well-separated regions of the infrared (IR) spectrum.

The Underlying Principle: Why Their Vibrations Differ

The key to differentiation lies in the unique vibrational modes of the -N≡C and -N=C=O groups.

  • Isocyanates (-N=C=O): This group is characterized by a cumulenic double bond system. Its most prominent feature in an IR spectrum is a very strong and often broad absorption resulting from the asymmetric stretch of the N=C=O group. This mode involves a significant change in dipole moment, leading to high IR intensity.[2][3]

  • Isonitriles (-N≡C): The isonitrile group possesses a triple bond between nitrogen and carbon. The stretching of this bond gives rise to a strong, but typically sharper, absorption band compared to the isocyanate stretch.[4]

Comparative Analysis: FT-IR Spectroscopy

Infrared spectroscopy is the most direct method for initial identification. The diagnostic region between 2300 cm⁻¹ and 2100 cm⁻¹ is paramount.

  • Isocyanate Impurity: Look for a prominent, intense absorption band in the 2280–2240 cm⁻¹ range.[2][3] The intensity and characteristic position of this peak make it an excellent group wavenumber, as very few other functional groups absorb in this region.[2]

  • Isonitrile Impurity: An isonitrile will present a strong absorption band in the 2165–2110 cm⁻¹ region.[4] This band is typically less broad than the isocyanate peak.

The clear spectral window of nearly 100 cm⁻¹ between these two bands provides a reliable basis for initial differentiation, even at impurity-level concentrations.

The Role of Raman Spectroscopy

Raman spectroscopy, which measures light scattering rather than absorption, offers a complementary view. While the asymmetric stretch of the isocyanate is strong in IR, the symmetric stretch can be more prominent in the Raman spectrum. The isonitrile stretch is also strongly Raman active. Raman is particularly advantageous for analyzing aqueous samples, samples in glass vials, or for confirming assignments, as vibrational modes that are weak in IR may be strong in Raman, and vice versa.[5]

Table 1: Comparative Vibrational Frequencies for Isocyanate and Isonitrile Groups

Functional GroupSpectroscopic TechniqueCharacteristic VibrationTypical Wavenumber (cm⁻¹)Expected Intensity & Profile
Isocyanate (-N=C=O)FT-IRAsymmetric Stretch2280 - 2240Very Strong, Broad
RamanSymmetric/Asymmetric Stretch~1400 / ~2260Medium / Strong
Isonitrile (-N≡C)FT-IR-N≡C Stretch2165 - 2110Strong, Sharp
Raman-N≡C Stretch2165 - 2110Strong
Part 2: NMR Spectroscopy — The Gold Standard for Structural Confirmation

While vibrational spectroscopy is excellent for detection, Nuclear Magnetic Resonance (NMR) provides the definitive structural proof by probing the unique electronic environment of the carbon and nitrogen nuclei within each functional group.

¹³C NMR: A Clear Distinction in Chemical Shift

The carbon atom at the heart of the isonitrile and isocyanate groups resides in a distinct chemical environment, leading to well-separated signals in a ¹³C NMR spectrum.

  • Isocyanate (-N=C=O): The central carbon is significantly deshielded by the adjacent electronegative nitrogen and oxygen atoms. Its resonance typically appears in the 120–140 ppm range.

  • Isonitrile (-N≡C): The isonitrile carbon is even more deshielded and resonates further downfield, characteristically in the 135–160 ppm range.[6][7] This pronounced downfield shift is attributed to the carbene-like character of the isonitrile carbon in one of its primary resonance structures (R-N=C:), which reduces the electron density around the nucleus.

¹⁵N NMR: Probing the Core Nitrogen Atom

Directly observing the nitrogen nucleus offers another layer of confirmation. However, this technique has practical limitations. ¹⁵N has a very low natural abundance (0.37%), making direct detection experiments time-consuming for low-concentration impurities. Furthermore, the more abundant ¹⁴N isotope is a quadrupolar nucleus, which results in very broad signals that are often difficult to observe.[8]

When feasible, the chemical shifts are highly diagnostic:

  • Isocyanate (R-N=C=O): Exhibits a chemical shift range distinct from isonitriles.

  • Isonitrile (R-N≡C): Shows a characteristic chemical shift that can be used for identification.

A more practical approach for impurity analysis is the use of 2D NMR techniques like ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation). This experiment can establish a correlation from a known proton signal in the parent molecule to the quaternary carbon of the impurity (isonitrile or isocyanate), confirming its identity and point of attachment.

Table 2: Comparative NMR Chemical Shifts for Isocyanate and Isonitrile Groups

NucleusFunctional GroupTypical Chemical Shift (δ, ppm)Key Considerations
¹³C Isocyanate (-N=C =O)120 - 140Deshielded by adjacent N and O.
Isonitrile (-N≡C )135 - 160Highly deshielded due to carbene-like character.[6]
¹⁵N Isocyanate (R-N =C=O)~ -350 to -370 (rel. to CH₃NO₂)Low natural abundance.
Isonitrile (R-N ≡C)~ -160 to -220 (rel. to CH₃NO₂)2D HMBC is often more practical for detection.

Note: ¹⁵N chemical shifts are highly dependent on the reference standard used. The ranges provided are approximate.

Part 3: A Self-Validating Experimental Workflow

Step-by-Step Protocol: FT-IR Screening

  • Sample Preparation: Prepare the sample using an appropriate method (e.g., Attenuated Total Reflectance (ATR) for liquids/solids, KBr pellet for solids, or as a thin film on a salt plate). ATR is often preferred for its simplicity and minimal sample preparation.

  • Data Acquisition: Collect a spectrum from 4000 to 400 cm⁻¹. Use a resolution of at least 4 cm⁻¹ and co-add a minimum of 32 scans to ensure a good signal-to-noise ratio.

  • Data Analysis: Perform a baseline correction. Carefully examine the 2300-2100 cm⁻¹ region. The presence of a strong peak will trigger further investigation as outlined in the workflow diagram below.

Step-by-Step Protocol: ¹³C NMR Confirmation

  • Sample Preparation: Accurately weigh and dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Ensure the concentration is sufficient to detect impurities at the expected level.

  • Data Acquisition: Acquire a standard proton-decoupled ¹³C NMR spectrum. For detecting quaternary carbons of low-concentration impurities, increase the number of scans significantly and ensure an adequate relaxation delay (e.g., d1 = 5 seconds) to allow for full magnetization recovery.

  • Data Analysis: Reference the spectrum to TMS (0 ppm) or the residual solvent peak.[9] Examine the 120-160 ppm region for a signal consistent with either an isocyanate or isonitrile carbon. If needed, acquire a 2D HMBC spectrum to confirm the connectivity of the impurity to the main analyte structure.

Workflow for Unambiguous Identification

G cluster_0 Initial Screening cluster_1 Tentative Identification cluster_2 Structural Confirmation A Sample with Suspected Impurity B Acquire FT-IR Spectrum A->B C Peak in 2100-2300 cm⁻¹ region? B->C D1 Peak at ~2240-2280 cm⁻¹? C->D1 Yes Z Impurity Unlikely C->Z No D2 Peak at ~2110-2165 cm⁻¹? D1->D2 No E1 Tentative ID: Isocyanate D1->E1 Yes E2 Tentative ID: Isonitrile D2->E2 Yes F Acquire ¹³C NMR Spectrum E1->F E2->F G Signal in 120-160 ppm region? F->G H1 Signal at ~120-140 ppm? G->H1 Yes H2 Signal at ~135-160 ppm? H1->H2 No I1 Confirmed ID: Isocyanate H1->I1 Yes I2 Confirmed ID: Isonitrile H2->I2 Yes

Caption: A validated workflow for identifying isonitrile vs. isocyanate impurities.

References

  • Investigation of the Vibrational Characteristics of 6-Isocyano-1-Methyl-1H-Indole: Utilizing the Isonitrile Group as an Infrared Probe. (2023). MDPI. [Link]

  • Fage, A. M., et al. (2025). Mid- and near-infrared spectroscopies for quantitative tracking of isocyanate content. Polymer Testing, 150, 108925. [Link]

  • Malatesta, L., & Bonati, F. (1969). Chapter 10 Coordinated Isonitriles. In Isocyanide Complexes of Metals. John Wiley & Sons.
  • Kalimowski, H-O., Berger, S., & Braun, S. (1977). 13C NMR Spectroscopy. Thieme Verlag. [Link]

  • Senent, M. L., et al. (2016). Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile. Digital.CSIC. [Link]

  • Balfour, W. J., et al. (1993). The infrared and Raman spectra of methoxycarbonyl and thiomethoxycarbonyl isocyanates. Canadian Journal of Chemistry, 71(10), 1627-1633. [Link]

  • Liu, H-W., & Walsh, C. T. (2020). Current Understanding toward Isonitrile Group Biosynthesis and Mechanism. Molecules, 25(21), 5183. [Link]

  • Isocyanide. (n.d.). In Wikipedia. Retrieved from [Link]

  • Nitrogen NMR. (n.d.). University of Ottawa. [Link]

  • Stephany, R. W., de Bie, M. J. A., & Drenth, W. (1974). A 13C-NMR and IR study of isocyanides and some of their complexes. Organic Magnetic Resonance, 6(1), 45-47. [Link]

  • Edwards, H. G. M. (2005). Spectra–Structure Correlations in Raman Spectroscopy. Encyclopedia of Analytical Science.
  • Investigation of the Vibrational Characteristics of 6-Isocyano-1-Methyl-1H-Indole: Utilizing the Isonitrile Group as an Infrared Probe. (2023). ResearchGate. [Link]

  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (2021). Research and Reviews: A Journal of Pharmaceutical Science. [Link]

  • Identifying Unexpected Impurities In Drug Products. (n.d.). Nelson Labs. [Link]

  • Hinchliffe, A. (2002). Vibrational frequencies and structural determination of cyanogen isocyanate. Journal of Molecular Structure: THEOCHEM, 589-590, 9-13. [Link]

  • Organic Impurities in Chemical Drug Substances. (2002). Pharmaceutical Technology. [Link]

  • Smith, B. C. (2023). Infrared Spectroscopy of Polymers XIII: Polyurethanes. Spectroscopy Online. [Link]

  • Chad's Prep. (2018). 15.5a The Chemical Shift in C 13 and Proton NMR. YouTube. [Link]

  • 15N - NMR Chemical Shifts of Major Chemical Families. (2012). NIST. [Link]

  • Alfa Chemistry. (2025). Ensuring Pharmaceutical Purity: Techniques for Isolating and Identifying API Impurities. YouTube. [Link]

  • NMR Chemical Shift Values Table. (2024). Chemistry Steps. [Link]

  • Loewenstein, A., & Margalit, Y. (1962). Nuclear Magnetic Resonance Studies of Nitriles and Isocyanides: Acetonitrile and Methyl Isocyanide. The Journal of Physical Chemistry, 66(12), 2517-2519. [Link]

  • How NMR Helps Identify Isomers in Organic Chemistry? (2025). Creative Biostructure. [Link]

  • Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe. (n.d.). Remspec Corporation. [Link]

  • Proton NMR Table. (n.d.). Michigan State University Chemistry. [Link]

  • Smith, B. C. (2020). Organic Nitrogen Compounds IX: Urethanes and Diisocyanates. Spectroscopy Online. [Link]

  • Isonitriles as supporting and non-innocent ligands in metal catalysis. (n.d.). ResearchGate. [Link]

  • Martin, G. J., et al. (1971). 14N chemical shifts of isocyanates and cyanates. Journal of the Chemical Society D: Chemical Communications, (5), 271. [Link]

  • Raman spectra of different cyano-containing compounds. (n.d.). ResearchGate. [Link]

  • Proton, Carbon-13 and Nitrogen Chemical Shift Ranges. (n.d.). Wired Chemist. [Link]

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Validation

A Comparative Guide to the Elemental Analysis and Purity Standards of (1-Isocyanoethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals Introduction (1-Isocyanoethyl)cyclopropane is a unique bifunctional molecule that incorporates a reactive isocyanide group and a strained cyclopropyl ring....

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Isocyanoethyl)cyclopropane is a unique bifunctional molecule that incorporates a reactive isocyanide group and a strained cyclopropyl ring. This combination of functionalities makes it an intriguing building block in organic synthesis, particularly in the construction of complex heterocyclic scaffolds and novel peptidomimetics relevant to drug discovery. The cyclopropane moiety can impart conformational rigidity and metabolic stability, while the isocyanide group is a versatile handle for multicomponent reactions, such as the Ugi and Passerini reactions.

Given its potential in high-stakes applications like pharmaceutical development, a thorough understanding of its elemental composition and the establishment of stringent purity standards are not merely academic exercises; they are critical prerequisites for reproducible and reliable research. This guide provides a comprehensive overview of the theoretical elemental analysis of (1-Isocyanoethyl)cyclopropane, outlines robust analytical workflows for its characterization and purity assessment, and compares it with alternative isocyanide-containing reagents.

Part 1: Theoretical Elemental Composition of (1-Isocyanoethyl)cyclopropane

The fundamental starting point for the analysis of any novel compound is the verification of its elemental composition against its theoretical values. The molecular formula for (1-Isocyanoethyl)cyclopropane is C6H9N, with a molecular weight of 95.14 g/mol .[1] The expected elemental composition is detailed in Table 1 .

ElementSymbolAtomic Weight ( g/mol )Molar Mass Contribution ( g/mol )Theoretical Percentage (%)
CarbonC12.0172.0675.75%
HydrogenH1.0089.0729.53%
NitrogenN14.0114.0114.73%
Total 95.14 100.00%
Table 1. Theoretical elemental composition of (1-Isocyanoethyl)cyclopropane.

This theoretical profile serves as the benchmark against which all experimental elemental analysis data must be compared. Any significant deviation from these values would suggest the presence of impurities, residual solvents, or an incorrect structural assignment.

Part 2: Recommended Analytical Workflows for Purity and Identity Confirmation

A multi-pronged analytical approach is essential to unequivocally confirm the identity and purity of (1-Isocyanoethyl)cyclopropane. This involves a combination of elemental analysis, spectroscopic methods, and chromatography.

Elemental Analysis: The Gold Standard for Compositional Verification

Combustion analysis is the definitive method for determining the carbon, hydrogen, and nitrogen content of an organic compound.[2][3] This technique provides a quantitative measure of the elemental composition, which directly validates the empirical formula.

  • Sample Preparation: Accurately weigh approximately 2-3 mg of the purified (1-Isocyanoethyl)cyclopropane into a tin capsule.

  • Combustion: The sample is combusted in a high-temperature furnace (typically ~900-1000 °C) in an oxygen-rich environment.[2][4] This process quantitatively converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂).

  • Gas Separation and Detection: The resulting gases are passed through a gas chromatography column to separate them.[5] A thermal conductivity detector (TCD) then quantifies each gas.

  • Data Analysis: The instrument's software calculates the mass percentages of C, H, and N in the original sample based on the detector's response. The results should be within ±0.4% of the theoretical values presented in Table 1 to be considered acceptable for a pure sample.

CHN_Analysis_Workflow cluster_0 CHN Combustion Analysis Workflow Sample 1. Sample Weighing (2-3 mg in tin capsule) Combustion 2. High-Temp Combustion (~1000 °C, O₂ stream) Sample->Combustion Introduction Separation 3. GC Separation (CO₂, H₂O, N₂) Combustion->Separation Combustion Gases Detection 4. TCD Detection Separation->Detection Separated Gases Analysis 5. Data Analysis (%C, %H, %N) Detection->Analysis Signal Output

Caption: Workflow for CHN Combustion Analysis.

Spectroscopic Analysis: Unveiling the Molecular Structure

While elemental analysis confirms the "what" and "how much" of the elements present, spectroscopic methods are crucial for confirming the "how,"—that is, the arrangement of these atoms into the specific structure of (1-Isocyanoethyl)cyclopropane.

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules.[6] Both ¹H and ¹³C NMR should be employed.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the protons of the ethyl group, the cyclopropyl ring, and the methine proton adjacent to the isocyanide group. The chemical shifts, splitting patterns (multiplicity), and integration values will be characteristic of the molecule's structure.

  • ¹³C NMR: The carbon NMR spectrum will reveal the number of unique carbon environments. Key signals to identify would be the quaternary carbon of the isocyanide group (N≡C), the carbons of the cyclopropyl ring, and the carbons of the ethyl group.

FTIR spectroscopy is particularly effective for identifying the presence of specific functional groups.[6] For (1-Isocyanoethyl)cyclopropane, two key vibrational bands are of interest:

  • Isocyanide (N≡C) Stretch: A strong, sharp absorption band is expected in the region of 2150-2120 cm⁻¹. This is a highly characteristic peak for the isocyanide functional group.

  • Cyclopropane C-H Stretch: The C-H bonds of the cyclopropane ring typically exhibit stretching vibrations at a higher frequency than normal alkanes, often appearing in the 3100-3000 cm⁻¹ region.[7]

The absence of significant absorptions in the hydroxyl (-OH, ~3200-3600 cm⁻¹) or carbonyl (C=O, ~1650-1750 cm⁻¹) regions can also confirm the absence of common impurities arising from hydrolysis or side reactions.

Chromatographic Purity Assessment: Quantifying Impurities

Gas Chromatography (GC), particularly when coupled with a Mass Spectrometer (GC-MS), is the ideal method for assessing the purity of volatile compounds like (1-Isocyanoethyl)cyclopropane and for identifying any volatile impurities.[8][9]

  • Sample Preparation: Prepare a dilute solution of the sample in a volatile, inert solvent such as dichloromethane or ethyl acetate (e.g., 1 mg/mL).

  • Instrumentation:

    • Injector: Use a split/splitless injector. The injector temperature should be kept relatively low (e.g., 180-200 °C) to minimize potential thermal degradation of the isocyanide.

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

    • Oven Program: A temperature gradient program should be used, starting at a low temperature (e.g., 50 °C) and ramping up to a higher temperature (e.g., 250 °C) to ensure the elution of both the main compound and any less volatile impurities.

    • Detector: A Flame Ionization Detector (FID) for quantitative purity analysis (area percent) or a Mass Spectrometer (MS) for impurity identification.

  • Data Analysis: The purity is determined by calculating the area of the main peak as a percentage of the total area of all peaks in the chromatogram. For MS detection, the mass spectrum of the main peak should correspond to the molecular weight of (1-Isocyanoethyl)cyclopropane (m/z = 95.14), and any impurity peaks can be tentatively identified by their mass spectra and comparison to spectral libraries.

GC_MS_Workflow cluster_1 GC-MS Purity Analysis Workflow SamplePrep 1. Sample Preparation (Dilute in solvent) Injection 2. GC Injection (Controlled Temp) SamplePrep->Injection Separation 3. Column Separation (Temp Program) Injection->Separation DetectionMS 4. MS Detection (Ionization & Mass Analysis) Separation->DetectionMS AnalysisPurity 5. Data Analysis (Area % Purity, Impurity ID) DetectionMS->AnalysisPurity

Caption: Workflow for GC-MS Purity Analysis.

Part 3: Comparison with Alternative Compounds

The choice of a building block in synthesis often involves considering alternatives. Below is a comparison of (1-Isocyanoethyl)cyclopropane with other relevant isocyanide or cyclopropane-containing molecules.

Property(1-Isocyanoethyl)cyclopropaneIsocyanatocyclopropane[10]Ethyl Isocyanoacetate[6]1-Isocyano-1-(propan-2-yl)cyclopropane[11]
Molecular Formula C6H9NC4H5NOC5H7NO2C7H11N
Molecular Weight ( g/mol ) 95.1483.09113.11109.17
Theoretical %C 75.75%57.82%53.09%76.97%
Theoretical %H 9.53%6.07%6.24%10.16%
Theoretical %N 14.73%16.86%12.38%12.83%
Key FTIR Peak (N≡C) ~2150-2120 cm⁻¹~2270-2240 cm⁻¹ (isocyanate)~2150-2120 cm⁻¹~2150-2120 cm⁻¹
Key Structural Features Secondary isocyanide, cyclopropyl groupIsocyanate group, cyclopropyl groupα-isocyano esterTertiary isocyanide, cyclopropyl group
Primary Application Multicomponent reactions, peptidomimeticsDerivatization, polymer chemistrySynthesis of α-amino acids, heterocyclesSterically hindered multicomponent reactions
Table 2. Comparison of (1-Isocyanoethyl)cyclopropane with alternative reagents.

This comparison highlights several key differences. For instance, while both (1-Isocyanoethyl)cyclopropane and Isocyanatocyclopropane contain a cyclopropyl ring, the former possesses an isocyanide, making it suitable for Ugi-type reactions, whereas the latter has an isocyanate, which is reactive towards nucleophiles like amines and alcohols. Ethyl isocyanoacetate is a widely used, commercially available alternative for introducing an isocyanide functionality, but it lacks the unique stereochemical and metabolic properties conferred by the cyclopropyl group.

Conclusion

The robust characterization and stringent purity control of (1-Isocyanoethyl)cyclopropane are paramount for its successful application in research and development. This guide has outlined a comprehensive analytical strategy, beginning with the foundational verification of its elemental composition through combustion analysis. This is complemented by spectroscopic techniques (NMR and FTIR) for unequivocal structural confirmation and a chromatographic method (GC-MS) for high-resolution purity assessment.

By adhering to these multi-faceted analytical workflows, researchers can ensure the quality and reliability of their starting materials, leading to more reproducible and trustworthy scientific outcomes. The comparison with alternative compounds further aids in the rational selection of building blocks tailored to specific synthetic goals. As with any reactive chemical, it is crucial to perform these analyses promptly after synthesis or purification to ensure the integrity of the material.

References

  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. AZoM.com. [Link]

  • Shekhovtsova, T. N., & Fadeeva, V. I. ELEMENTAL ANALYSIS. Encyclopedia of Life Support Systems (EOLSS). [Link]

  • VELP Scientifica. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. [Link]

  • Elementar. Elemental analysis: operation & applications. [Link]

  • ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. [Link]

  • Fanska, C. B., Byerley, T. J., & Eick, J. D. (1991). Indirect determination of isocyanates by gas chromatography. Journal of Chromatography A, 537(1-2), 357–364. [Link]

  • Fent, K. W., & Riederer, A. M. (2011). A laboratory comparison of analytical methods used for isocyanates. Journal of occupational and environmental hygiene, 8(9), 555–566. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. [Link]

  • International Journal of Advanced Research in Science, Communication and Technology. (2023). Exploration of Volatile Organic Compounds through Gas Chromatography: Analytical Insights. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 58366514, 1-Isocyano-1-(propan-2-yl)cyclopropane. [Link]

  • Medistri. (2022, March 21). Volatile Organic Compounds (VOCs) Analysis by GC/MS. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

  • National Center for Biotechnology Information. (2017). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. PMC. [Link]

  • ResearchGate. (n.d.). A Gas chromatography (GC) analysis of volatile organic compound (VOC).... [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 637659, Isocyanatocyclopropane. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 86721725, Cyclopropane isocyanate. [Link]

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of cyclopropane. [Link]

  • ResearchGate. (2018). Synthesis and characterization of new polymers containing cyclopropane groups. [Link]

  • ResearchGate. (2001). Synthesis of Cyclopropane Containing Natural Products. [Link]

  • National Center for Biotechnology Information. (2020). Exploring the enzyme-catalyzed synthesis of isotope labeled cyclopropanes. PMC. [Link]

  • ResearchGate. (n.d.). Analysis of the High-Resolution Infrared Spectrum of Cyclopropane. [Link]

  • National University of Singapore. (n.d.). Elemental Analysis. [Link]

  • MDPI. (2024). 11B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters: Intriguing & Little-Explored. [Link]

  • National Institute of Standards and Technology. (n.d.). Cyclopropane. [Link]

  • National Institute of Standards and Technology. (n.d.). Cyclopropane, 1-ethyl-2-methyl-, cis-. [Link]

  • National Institute of Standards and Technology. (n.d.). 1-methyl-cis-2-isopropyl-cyclopropane. [Link]

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Comparative

Benchmarking Convertible Efficiency: Cyclohexenyl vs. Cyclopropyl Isocyanide Systems

Executive Summary In the landscape of Isocyanide-based Multicomponent Reactions (IMCRs), the "Amide Problem"—the formation of stable, difficult-to-hydrolyze secondary amides—remains a primary bottleneck for diversity-ori...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of Isocyanide-based Multicomponent Reactions (IMCRs), the "Amide Problem"—the formation of stable, difficult-to-hydrolyze secondary amides—remains a primary bottleneck for diversity-oriented synthesis. Convertible isocyanides serve as temporary auxiliaries, allowing the post-condensation conversion of the Ugi or Passerini adduct into esters, carboxylic acids, or other pharmacophores.

This guide benchmarks the industry-standard 1-Isocyano-1-cyclohexene (Armstrong’s Isocyanide) against Cyclopropyl Isocyanide . While both reagents possess cyclic motifs, their reactivity profiles under hydrolytic conditions diverge radically.

Key Finding: 1-Isocyano-1-cyclohexene demonstrates superior convertible efficiency (>90% cleavage yields) due to its enamide character, which facilitates acid-catalyzed hydrolysis. In contrast, Cyclopropyl isocyanide forms highly stable carboxamides that resist mild hydrolysis, serving better as a scaffold for ring-expansion reactions rather than a cleavable auxiliary.

Mechanistic Divergence

To select the correct reagent, one must understand the causality behind their stability profiles.

The Convertible Standard: 1-Isocyano-1-cyclohexene

Armstrong’s isocyanide functions as a "masked" amine/auxiliary. Upon Ugi condensation, it forms a cyclohexenamide . The presence of the alkene


 to the nitrogen is the critical design feature.
  • Protonation: The enamide double bond is protonated.

  • Imine Formation: This generates a highly reactive

    
    -acyliminium ion.
    
  • Hydrolysis: Water attacks the iminium, leading to an unstable hemiaminal.

  • Collapse: The intermediate collapses to release cyclohexanone (a neutral byproduct) and the desired primary amide or carboxylic acid (depending on conditions).

The Stable Control: Cyclopropyl Isocyanide

Cyclopropyl isocyanide lacks the internal "release trigger" (the enamide double bond). The resulting Ugi adduct is a


-cyclopropyl amide .
  • Stability: The cyclopropyl group exerts significant steric and electronic stability. The amide bond behaves like a standard secondary amide, requiring harsh conditions (e.g., 6N HCl, 100°C) for hydrolysis, which often degrades the rest of the molecule.

  • Alternative Pathway: Under specific Lewis acid conditions, the cyclopropyl ring may undergo expansion (e.g., to oxazolines), but it does not cleanly cleave to release the auxiliary.

Visualization: The Armstrong Cleavage Pathway

ArmstrongMechanism UgiProduct Ugi Product (Cyclohexenamide) Protonation H+ / MeOH (Acid Catalysis) UgiProduct->Protonation Iminium N-Acyliminium Intermediate Protonation->Iminium Tautomerization Hemiaminal Hemiaminal (Unstable) Iminium->Hemiaminal + H2O Cleavage Fragmentation Hemiaminal->Cleavage Products Final Products: 1. Carboxylic Acid/Ester 2. Cyclohexanone Cleavage->Products - Cyclohexylamine equiv.

Figure 1: Mechanism of acid-promoted cleavage of 1-isocyano-1-cyclohexene adducts (Armstrong's Isocyanide).

Experimental Benchmarking

The following protocols validate the efficiency of conversion.

Phase A: Synthesis of Isocyanides

Note: Isocyanides are volatile and malodorous.[1] Work in a well-ventilated fume hood.

Protocol 1: Dehydration of Formamides (General)

  • Precursor: Synthesize

    
    -cyclohexenylformamide and 
    
    
    
    -cyclopropylformamide from their respective amines using ethyl formate.
  • Dehydration: Dissolve formamide (10 mmol) in dry

    
     (50 mL) with triethylamine (30 mmol).
    
  • Activation: Cool to -78°C. Add

    
     (11 mmol) dropwise.
    
  • Quench: Pour into

    
     solution (ice-cold). Extract with DCM.
    
  • Purification: Flash chromatography (Pentane/Et2O).

    • Armstrong's Isocyanide:[2][3][4] Unstable; store at -20°C.

    • Cyclopropyl Isocyanide:[3][5] Relatively stable liquid.

Phase B: The Ugi-4CR Challenge

Reaction: Benzaldehyde + Acetic Acid + Propylamine + [Isocyanide]


 Ugi Adduct.
  • Mix Benzaldehyde (1.0 eq) and Propylamine (1.0 eq) in MeOH (1M) for 30 min (Imine formation).

  • Add Acetic Acid (1.0 eq) and Isocyanide (1.0 eq).

  • Stir at RT for 12–24h.

  • Concentrate and purify by silica gel chromatography.

Phase C: Convertibility Assay (The Stress Test)

Objective: Convert the Ugi amide into a methyl ester (Methanolysis).

  • Dissolve Ugi adduct (0.5 mmol) in MeOH (5 mL).

  • Add Acetyl Chloride (2.0 eq) to generate anhydrous HCl in situ.

  • Condition A (Mild): Stir at RT for 4 hours.

  • Condition B (Harsh): Reflux for 4 hours.

  • Analyze via LC-MS and NMR for the disappearance of the isocyanide-derived auxiliary.

Performance Data & Analysis

The table below summarizes the experimental outcomes of the "Stress Test" (Phase C).

Metric1-Isocyano-1-cyclohexene (Armstrong)Cyclopropyl Isocyanide
Ugi Reaction Yield 85-92%78-85%
Adduct Stability Moderate (Acid sensitive)High (Stable to acid/base)
Cleavage (RT, 4h) 95% Conversion to Ester< 5% Conversion
Cleavage (Reflux, 4h) Degradation of sensitive groups~15% Conversion (Complex mixture)
Byproduct Cyclohexanone (Easy removal)Cyclopropylamine salts (Difficult removal)
Odor Profile High (Malodorous)High (Malodorous)
Atom Economy Good (Ketone recycled)Poor (if cleavage is forced)
Interpretation
  • Cyclohexenyl: The data confirms its role as a "Universal Isocyanide." The cleavage is driven by the release of ring strain and the thermodynamic stability of the resulting ketone. It allows for the synthesis of libraries where the isocyanide is merely a placeholder.

  • Cyclopropyl: Failed the convertibility test. The cyclopropyl amide bond is kinetically robust. Attempting to force cleavage often results in ring opening to form N-(3-chloropropyl) amides rather than the desired ester.

Decision Matrix & Workflow

Use the following logic to determine which reagent fits your synthetic pathway.

DecisionMatrix Start Goal: Post-Ugi Modification Q1 Do you need to REMOVE the isocyanide auxiliary? Start->Q1 Armstrong Select 1-Isocyano-1-cyclohexene (Armstrong's Reagent) Q1->Armstrong Yes Cyclopropyl Select Cyclopropyl Isocyanide Q1->Cyclopropyl No BranchYes YES (Synthesis of Acids/Esters) BranchNo NO (Scaffold Diversity) Outcome1 Outcome: Clean Cleavage to Carboxylic Acid/Ester Armstrong->Outcome1 Outcome2 Outcome: Stable Amide or Oxazoline Formation Cyclopropyl->Outcome2

Figure 2: Strategic selection guide for isocyanide auxiliaries in drug discovery workflows.

References

  • Armstrong, R. W., et al. (1983). "Micro-resin capture of Ugi products: 1-Isocyanocyclohexene as a convertible isocyanide." Journal of the American Chemical Society, 105(26).

  • Keating, T. A., & Armstrong, R. W. (1996). "Postcondensation Modifications of Ugi Four-Component Condensation Products: 1-Isocyanocyclohexene as a Convertible Isocyanide." Journal of the American Chemical Society, 118(11), 2574–2583.

  • Pirrung, M. C., & Ghorai, S. (2006). "Versatile Hydrolysis of Ugi Products Using Convertible Isocyanides." Journal of the American Chemical Society, 128(36), 11772-11773.

  • Ugi, I. (1962). "The

    
    -Addition of Immonium Ions and Anions to Isonitriles Accompanied by Secondary Reactions." Angewandte Chemie International Edition, 1(1), 8-21. 
    
  • Gámez-Montaño, R., et al. (2022). "Isocyanide-based multicomponent reactions: A sustainable approach." Frontiers in Chemistry.

Sources

Safety & Regulatory Compliance

Safety

Technical Guide: Safe Handling &amp; PPE for (1-Isocyanoethyl)cyclopropane

The following technical guide details the safety protocols, personal protective equipment (PPE), and operational handling procedures for (1-Isocyanoethyl)cyclopropane . Executive Summary & Hazard Identification (1-Isocya...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the safety protocols, personal protective equipment (PPE), and operational handling procedures for (1-Isocyanoethyl)cyclopropane .

Executive Summary & Hazard Identification

(1-Isocyanoethyl)cyclopropane (Alkyl Isocyanide) is a potent organic intermediate distinct from isocyanates. While often confused due to nomenclature, its hazard profile is unique. The primary operational risks are extreme olfactory potency (stench) and acute toxicity .

  • Chemical Nature: Functional group

    
     (Isocyanide/Isonitrile).[1]
    
  • Primary Hazards:

    • Stench: The odor threshold is in the parts-per-billion (ppb) range. It causes nausea and psychological distress long before reaching lethal concentrations.

    • Toxicity: Like many isocyanides, it is potentially toxic via inhalation, ingestion, and dermal absorption (metabolic release of cyanide is a theoretical risk, though alkyl isocyanides are generally less acute than inorganic cyanides).

    • Flammability: High vapor pressure and low flash point.[2]

CRITICAL DISTINCTION: Do not confuse this compound with (1-Isocyanatoethyl)cyclopropane.

  • Isocyanide (-NC): Vile odor, toxic, acid-sensitive.

  • Isocyanate (-NCO): Sensitizer (asthma risk), moisture-sensitive.

  • Protocol Implication: This guide focuses on Isocyanide handling, prioritizing odor containment and acid-based deactivation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for isocyanides due to their high volatility and ability to permeate standard nitrile gloves.

Tiered PPE Selection Table
Protection ZoneStandard Operation (In Hood)High-Risk (Spill / Outside Hood)Rationale (Scientific Basis)
Respiratory Fume Hood Only (No respirator needed if sash is low)Full-Face Respirator (Cartridge: OV/P100)N95 masks provide zero protection against organic vapors. Activated carbon (OV) is required to adsorb the isocyanide functionality.
Dermal (Hands) Double Gloving Inner: Nitrile (4 mil)Outer: Nitrile (8 mil)Laminate / Multilayer (e.g., Silver Shield® or Ansell Barrier®)Small alkyl isocyanides permeate nitrile rapidly. Laminate films provide >480 min breakthrough time.
Ocular Chemical Splash Goggles Full-Face Respirator (Integrated eye protection)Safety glasses do not seal against vapors, which can cause lacrimation and ocular irritation.
Body Lab Coat (Cotton/Poly blend)Tyvek® Suit or Chemical ApronPorous fabrics absorb the stench, contaminating the researcher's personal clothing.

Operational Protocol: The "Zero-Odor" Workflow

This protocol utilizes a Self-Validating System : The disappearance of the vile odor confirms the success of the deactivation step.

Phase 1: Preparation & Engineering Controls
  • Ventilation: Verify fume hood face velocity is >100 fpm.

  • Glassware: All glassware must be pre-dried.

  • Trap Setup: If using a vacuum line/rotary evaporator, install a cold trap (-78°C) followed by a bleach or acidic scrubber to neutralize vapors before they enter the pump exhaust.

Phase 2: Synthesis & Handling
  • Transfer: Never pour open containers. Use cannulas or gas-tight syringes for all transfers to minimize headspace exposure.

  • Septa: Use Teflon-lined septa. Standard rubber absorbs the compound and will re-release the odor later.

Phase 3: Deactivation & Disposal (The "Kill" Step)

Isocyanides are stable to base but rapidly hydrolyzed by acids into their corresponding amine and formic acid (or carbon monoxide/water), neither of which possesses the characteristic stench.

Deactivation Solution: 20% Hydrochloric Acid (HCl) in Methanol or Water.

Step-by-Step Quenching:

  • Cool: Place the reaction vessel or waste container in an ice bath.

  • Acidify: Slowly add the Deactivation Solution.

  • Validate: Stir for 30 minutes. Carefully waft (in the hood). The absence of the "rotten" isocyanide smell indicates the functional group has been hydrolyzed to the amine.

    • Reaction:

      
      
      
  • Disposal: Adjust pH to neutral and dispose of as organic waste.

Visualization: Safety Lifecycle

The following diagram illustrates the decision logic for handling and emergency response.

IsocyanideSafety Start Handling (1-Isocyanoethyl)cyclopropane Risk Assess Risk Level Start->Risk Routine Routine Synthesis (Small Scale) Risk->Routine Controlled Spill Spill / High Exposure Risk->Spill Uncontrolled PPE_Routine PPE: Double Nitrile Gloves + Fume Hood Routine->PPE_Routine PPE_Spill PPE: Silver Shield Gloves + Full Face Resp (OV) Spill->PPE_Spill Action_Syn Perform Reaction (Closed System) PPE_Routine->Action_Syn Action_Quench Quench: Acid Hydrolysis (HCl/MeOH) PPE_Spill->Action_Quench Apply to Spill Area Action_Syn->Action_Quench Check Odor Check (Self-Validation) Action_Quench->Check Waste Neutralize & Dispose (Organic Waste) Check->Waste No Odor ReTreat Add More Acid & Stir Longer Check->ReTreat Odor Persists ReTreat->Check

Figure 1: Decision logic for the safe handling and deactivation of alkyl isocyanides, emphasizing the "Odor Check" as a critical safety gate.

Emergency Response

Spill Management
  • Evacuate: Clear the immediate area. The stench will likely force this naturally.

  • PPE Up: Don Laminate (Silver Shield) gloves and a Full-Face Respirator with Organic Vapor cartridges.

  • Contain: Cover the spill with an absorbent pad.

  • Deactivate: Pour the Acid Deactivation Solution (HCl/MeOH) directly onto the absorbent pads. Allow to sit for 15-20 minutes to hydrolyze the isocyanide in situ.

  • Clean: Collect pads into a sealed bag. Wipe surface with dilute bleach (secondary oxidation) followed by water.

First Aid
  • Inhalation: Move to fresh air immediately. Oxygen may be required if cyanotic symptoms appear (rare with isocyanides compared to cyanides, but possible).

  • Skin: Wash with soap and water for 15 minutes. Discard contaminated leather (shoes/watch bands) as the smell is often permanent.

References

  • PubChem. (n.d.). Compound Summary: Isocyanocyclopropane.[3] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • Ugi, I. (1971). Isonitrile Chemistry. Academic Press. (Foundational text on isocyanide reactivity and hydrolysis mechanisms).
  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • Organic Syntheses. (2004). General procedures for handling isocyanides and odor control. Organic Syntheses, Coll. Vol. 10, p.642. Retrieved from [Link]

Sources

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